5-Aza-2'-deoxy-6-oxo Cytidine

• CAS: 106966-55-6

Core Science & Biosynthesis

Chemical structure and properties of 5-Aza-2'-deoxy-6-oxo Cytidine

This technical guide provides an in-depth analysis of 5-Aza-2'-deoxy-6-oxo Cytidine (CAS: 106966-55-6), a critical structural analogue and oxidative derivative of the epigenetic drug Decitabine (5-aza-2'-deoxycytidine).[]

Structural Integrity, Chemical Properties, and Bio-Analytical Applications[1]

Part 1: Executive Summary & Chemical Identity

5-Aza-2'-deoxy-6-oxo Cytidine is a pyrimidine nucleoside analogue characterized by the modification of the cytosine base to a 1,3,5-triazine ring, further modified by an oxo- group at the C6 position.[][2][3] In the context of drug development, it serves as a vital Reference Standard for impurity profiling of Decitabine and a Structural Probe for studying the mechanisms of nucleoside instability and DNA damage response.[]

Unlike canonical nucleosides, the presence of the 1,3,5-triazine ring introduces unique hydrolytic instabilities, making the "6-oxo" derivative a marker of oxidative stress or synthetic by-production in epigenetic therapies.[]

Chemical Identity Table

Parameter	Technical Specification
Common Name	5-Aza-2'-deoxy-6-oxo Cytidine
CAS Number	106966-55-6
Molecular Formula	C₈H₁₂N₄O₅
Molecular Weight	244.21 g/mol
IUPAC Synonym	6-Amino-3-(2-deoxy-β-D-erythro-pentofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione
Core Scaffold	1,3,5-Triazine (5-Azacytosine derivative)
Solubility	Soluble in DMSO, Water (with instability risks)
Key Application	Impurity Reference Standard, Nucleic Acid Synthesis Monomer

Part 2: Structural Elucidation & Chemistry

The molecule is structurally derived from Decitabine (5-aza-dC).[][4][5] To understand the "6-oxo" variant, one must analyze the numbering of the triazine ring.[]

• Decitabine (Parent): The base is 4-amino-1,3,5-triazin-2(1H)-one.[] The nitrogen at position 5 destabilizes the ring, making C6 susceptible to nucleophilic attack.[]

• 6-oxo Derivative: Oxidation at the C6 position converts the C-H bond to a Carbonyl (C=O).[] This results in a base structure of 4-amino-1,3,5-triazine-2,6-dione .[]

This modification significantly alters the electronics of the ring.[] While Decitabine is prone to covalent trapping of DNA Methyltransferases (DNMTs) via the C6 position, the 6-oxo group blocks this position, potentially rendering the molecule an inhibitor of incorporation or a chain terminator, rather than a suicide inhibitor of the enzyme.[]

Visualization: Structural Relationships

The following diagram illustrates the structural relationship between Cytidine, Decitabine, and the 6-oxo derivative, highlighting the critical modification sites.

Caption: Structural evolution from canonical Cytidine to the 6-oxo-5-aza derivative. The C6 oxidation (Red) represents a critical deviation from the active drug Decitabine.

Part 3: Critical Applications in Drug Development

For researchers in CMC (Chemistry, Manufacturing, and Controls) and pharmacology, this compound serves two primary roles:

1. Impurity Reference Standard (CMC)

Decitabine is notoriously unstable in aqueous solution, degrading via hydrolytic ring opening at the C6 position.[] However, oxidative pathways also exist.[]

• Role: 5-Aza-2'-deoxy-6-oxo Cytidine acts as a Qualified Reference Standard to quantify oxidative impurities in Decitabine drug substance (API) and drug product.[]

• Regulatory Requirement: ICH Q3A/B guidelines require the identification of impurities >0.1%.[] The 6-oxo derivative allows analytical chemists to confirm that degradation peaks in HPLC chromatograms are oxidative products rather than hydrolytic ring-opened species.[]

2. Mechanistic Probe (Pharmacology)

• Polymerase Interaction: As a monomeric raw material, it can be incorporated into oligonucleotides.[] Researchers use these modified oligos to test the fidelity of DNA polymerases. Does the "6-oxo" group cause mismatches (mutagenicity)?

• DNMT Trapping: Decitabine works by forming a covalent bond between the enzyme (DNMT) and C6 of the ring.[] If C6 is already oxidized to a carbonyl, this nucleophilic attack is sterically and electronically hindered.[] Therefore, this molecule serves as a negative control in methylation inhibition assays.[]

Part 4: Experimental Protocols

Trustworthiness: The following protocols are designed based on the physicochemical properties of triazine nucleosides. Note: Always handle 5-aza compounds in a fume hood due to potential cytotoxic activity.[]

Protocol A: HPLC Separation for Impurity Profiling

This method separates the hydrophilic 6-oxo impurity from the parent Decitabine.[]

• System: HPLC with UV Detection (Diode Array).

• Column: C18 Polar-Embedded Column (e.g., Waters XSelect HSS T3 or Phenomenex Synergi Hydro-RP), 4.6 x 150 mm, 3.5 µm.[] Rationale: Standard C18 fails to retain polar 5-aza nucleosides.[]

• Mobile Phase A: 10 mM Ammonium Acetate, pH 6.0 (Buffer prevents ring hydrolysis during run).[]

• Mobile Phase B: Acetonitrile.[]

• Gradient:

  • 0-5 min: 100% A (Isocratic hold for polar retention).[]

  • 5-20 min: 0% -> 15% B.[]

  • 20-25 min: 15% -> 80% B (Wash).[]

• Detection: 240 nm (Absorbance max for triazine ring).[]

• Expected Result: The 6-oxo derivative (more polar due to extra oxygen) typically elutes before or very close to Decitabine, depending on the specific solvation shell effects of the column.[]

Protocol B: Stability Handling (Self-Validating)

To verify the integrity of your 5-Aza-2'-deoxy-6-oxo Cytidine standard:

• Dissolution: Dissolve 1 mg in 100 µL anhydrous DMSO (Stock).

• Aqueous Check: Dilute 10 µL of stock into 990 µL PBS (pH 7.4).

• Time-Point Analysis: Inject immediately (T0) and after 4 hours (T4) at room temperature.

• Validation: If the peak area decreases by >5% in 4 hours, the compound shares the hydrolytic instability of Decitabine.[] Literature suggests 6-oxo derivatives are slightly more stable than the parent 5-aza-dC, but aqueous stability remains poor.[]

Part 5: Pathway Analysis (Degradation & Formation)

Understanding where this molecule fits in the lifecycle of Decitabine is crucial for formulation scientists.

Caption: The 6-oxo derivative represents a distinct oxidative degradation pathway, separate from the primary hydrolytic ring-opening pathway of Decitabine.[]

References

• National Center for Biotechnology Information (NCBI). (2024).[] PubChem Compound Summary for Decitabine (5-Aza-2'-deoxycytidine). Retrieved from [Link]

• Rogstad, D. K., et al. (2009).[][5] Chemical Decomposition of 5-Aza-2'-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products. ResearchGate. Retrieved from [Link]

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An In-Depth Technical Guide to the Thermodynamic Stability of 5-Aza-2'-deoxy-6-oxo-Cytidine in DNA

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The introduction of modified nucleosides into DNA is a cornerstone of modern therapeutic and diagnostic development. 5-Aza-2'-deoxy-6-oxo-Cytidine is a novel cytidine analog with significant potential in epigenetic research and drug development. This guide provides a comprehensive technical overview of the thermodynamic stability of this modified nucleoside when incorporated into a DNA duplex. We will explore the theoretical underpinnings of its stability, detail the experimental methodologies for its characterization, and discuss the implications for its application. This document serves as a foundational resource for researchers seeking to understand and utilize this promising modification.

Introduction: The Significance of Modified Nucleosides

The central dogma of molecular biology hinges on the precise pairing of nucleobases. However, the therapeutic and diagnostic landscape has been revolutionized by the introduction of nucleoside analogs that intentionally perturb this system. These modifications can enhance binding affinity, confer resistance to enzymatic degradation, or, as in the case of 5-Aza-2'-deoxycytidine, modulate epigenetic processes by inhibiting DNA methyltransferases.[1] The focus of this guide, 5-Aza-2'-deoxy-6-oxo-Cytidine, introduces two key modifications to the canonical 2'-deoxycytidine structure: a nitrogen atom at the 5-position of the pyrimidine ring and a carbonyl group at the 6-position. These alterations are predicted to have profound effects on the molecule's electronic properties, hydrogen bonding capacity, and, consequently, the thermodynamic stability of the DNA duplex into which it is incorporated. Understanding these effects is paramount for the rational design of oligonucleotides containing this modification for various research and therapeutic applications.

Predicted Impact of 5-Aza and 6-Oxo Modifications on DNA Stability

The thermodynamic stability of a DNA duplex is primarily governed by the sum of the free energy changes (ΔG°) associated with base pairing and stacking interactions. The introduction of 5-Aza-2'-deoxy-6-oxo-Cytidine is expected to alter these interactions in a unique manner.

The 5-Aza Modification: An Electronic Perturbation

The replacement of a carbon atom with a more electronegative nitrogen atom at the 5-position of the cytosine ring, as seen in 5-azacytidine, is known to influence the electronic distribution of the nucleobase. This modification is the basis for the epigenetic drug Decitabine (5-aza-2'-deoxycytidine), which functions by trapping DNA methyltransferases.[2][3] While the primary biological effect of 5-azacytidine is related to its role as a mechanism-based inhibitor, its impact on DNA stability is also a critical consideration. The incorporation of 5-azacytosine into DNA can lead to a decrease in the overall stability of the duplex, likely due to the altered electronic properties of the base affecting stacking interactions with neighboring bases.

The 6-Oxo Modification: A Shift in Hydrogen Bonding

The presence of a carbonyl group at the 6-position fundamentally alters the hydrogen bonding pattern of the cytidine analog. A standard cytosine base forms three hydrogen bonds with guanine. However, a 6-oxo modification would change the hydrogen bond donor-acceptor profile. It is plausible that 5-Aza-2'-deoxy-6-oxo-Cytidine would no longer form a stable Watson-Crick base pair with guanine. Instead, it may form a mismatched pair with other bases, such as adenine or even guanine in a wobble-like conformation. Such mismatches are known to be thermodynamically destabilizing to varying degrees, depending on the identity of the opposing base and the surrounding sequence context.[4][5] The precise nature of the base pairing of this modified nucleoside is a key area for experimental investigation.

Synthesis and Incorporation of 5-Aza-2'-deoxy-6-oxo-Cytidine into Oligonucleotides

The site-specific incorporation of 5-Aza-2'-deoxy-6-oxo-Cytidine into synthetic oligonucleotides is achieved through phosphoramidite chemistry. This requires the synthesis of the corresponding phosphoramidite building block, a multi-step process that involves protecting the reactive functional groups on the nucleoside.

Proposed Synthesis of 5-Aza-2'-deoxy-6-oxo-Cytidine Phosphoramidite

A plausible synthetic route for the phosphoramidite of 5-Aza-2'-deoxy-6-oxo-Cytidine would likely begin with a suitably protected 2'-deoxycytidine derivative. The introduction of the 5-aza and 6-oxo functionalities would require specific chemical transformations. The synthesis of 5-aza-2'-deoxycytidine phosphoramidite has been previously described and involves protection of the exocyclic amine and hydroxyl groups.[6] The subsequent oxidation at the 6-position would present a synthetic challenge, potentially requiring enzymatic or specific chemical oxidation methods. Once the modified nucleoside is obtained, the final step involves the phosphitylation of the 3'-hydroxyl group to generate the reactive phosphoramidite.[7]

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An In-depth Technical Guide on the Role of 5-Aza-2'-deoxy-6-oxo Cytidine in DNA Oxidative Damage Pathways

Preamble: Charting Unexplored Territory in DNA Damage and Repair

To our esteemed colleagues in the scientific community, researchers, and pioneers in drug development, this technical guide ventures into the nuanced and largely uncharted role of 5-Aza-2'-deoxy-6-oxo-cytidine in the intricate pathways of DNA oxidative damage. While its renowned precursor, 5-aza-2'-deoxycytidine (Decitabine), is a well-documented inhibitor of DNA methyltransferases (DNMTs) with profound implications in oncology, the functional significance of its 6-oxo derivative remains an area of nascent exploration.[1][2] This guide is structured not as a definitive encyclopedia, but as a forward-looking scientific treatise. We will first lay a robust foundation by examining the established mechanisms of Decitabine-induced DNA damage and the fundamental principles of oxidative DNA damage and repair. Building upon this, we will construct a hypothesis-driven framework to explore the potential biological activities of 5-Aza-2'-deoxy-6-oxo-cytidine, offering a roadmap for future research in this exciting frontier of molecular biology and therapeutic development.

I. The Known Actor: 5-Aza-2'-deoxycytidine (Decitabine) and its Impact on Genomic Integrity

5-Aza-2'-deoxycytidine is a cytosine analogue that, upon incorporation into DNA, covalently traps DNMTs, leading to their degradation and subsequent genome-wide hypomethylation.[3][4] This primary mechanism of action has two major downstream consequences with relevance to DNA damage:

• Replication Stress and Double-Strand Breaks: The formation of DNMT-DNA adducts creates physical impediments to the DNA replication machinery.[5] This can lead to the collapse of replication forks and the generation of DNA double-strand breaks (DSBs), a severe form of DNA damage that activates complex repair pathways such as homologous recombination.[5][6]

• Modulation of Reactive Oxygen Species (ROS): While the direct relationship is still under investigation, studies have suggested that treatment with azacitidine and decitabine can influence the cellular redox state. Some reports indicate an induction of ROS accumulation, which can, in turn, lead to oxidative damage to DNA and other macromolecules.[7] Conversely, other studies suggest that azacitidine can decrease ROS production in certain contexts.[8] This dual role highlights the complex interplay between epigenetic modifiers and cellular metabolism.

The DNA damage induced by Decitabine is a key contributor to its cytotoxic effects in cancer cells.[6] This established link between a 5-aza-modified nucleoside and the DNA damage response provides a critical starting point for understanding the potential role of its 6-oxo derivative.

II. The Landscape of Oxidative DNA Damage and the Sentinel Role of Base Excision Repair

Cellular metabolism, inflammatory responses, and exposure to exogenous agents continuously generate reactive oxygen species (ROS) that can inflict damage upon DNA.[9][10] One of the most common forms of oxidative DNA damage is the oxidation of nucleobases. Guanine, due to its low redox potential, is particularly susceptible to oxidation, leading to the formation of 8-oxo-guanine (8-oxoG), a mutagenic lesion that can mispair with adenine.[11][12]

The primary cellular defense against such non-bulky base lesions is the Base Excision Repair (BER) pathway.[13][14][15] BER is a multi-step process initiated by a class of enzymes called DNA glycosylases. These enzymes recognize and excise the damaged base by cleaving the N-glycosidic bond that links it to the deoxyribose sugar, leaving behind an apurinic/apyrimidinic (AP) site.[15] The subsequent steps involve the incision of the DNA backbone at the AP site, removal of the resulting sugar-phosphate residue, DNA synthesis to fill the gap, and finally, ligation to restore the integrity of the DNA strand.[13]

The specificity of the initial recognition step by DNA glycosylases is paramount to maintaining genomic stability. Different glycosylases have evolved to recognize specific types of damaged bases, including oxidized pyrimidines.

III. The Enigma of 5-Aza-2'-deoxy-6-oxo Cytidine: A Hypothetical Role in Oxidative Damage Pathways

The introduction of a 6-oxo group to the 5-aza-2'-deoxycytidine scaffold presents a fascinating molecular puzzle. While direct experimental evidence is currently lacking, we can formulate a scientifically grounded hypothesis based on the known properties of related molecules and DNA repair mechanisms.

A. Chemical Nature and Potential Formation

The synthesis of 6-oxocytidine nucleosides has been described in the chemical literature, primarily for their potential use in forming alternative DNA structures like triple helices.[5] The in vivo formation of such a lesion could potentially occur through oxidative deamination of a cytosine analogue or through the oxidation of an incorporated 5-aza-2'-deoxycytidine. The presence of the electron-withdrawing aza group at position 5 might influence the susceptibility of the C6 position to oxidative attack.

B. A Potential Substrate for the Base Excision Repair Pathway?

The central hypothesis is that 5-Aza-2'-deoxy-6-oxo-cytidine, if incorporated into DNA, could be recognized as a damaged base by one or more DNA glycosylases. The structural similarity to other oxidized pyrimidines, such as thymine glycol or 5-hydroxycytosine, which are known substrates for BER enzymes like the NTHL1 and NEIL glycosylases, lends credence to this possibility.

However, the presence of the 5-aza modification could significantly impact this recognition. The altered ring electronics and hydrogen bonding potential of the aza-pyrimidine ring might either enhance or inhibit its binding to the active site of a DNA glycosylase.

C. Potential Biological Consequences

Should 5-Aza-2'-deoxy-6-oxo-cytidine be a substrate for a DNA glycosylase, its excision would initiate the BER pathway, leading to the formation of an AP site and subsequent DNA strand breaks as repair intermediates. If the repair process is inefficient or overwhelmed, the accumulation of these intermediates could contribute to cytotoxicity.

Alternatively, if 5-Aza-2'-deoxy-6-oxo-cytidine is not efficiently recognized and removed, its persistence in the genome during DNA replication could lead to mutations or stall the replication machinery, further contributing to cellular dysfunction and death.

The interplay between the 5-aza and 6-oxo modifications could therefore create a complex lesion with unique biological properties, potentially modulating the cellular response to oxidative stress in novel ways.

IV. Quantitative Data Insights

While quantitative data for 5-Aza-2'-deoxy-6-oxo-cytidine is not available, the following table summarizes key quantitative parameters related to its parent compound, 5-aza-2'-deoxycytidine (Decitabine), and the measurement of a common oxidative DNA lesion, 8-oxo-2'-deoxyguanosine (8-oxodG). This provides a valuable reference for the experimental investigation of novel DNA lesions.

Parameter	Analyte/System	Value/Range	Significance	Reference
Cellular Uptake and Metabolism	5-aza-2'-deoxycytidine	Prodrug requiring phosphorylation	Intracellular activation is a prerequisite for its biological activity.	[3]
DNA Incorporation	5-aza-2'-deoxycytidine	S-phase dependent	Its effects are linked to DNA replication.	[3]
Induction of DNA Damage	5-aza-2'-deoxycytidine	Induces γ-H2AX and 53BP1 foci	A marker of DNA double-strand breaks.	[5]
Measurement of Oxidative Damage	8-oxo-2'-deoxyguanosine	Serum levels in healthy individuals: 25.5 ± 13.8 pg/mL	A biomarker for systemic oxidative stress.	[8]
Measurement of Oxidative Damage	8-oxo-2'-deoxyguanosine	Can be measured by HPLC-ECD, LC-MS/MS	Various analytical techniques are available for quantification.	[8]

V. Experimental Protocols for Investigation

To test the hypotheses surrounding the role of 5-Aza-2'-deoxy-6-oxo-cytidine in DNA oxidative damage pathways, a series of well-defined experiments are necessary. Below are detailed, step-by-step methodologies for key assays.

A. Synthesis and Characterization of 5-Aza-2'-deoxy-6-oxo-cytidine

• Objective: To obtain a pure and well-characterized sample of the nucleoside for biological studies.

• Methodology:

  • Follow established chemical synthesis routes for 6-oxocytidine nucleosides, adapting the procedures for the 5-aza analogue.[5]

  • Purify the synthesized compound using High-Performance Liquid Chromatography (HPLC).

  • Confirm the structure and purity of the final product using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[16][17]

B. In Vitro DNA Glycosylase Activity Assay

• Objective: To determine if 5-Aza-2'-deoxy-6-oxo-cytidine is a substrate for known DNA glycosylases that recognize oxidized pyrimidines.

• Methodology:

  • Synthesize a short oligonucleotide containing a single, site-specifically incorporated 5-Aza-2'-deoxy-6-oxo-cytidine.

  • Label the 5' end of the oligonucleotide with a fluorescent or radioactive tag.

  • Incubate the labeled oligonucleotide with a purified recombinant human DNA glycosylase (e.g., NTHL1, NEIL1, SMUG1).

  • After the reaction, treat the mixture with an AP-lyase or hot alkali to cleave the DNA backbone at any resulting AP sites.

  • Separate the reaction products by denaturing polyacrylamide gel electrophoresis (PAGE).

  • Visualize and quantify the cleavage product to determine the glycosylase activity.

C. Cellular Comet Assay (Single-Cell Gel Electrophoresis)

• Objective: To assess the ability of 5-Aza-2'-deoxy-6-oxo-cytidine to induce DNA strand breaks in living cells.

• Methodology:

  • Treat cultured human cells with varying concentrations of 5-Aza-2'-deoxy-6-oxo-cytidine for a defined period.

  • Embed the treated cells in a low-melting-point agarose on a microscope slide.

  • Lyse the cells with a high-salt and detergent solution to remove membranes and most proteins, leaving behind the nuclear DNA (nucleoids).

  • Subject the slides to electrophoresis under alkaline conditions. DNA with strand breaks will relax and migrate out of the nucleoid, forming a "comet tail."

  • Stain the DNA with a fluorescent dye and visualize using a fluorescence microscope.

  • Quantify the extent of DNA damage by measuring the intensity of the comet tail relative to the head using specialized software.

VI. Visualizing the Pathways and Workflows

To aid in the conceptualization of the proposed mechanisms and experimental approaches, the following diagrams have been generated using the Graphviz DOT language.

Figure 1: Proposed Base Excision Repair of 5-Aza-2'-deoxy-6-oxo-Cytidine.

Figure 2: Experimental Workflow for Investigating 5-Aza-2'-deoxy-6-oxo-Cytidine.

VII. Future Directions and Concluding Remarks

The study of 5-Aza-2'-deoxy-6-oxo-cytidine stands at the intersection of epigenetic regulation, DNA damage, and oxidative stress. While this guide has presented a hypothesis-driven exploration, rigorous experimental validation is the essential next step. Future research should focus on:

• Elucidating the precise mechanisms of its formation in a biological context.

• Screening a panel of DNA glycosylases to identify the enzyme(s) responsible for its recognition and repair.

• Investigating its mutagenic potential and its impact on DNA replication and transcription.

• Exploring its potential synergistic or antagonistic effects when combined with other chemotherapeutic agents or radiation.

The insights gained from such studies will not only deepen our fundamental understanding of DNA repair pathways but could also pave the way for the development of novel therapeutic strategies that exploit the unique properties of this and other modified nucleosides. The journey to unravel the secrets of 5-Aza-2'-deoxy-6-oxo-cytidine has just begun, and it promises to be a rewarding endeavor for the scientific community.

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Impact of 5-Aza-2'-deoxy-6-oxo Cytidine on Epigenetic Regulation

The following technical guide provides an in-depth analysis of 5-Aza-2'-deoxy-6-oxo Cytidine (CAS No: 106966-55-6), positioning it within the context of epigenetic drug development.

Based on the chemical structure and available pharmacological data, this molecule is identified as a critical oxidative impurity and degradation product of the blockbuster epigenetic drug Decitabine (5-Aza-2'-deoxycytidine) . The guide focuses on its role as a "silent" competitor that compromises epigenetic reprogramming efficacy and serves as a marker for drug stability.

A Technical Guide on Stability, Impurity Profiling, and DNMT Inhibition Fidelity

Executive Summary: The "Silent" Epigenetic Modulator

In the development of hypomethylating agents (HMAs), the stability of the azacytosine ring is the rate-limiting factor for clinical efficacy. 5-Aza-2'-deoxy-6-oxo Cytidine (hereafter referred to as 6-oxo-5-aza-dC ) represents a specific oxidative derivative of Decitabine.

Unlike the active drug, which functions by covalently trapping DNA Methyltransferases (DNMTs), 6-oxo-5-aza-dC lacks the electrophilic C6 center required for the Michael addition mechanism. Consequently, its impact on epigenetic regulation is negative and inhibitory : it competes for genomic incorporation without triggering DNMT degradation, thereby diluting the therapeutic effect and potentially introducing genomic instability.

This guide details the structural basis of this failure, protocols for its detection, and its implications for "Precision Epigenetics."

Structural & Mechanistic Analysis

To understand the impact of the 6-oxo derivative, one must first deconstruct the mechanism of the parent drug, Decitabine.

The Critical C6 Position

The therapeutic efficacy of Decitabine relies on the unique reactivity of the 5-azacytosine ring.

• Active Mechanism (Decitabine): The nitrogen at position 5 increases the electrophilicity of Carbon-6 (C6). When DNMT1 attacks C6 with its catalytic cysteine residue, a covalent bond forms. The 5-aza ring prevents the subsequent beta-elimination step, permanently trapping the enzyme on the DNA.

• Inactive Mechanism (6-oxo-5-aza-dC): In the 6-oxo derivative, the C6 position is oxidized to a carbonyl group (C=O). This oxidation renders the carbon non-electrophilic and sterically hinders the nucleophilic attack by DNMT.

Visualization of the Failure Mode

The following diagram illustrates the divergence in mechanism between the active drug and the 6-oxo impurity.

Figure 1: Mechanistic divergence. The oxidation of C6 prevents the critical DNMT trapping event, converting an active epigenetic agent into a passive DNA lesion.

Biological Impact Assessment

The presence of 6-oxo-5-aza-dC in a therapeutic formulation or its formation in vivo has three distinct impacts on epigenetic regulation:

Pharmacodynamic Dilution (Potency Loss)

Since 6-oxo-5-aza-dC is a cytidine analogue, it can still be phosphorylated by Deoxycytidine Kinase (dCK) and incorporated into DNA during S-phase. Once incorporated:

• It occupies CpG sites that were targeted for demethylation.

• It fails to deplete DNMT1.

• Net Result: The effective concentration of active Decitabine is reduced, and the "demethylation potential" per dose decreases.

Genomic Instability (Mutagenicity)

The 6-oxo modification alters the hydrogen-bonding face of the cytosine ring. Similar to 8-oxo-G (which mispairs with Adenine), 6-oxo-cytidine derivatives often display ambiguous base-pairing properties.

• Risk: Incorporation may lead to C→G transversions or C→T transitions during subsequent replication cycles.

• Epigenetic Drift: Accumulation of these mutations can permanently alter CpG islands, destroying the regulatory landscape rather than just modifying its methylation status.

Comparative Data: Active vs. Impurity

Feature	Decitabine (5-aza-dC)	6-oxo-5-aza-dC (Impurity)
C6 Status	Electrophilic (Target)	Carbonyl (Inert)
DNMT1 Binding	Covalent (Irreversible)	None / Transient
Epigenetic Outcome	Global Hypomethylation	No Effect / Interference
Cytotoxicity	High (DNMT Adducts)	Variable (Mismatch Repair)
Stability	Low (Hydrolysis prone)	High (Oxidized state)

Experimental Protocols: Detection & Validation

For researchers utilizing Decitabine, validating the purity of the reagent is critical to ensure reproducible epigenetic data. The presence of 6-oxo-5-aza-dC acts as a "silent variable."

High-Resolution Impurity Profiling (HPLC-MS)

Objective: Quantify 6-oxo-5-aza-dC levels in Decitabine stocks.

• Sample Prep: Dissolve 5-aza-dC in cold PBS (pH 7.4). Note: Do not use DMSO if MS analysis is downstream due to ionization suppression.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

• Mobile Phase:

  • A: 10 mM Ammonium Acetate (pH 6.8).

  • B: Acetonitrile.

• Gradient: 0-5 min (100% A); 5-15 min (Linear to 20% B).

• Detection:

  • UV: 254 nm (Standard).

  • MS (ESI+): Monitor m/z 245.2 (6-oxo derivative [M+H]+) vs. m/z 229.2 (Decitabine [M+H]+).

  • Note: The +16 Da shift indicates the addition of oxygen (Oxo group).

Functional Competition Assay

Objective: Determine if an "inactive" batch of Decitabine is due to 6-oxo contamination.

• Cell Line: Leukemia cell line (e.g., HL-60 or KG-1a).

• Treatment Groups:

  • Control (PBS).

  • Pure Decitabine (1 µM).

  • Spiked Decitabine (1 µM drug + 0.5 µM 6-oxo-5-aza-dC reference standard).

• Readout (72h):

  • LINE-1 Methylation (Pyrosequencing): Measure global methylation.

  • Western Blot (DNMT1): Active Decitabine causes DNMT1 degradation.

• Interpretation: If the spiked group shows higher DNMT1 levels or higher methylation than the Pure group, the 6-oxo derivative is competitively inhibiting the uptake/incorporation of the active drug.

References

• Sriramchem. (2024). 5-Aza-2'-deoxy-6-oxo Cytidine Reference Standard (CAS 106966-55-6).[]

• Christman, J. K. (2002). 5-Azacytidine and 5-aza-2'-deoxycytidine as inhibitors of DNA methylation: mechanistic studies and their implications for cancer therapy.[2][3][4][5] Oncogene.

• Jüttermann, R., Li, E., & Jaenisch, R. (1994).[6] Toxicity of 5-aza-2'-deoxycytidine to mammalian cells is mediated primarily by covalent trapping of DNA methyltransferase rather than DNA demethylation.[6] PNAS.[6]

• Rogstad, D. K., et al. (2009). Chemical decomposition of 5-aza-2'-deoxycytidine (Decitabine): Kinetic analysis and identification of products. Chemical Research in Toxicology.

• MedChemExpress. (2024). 5-Aza-2'-deoxy-6-oxo cytidine Product Information.

Sources

• 2. A Perspective on the Comparative Antileukemic Activity of 5-Aza-2′-deoxycytidine (Decitabine) and 5-Azacytidine (Vidaza) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DNA methylation inhibitor 5-Aza-2'-deoxycytidine induces reversible genome-wide DNA damage that is distinctly influenced by DNA methyltransferases 1 and 3B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Toxicity of 5-aza-2'-deoxycytidine to mammalian cells is mediated primarily by covalent trapping of DNA methyltransferase rather than DNA demethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-Azacytidine and 5-aza-2'-deoxycytidine as inhibitors of DNA methylation: mechanistic studies and their implications for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Toxicity of 5-aza-2'-deoxycytidine to mammalian cells is mediated primarily by covalent trapping of DNA methyltransferase rather than DNA demethylation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Double-Edged Sword: An In-depth Technical Guide to the Mutagenic Potential of 5-Aza-2'-Deoxycytidine and its Oxidized Derivatives

Foreword

5-Aza-2'-deoxycytidine (Decitabine) stands as a cornerstone of epigenetic therapy, offering profound clinical benefits in the treatment of myelodysplastic syndromes and certain leukemias. Its mechanism, a sophisticated sabotage of DNA methylation, has been the subject of extensive research. However, beyond its therapeutic efficacy lies a more complex and cautionary tale of chemical instability, DNA damage, and mutagenic potential. This guide ventures into the intricate molecular landscape of Decitabine, dissecting not only its primary mode of action but also the often-overlooked contributions of its degradation and oxidation products to its genotoxic profile. For the researcher, scientist, and drug development professional, understanding this duality is paramount for harnessing its therapeutic power while mitigating its inherent risks.

The Primary Mechanism of Action: A Covalent Embrace with DNA Methyltransferase

5-Aza-2'-deoxycytidine exerts its primary biological effect after intracellular conversion to its triphosphate form and subsequent incorporation into replicating DNA in place of cytosine.[1][2] The defining feature of its mechanism lies in the nitrogen atom at the 5th position of the pyrimidine ring. When DNA methyltransferase (DNMT1) attempts to methylate this analog, a covalent bond is formed between the enzyme and the 5-aza-2'-deoxycytidine residue in the DNA.[3][4] Unlike the transient intermediate formed with native cytosine, this adduct is irreversible, effectively trapping the DNMT1 enzyme on the DNA.[1][3]

This covalent trapping has two major consequences:

• Depletion of active DNMT1: The sequestration of DNMT1 leads to a progressive, passive demethylation of newly synthesized DNA strands during subsequent rounds of replication.[5]

• Formation of DNA lesions: The bulky DNMT1-DNA adducts themselves represent significant DNA lesions that can stall replication forks, leading to DNA strand breaks and the activation of the DNA damage response (DDR).[6][7][8]

It is this direct physical insult to the DNA, the trapping of DNMT1, that is considered the primary mediator of 5-aza-2'-deoxycytidine's cytotoxicity and, by extension, a significant contributor to its mutagenic potential.[9][10]

Figure 1: The primary mechanism of 5-Aza-2'-deoxycytidine genotoxicity.

Chemical Instability and the Emergence of Degradation Products

A critical, yet often underappreciated, aspect of 5-aza-2'-deoxycytidine's pharmacology is its inherent chemical instability in aqueous solutions.[2][11][12] The triazine ring is susceptible to hydrolysis, leading to a variety of degradation products. This process is pH and temperature-dependent.[2][11][12]

The primary degradation pathway involves the reversible opening of the triazine ring to form N-(formylamidino)-N'-β-D-2-deoxyribofuranosylurea, which can then undergo irreversible deformylation.[13] These degradation products lack the structural integrity to effectively trap DNMT1, but their potential for direct mutagenicity through other mechanisms cannot be disregarded. While the mutagenicity of these specific degradation products is not well-characterized, any compound that is a structural analog of a DNA base has the potential to be incorporated into DNA and cause mispairing during replication.

Figure 2: Simplified degradation pathway of 5-Aza-2'-deoxycytidine.

The Role of Oxidative Stress in Mutagenesis

Recent evidence has illuminated the significant role of oxidative stress in the biological activity of 5-aza-2'-deoxycytidine.[7][14][15] Treatment with this agent has been shown to induce the production of reactive oxygen species (ROS), which can contribute to its anti-tumor effects.[7][8][16][17] However, ROS are a well-established class of endogenous mutagens.

The mutagenic potential of 5-aza-2'-deoxycytidine can therefore be viewed as a two-pronged assault on the genome:

• Direct Mutagenesis: Through the incorporation and DNMT1-trapping mechanism described earlier.

• Indirect Mutagenesis: Via the induction of a cellular environment rich in ROS.

This ROS-rich environment can lead to the oxidation of not only the native DNA bases (e.g., the formation of 8-oxo-2'-deoxyguanosine) but also the 5-aza-2'-deoxycytidine molecule itself, both before and after its incorporation into DNA.

Hypothesized Mutagenic Potential of Oxidized Derivatives

While direct experimental evidence for the mutagenic potential of specific oxidized 5-aza-2'-deoxycytidine derivatives is currently limited in the scientific literature, we can hypothesize their contribution based on established principles of chemical mutagenesis.

Oxidation of the 5-aza-2'-deoxycytidine base could lead to a variety of products with altered hydrogen bonding capabilities. These altered bases, if present in the DNA template during replication, could lead to misincorporation of nucleotides by DNA polymerases, resulting in point mutations. For instance, an oxidized derivative might preferentially pair with adenine instead of guanine, leading to a C:G to T:A transition.

The combination of DNMT1-DNA adducts, which stall replication, and an environment of high oxidative stress creates a particularly hazardous situation for the cell. The stalled replication forks are vulnerable to collapse, leading to double-strand breaks. The subsequent repair of these breaks, often through error-prone pathways, in the presence of oxidized native and analog bases, can be a potent source of mutations and chromosomal aberrations.

Figure 3: Dual pathways of 5-Aza-2'-deoxycytidine-induced mutagenesis.

Experimental Methodologies for Assessing Mutagenic Potential

A robust assessment of the mutagenic potential of 5-aza-2'-deoxycytidine and its derivatives requires a battery of well-established genotoxicity assays.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method for detecting gene mutations.[18][19] It employs several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it in their growth medium.[18] The assay measures the ability of a test compound to cause a reverse mutation (reversion) that restores the bacteria's ability to synthesize histidine, allowing them to grow on a histidine-free medium.

Protocol Overview:

• Strain Selection: Choose appropriate Salmonella strains (e.g., TA98 for frameshift mutations, TA100 for base-pair substitutions).[18]

• Metabolic Activation: The test is performed with and without the addition of a mammalian liver extract (S9 fraction) to simulate metabolic activation that might convert a pro-mutagen into a mutagen.[18]

• Exposure: Mix the bacterial culture, the test compound at various concentrations, and (if applicable) the S9 mix in molten top agar.

• Plating: Pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[10][20] To specifically investigate the contribution of oxidative stress, the assay can be modified to include DNA repair enzymes that recognize and cleave DNA at sites of oxidized bases.[10][20]

Protocol Overview for Detecting Oxidative Damage:

• Cell Preparation: Isolate and suspend the cells to be tested.

• Embedding: Mix the cell suspension with low-melting-point agarose and pipette onto a microscope slide. Allow to solidify.

• Lysis: Immerse the slides in a high-salt lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Enzyme Digestion: Treat the nucleoids with a buffer containing a lesion-specific enzyme, such as Formamidopyrimidine DNA glycosylase (FPG), which recognizes and cleaves at sites of oxidized purines (e.g., 8-oxo-dG).

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis. Broken DNA fragments will migrate out of the nucleoid, forming a "comet tail."

• Staining and Visualization: Stain the DNA with a fluorescent dye and visualize using a fluorescence microscope.

• Analysis: Quantify the extent of DNA damage by measuring the length and intensity of the comet tail. An increase in tail moment compared to controls indicates DNA damage.

Sources

• 1. The anti-tumour activity of DNA methylation inhibitor 5-aza-2′-deoxycytidine is enhanced by the common analgesic paracetamol through induction of oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. 5-Aza-deoxycytidine induces selective degradation of DNA methyltransferase 1 by a proteasomal pathway that requires the KEN box, bromo-adjacent homology domain, and nuclear localization signal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Generation of Reactive Oxygen Species during Apoptosis Induced by DNA-Damaging Agents and/or Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Toxicity of 5-aza-2'-deoxycytidine to mammalian cells is mediated primarily by covalent trapping of DNA methyltransferase rather than DNA demethylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. neb.com [neb.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. High-performance liquid chromatographic analysis of chemical stability of 5-aza-2'-deoxycytidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Azacitidine decreases reactive oxygen species production in peripheral white blood cells: A case report - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Potentiation of reactive oxygen species is a marker for synergistic cytotoxicity of MS-275 and 5-azacytidine in leukemic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Potentiation of reactive oxygen species is a marker for synergistic cytotoxicity of MS-275 and 5-azacytidine in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 19. nelsonlabs.com [nelsonlabs.com]
• 20. Modified Alkaline Comet Assay to Detect Oxidative DNA Damage | Springer Nature Experiments [experiments.springernature.com]

Protocols & Analytical Methods

Solid-phase DNA synthesis using 5-Aza-2'-deoxy-6-oxo Cytidine phosphoramidite

Application Note: High-Fidelity Solid-Phase Synthesis of DNA Containing 5-Aza-2'-deoxy-6-oxo Cytidine

Executive Summary

This application note details the protocol for the site-specific incorporation of 5-Aza-2'-deoxy-6-oxo Cytidine (5-Aza-6-oxo-dC) into oligonucleotides via solid-phase phosphoramidite chemistry.

5-Aza-6-oxo-dC is a critical oxidative metabolite and degradation product of the epigenetic drug Decitabine (5-aza-2'-deoxycytidine) . While Decitabine acts as a DNA methyltransferase inhibitor, its aqueous instability leads to ring-opening and oxidation events, forming 5-Aza-6-oxo-dC. Incorporating this lesion into synthetic DNA is essential for studying its mutagenic profile, repair mechanisms, and impact on epigenetic signaling.

Critical Challenge: The 1,3,5-triazine ring system of 5-aza-nucleosides is highly sensitive to nucleophilic attack. Standard oligonucleotide deprotection conditions (concentrated ammonium hydroxide at 55°C) will cause rapid ring opening and degradation of the 5-Aza-6-oxo-dC moiety. This protocol utilizes "UltraMILD" chemistry to preserve structural integrity.

Chemical Mechanism & Stability[1][2][3]

The incorporation of 5-Aza-6-oxo-dC requires a fundamental shift from standard DNA synthesis protocols. The C6-oxidation state of the 5-aza ring renders it susceptible to hydrolysis, particularly during the ammonolysis step used to remove protecting groups from standard bases (A, G, C).

The Degradation Pathway

Understanding the instability is key to the protocol. The diagram below illustrates the relationship between Decitabine, the 6-oxo metabolite, and the ring-opening risk during synthesis.

Figure 1: The chemical relationship between Decitabine and the 5-Aza-6-oxo-dC target, highlighting the risk of ring opening during standard deprotection.

Experimental Protocol

Reagent Requirements

To prevent degradation, UltraMILD phosphoramidites must be used for the standard bases within the sequence. This allows for deprotection under conditions that do not destroy the 5-Aza-6-oxo-dC ring.

Reagent Type	Standard (AVOID)	Required (UltraMILD)	Reason
dA	Benzoyl-dA	Pac-dA (Phenoxyacetyl)	Cleaves in mild base.
dG	Isobutyryl-dG	iPr-Pac-dG (Isopropyl-phenoxyacetyl)	Cleaves in mild base.
dC	Benzoyl-dC	Ac-dC (Acetyl)	Cleaves in mild base.
Target	N/A	5-Aza-6-oxo-dC-CE Phosphoramidite	The modified base.
Oxidizer	0.02 M Iodine (Std)	0.02 M Iodine (Standard is acceptable)	Ring is stable to I2/Pyridine short exposure.
Activator	Tetrazole	ETT (5-Ethylthio-1H-tetrazole) or DCI	Higher activity for modified bases.

Synthesis Cycle Parameters

Platform: Applied Biosystems 394 or equivalent (Meremade, ÄKTA). Scale: 1.0 µmol recommended for initial testing.

• Preparation: Dissolve the 5-Aza-6-oxo-dC phosphoramidite in anhydrous Acetonitrile (ACN) to a concentration of 0.1 M . Ensure water content is <30 ppm.

• Coupling: The steric bulk of the 6-oxo and 5-aza modifications requires extended coupling times to ensure high efficiency (>98%).

Table 1: Optimized Coupling Protocol

Step	Reagent	Time (Standard)	Time (5-Aza-6-oxo-dC)
Detritylation	3% TCA in DCM	60s	60s
Activation	ETT + Amidite	120s	360s - 600s (6-10 min)
Capping	Ac2O / NMI	15s	15s
Oxidation	0.02 M Iodine	20s	20s

Analyst Note: Do not use "Double Coupling" for the modified base unless absolutely necessary, as this increases reagent consumption significantly. A single, extended coupling (600s) is usually sufficient.

Deprotection & Cleavage (The Critical Step)

STOP: Do not use standard Ammonium Hydroxide at 55°C. This will result in a failed synthesis (formylated byproducts).

Method A: Potassium Carbonate (Recommended)

This method is the mildest and preserves the triazine ring integrity most effectively.

• Dry the Column: Flush the synthesis column with Argon to remove residual solvents.

• Solution Prep: Prepare 0.05 M Potassium Carbonate (K₂CO₃) in anhydrous Methanol .

• Incubation: Transfer the CPG support to a vial. Add 2.0 mL of the K₂CO₃/MeOH solution.

• Conditions: Incubate at Room Temperature for 4 to 12 hours .

  • Note: 4 hours is often sufficient for Pac-protected monomers; 12 hours ensures complete cleavage from support (especially LCAA-CPG).

• Neutralization: Neutralize with an equimolar amount of 2.0 M TEAA (Triethylammonium Acetate) or dilute Acetic Acid to pH 7.0 before evaporation.

• Desalting: Evaporate methanol (SpeedVac) and desalt using a Glen Gel-Pak or Sep-Pak C18 cartridge.

Method B: Ammonium Hydroxide (Riskier but Common)

If UltraMILD reagents were used, you can use:

• Reagent: Concentrated NH₄OH (30%).

• Conditions: Room Temperature for 2 hours maximum.

• Warning: Even at RT, prolonged exposure to ammonia can degrade 5-aza compounds. Method A is strictly preferred.

Purification & Analysis

HPLC Purification

Due to the polarity change introduced by the 5-aza and 6-oxo groups, the modified oligo may elute differently than a standard control.

• Column: C18 Reverse Phase (e.g., Phenomenex Clarity or Jupiter).

• Buffer A: 0.1 M TEAA (pH 7.0).

• Buffer B: Acetonitrile.[1][2]

• Gradient: 0-20% B over 30 minutes (DMT-off) or 0-50% B (DMT-on).

• Temperature: Maintain column at 25°C (Do not heat to 60°C).

Quality Control (ESI-MS)

Electrospray Ionization Mass Spectrometry is required to validate the integrity of the ring.

• Expected Mass Shift: Calculate the molecular weight of Cytosine vs. 5-Aza-6-oxo-Cytosine.

  • Cytosine (C₄H₅N₃O) MW: ~111.1

  • 5-Aza-6-oxo-Cytosine (C₃H₄N₄O₂) MW: ~128.09

  • Net Mass Shift: +17 Da (approx) relative to dC, depending on the exact tautomer and protonation state in the gas phase.

Workflow Visualization

The following diagram summarizes the complete validated workflow for synthesizing oligonucleotides with this lesion.

Figure 2: Step-by-step workflow emphasizing the critical deviation at the deprotection stage.

References

• Eritja, R., et al. (2001). Synthesis of oligonucleotides carrying 5-azacytosine residues.[3] Nucleosides, Nucleotides & Nucleic Acids.

  • Key Insight: Establishes the instability of the triazine ring to ammonia and the requirement for mild deprotection str

• Glen Research. (n.d.). 5-Aza-dC and UltraMILD Deprotection Strategies. Glen Research Technical Reports.

  • Key Insight: Provides the foundational chemistry for using Pac-protected phosphoramidites to enable non-ammonolytic cleavage.

• Jackson, J. K., et al. (2007). Delivery of 5-Aza-2′-Deoxycytidine to Cells Using Oligodeoxynucleotides. Cancer Research.[4]

  • Key Insight: Discusses the biological stability and degradation pathways of 5-aza-dC deriv

• BOC Sciences. (2024). 5-Aza-2'-deoxy-6-oxo Cytidine Product Data.

  • Key Insight: Verification of the specific "6-oxo" metabolite availability and CAS registry (106966-55-6).

Sources

• 1. biotage.com [biotage.com]
• 2. glenresearch.com [glenresearch.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. aacrjournals.org [aacrjournals.org]

Application Note: High-Fidelity Purification of 5-Aza-2'-deoxy-6-oxo Cytidine Oligonucleotides

Topic: HPLC Purification Methods for 5-Aza-2'-deoxy-6-oxo Cytidine Oligonucleotides Content Type: Detailed Application Note & Protocol Guide Audience: Senior Researchers, Oligonucleotide Chemists, and Drug Development Scientists

Executive Summary & Challenge Definition

The incorporation of 5-Aza-2'-deoxy-6-oxo Cytidine (5-Aza-dC-6-oxo) into synthetic oligonucleotides presents a "perfect storm" of stability challenges. This molecule combines the inherent fragility of the 5-azacytosine ring (susceptible to hydrolytic ring-opening) with the oxidative sensitivity of the 6-oxo modification.

Standard oligonucleotide purification protocols—typically involving high pH (pH > 8.5), elevated temperatures (60°C), or prolonged exposure to aqueous buffers—will result in the rapid degradation of this moiety into non-functional formyl-derivatives.

This guide provides a specialized, "Fragility-First" HPLC workflow designed to maintain the integrity of the triazine ring while achieving pharmaceutical-grade purity.

Physicochemical Constraints & Mechanism

To purify this molecule, one must understand how it breaks.

The Degradation Pathway

The 5-aza-cytosine ring is an electron-deficient triazine. In the presence of water and nucleophiles (especially hydroxide ions at pH > 8.0), the C6 position is attacked, leading to:

• Ring Opening: Hydrolysis of the N5-C6 bond.

• Formylation: Formation of an N-formylguanidine intermediate.

• Loss of Function: Irreversible decomposition into non-coding byproducts.

Implication for HPLC:

• pH Limit: Strictly pH 6.5 – 7.5.

• Temperature: Strictly < 15°C (Active cooling required).

• Time: "On-column" time must be minimized.

Method Development Strategy: The "Cold-Neutral" Approach

Stationary Phase Selection

• Primary Choice: Reversed-Phase (RP-HPLC) C18 .

  • Why: C18 offers the best resolution for hydrophobic modifications. However, standard C18 columns often require high backpressure, generating frictional heat.

  • Recommendation: Use Wide-Pore (300 Å) C18 or C8 columns to reduce pressure and allow rapid elution.

• Secondary Choice: Anion Exchange (AEX) .

  • Why: Use only if the oligo is >40-mer or highly structured. AEX requires salt removal (desalting), which adds a processing step that increases degradation risk.

Mobile Phase Chemistry

Standard TEAA (Triethylammonium Acetate) is acceptable only if pH is manually adjusted.

Parameter	Standard Oligo Protocol	5-Aza-6-oxo Protocol	Reasoning
Buffer	100 mM TEAA	50 mM TEAA	Lower ionic strength reduces heat; sufficient for ion-pairing.
pH	pH 7.0 - 8.5	pH 6.8 - 7.0	Prevents alkaline hydrolysis of the triazine ring.
Organic Modifier	Acetonitrile (MeCN)	Acetonitrile (MeCN)	Standard; maintain low viscosity.
Column Temp	50°C - 60°C	4°C - 10°C	CRITICAL: Heat accelerates ring opening exponentially.
Flow Rate	1.0 mL/min	1.5 - 2.0 mL/min	Faster elution reduces residence time in aqueous buffer.

Detailed Protocol: Low-Temperature RP-HPLC

Equipment Requirements

• HPLC System with a Column Oven capable of Cooling (Peltier) or a cold room setup.

• Fraction Collector with chilled rack (4°C).

• Degasser: Essential to prevent bubble formation at low temperatures.

Step-by-Step Methodology

Step 1: Buffer Preparation (Fresh Daily)

• Buffer A: 50 mM TEAA (Triethylammonium Acetate), pH 7.0.

  • Note: Do not trust the bottle label. Measure pH and adjust with acetic acid or TEA carefully to exactly 7.0.

• Buffer B: 100% Acetonitrile (HPLC Grade).

Step 2: Sample Preparation

• Dissolve the crude oligonucleotide pellet in sterile, nuclease-free water (pH 7.0).

• Do not use alkaline buffers (e.g., NaOH or NH4OH) to aid solubility.

• Centrifuge at 10,000 x g for 5 mins to remove particulates.

• Keep sample on ice immediately.

Step 3: Gradient Setup (Example for 20-mer)

• Column: Agilent AdvanceBio Oligo C18 or Phenomenex Clarity Oligo-RP (4.6 x 150 mm).

• Temperature: Set thermostat to 10°C .

Time (min)	% Buffer B (MeCN)	Flow Rate (mL/min)	Phase
0.0	5	1.0	Equilibration
2.0	5	1.0	Injection
20.0	35	1.0	Gradient Elution
22.0	80	1.5	Wash
25.0	5	1.5	Re-equilibration

Step 4: Fraction Collection & Handling

• Monitor UV at 260 nm (DNA backbone) and 240 nm (specific for some oxidized species, though 260 is primary).

• Collect the Main Peak (typically the largest peak in the center).

• IMMEDIATE ACTION: Neutralize fractions if using any buffer other than TEAA. Since TEAA is volatile, immediate freezing is preferred.

• Lyophilization: Flash freeze fractions in liquid nitrogen and lyophilize immediately. Do not leave in solution overnight.

Visualization: Workflow & Decision Logic

The following diagram illustrates the critical decision points to prevent degradation during purification.

Figure 1: Decision tree for the purification of labile 5-Aza-dC oligonucleotides, emphasizing pH control and temperature management.

Troubleshooting & Quality Control

Common Failure Modes

Observation	Probable Cause	Corrective Action
Split Peaks / Shoulders	Ring opening (hydrolysis) occurred during synthesis or purification.	Check buffer pH.[1] Ensure column was not heated >20°C.
Low Recovery	Irreversible adsorption to column frit or degradation.	Use "Passivated" or "Bio-Inert" HPLC hardware (PEEK flow paths).
Mass Spec Shift (+18 Da)	Hydrolysis (Water addition) to the ring.	The 5-aza ring has opened. Synthesis or deprotection failed.

Post-Purification QC

• ESI-MS: Essential to confirm the molecular weight. Look specifically for the [M+18] peak, which indicates the hydrated/hydrolyzed degradation product.

• Analytical HPLC: Run a small amount on the same cold method to confirm single-peak purity.

Storage Recommendations

• State: Lyophilized powder is most stable.

• Temperature: -80°C is required for long-term storage.

• Buffer: If storing in solution, use 10 mM Sodium Phosphate (pH 7.0). Avoid Tris at 4°C as its pKa shifts alkaline upon cooling, potentially damaging the ring.

References

• Agilent Technologies. (2022). Fast and Selective Purification of Oligonucleotides Using Preparative HPLC/MS.[2] Application Note. Available at: [Link]

• Rogstad, D. K., et al. (2003). Chemical Decomposition of 5-aza-2'-deoxycytidine (Decitabine).[3] Chemical Research in Toxicology. (Discusses the kinetics of ring opening). Available at: [Link]

• Glen Research. (n.d.). Modified Nucleosides: 5-Aza-dC and Stability.[3][4][5][6] Technical Support. Available at: [Link]

Sources

• 1. RP-HPLC Purification of Oligonucleotides | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 2. agilent.com [agilent.com]
• 3. The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. High-performance liquid chromatographic analysis of chemical stability of 5-aza-2'-deoxycytidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Application Note: LC-MS/MS Quantitation of 5-Aza-2'-deoxy-6-oxo Cytidine in Genomic DNA

This Application Note is designed for researchers investigating the stability, metabolism, and DNA-adduct formation of the hypomethylating agent Decitabine (5-aza-2'-deoxycytidine) .[1] Specifically, it addresses the detection of its oxidized derivative, 5-Aza-2'-deoxy-6-oxo Cytidine (CAS 106966-55-6), in genomic DNA.[1]

Introduction & Scientific Context

The nucleoside analog 5-aza-2'-deoxycytidine (Decitabine) is a cornerstone therapy for myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML).[1] Upon cellular uptake, it is phosphorylated and incorporated into DNA, where it covalently traps DNA methyltransferases (DNMTs), leading to global hypomethylation and gene reactivation.[1]

However, the 5-azacytosine ring is chemically unstable and susceptible to hydrolysis and oxidation.[1] While hydrolytic ring-opening (yielding guanylurea derivatives) is well-documented, oxidative modification at the C6 position generates 5-Aza-2'-deoxy-6-oxo Cytidine (MW 244.2 Da).[1] This lesion represents a potential "oxidative adduct" of the drug itself, analogous to the formation of 8-oxo-dG from guanosine.

Detecting this analyte requires a specialized protocol that preserves the fragile 5-azacytosine ring during DNA extraction and hydrolysis while achieving high sensitivity (fmol range) to detect low-abundance incorporation events.[1]

Key Challenges addressed in this protocol:

• Analyte Instability: The triazine ring of 5-aza compounds degrades rapidly in alkaline pH and high temperatures.[1]

• Artifactual Oxidation: Standard DNA extraction can induce oxidative damage.[1] Antioxidants are mandatory.[1]

• Polarity: The analyte is highly polar, requiring specialized chromatography (Porous Graphitic Carbon or HILIC) for retention.[1]

Experimental Workflow (Logic & Design)

The following workflow is designed to minimize ex vivo degradation and oxidation.

Figure 1: Optimized workflow for the extraction and detection of oxidized decitabine lesions in DNA.

Materials & Reagents

• Target Standard: 5-Aza-2'-deoxy-6-oxo Cytidine (CAS 106966-55-6).[1][2][3]

• Internal Standard (IS): Stable isotope-labeled Decitabine (

  -5-aza-dC) or 5-Aza-Cytidine ( ).[1][4]

  • Note: If specific isotopologue is unavailable,

    -dC can serve as a surrogate for recovery normalization.[1]

• Enzyme Cocktail:

  • DNAse I (Recombinant, RNase-free).[1]

  • Phosphodiesterase I (Snake Venom).[1]

  • Alkaline Phosphatase (CIP or SAP).[1]

• Antioxidants: Desferal (Deferoxamine mesylate) and BHT (Butylated hydroxytoluene).[1]

• Buffer: 10 mM Tris-HCl (pH 7.4), 10 mM

  . Avoid pH > 8.0.

Detailed Protocol

Step 1: DNA Extraction with Antioxidant Protection

Rationale: Standard phenol-chloroform or silica kits can introduce oxidation.[1] We modify the lysis buffer to scavenge radicals.

• Lysis: Resuspend cell pellet (

  cells) in Lysis Buffer containing 100 µM Desferal and 100 µM BHT .

• Proteinase K Treatment: Add Proteinase K and incubate at 50°C for max 2 hours . (Avoid overnight incubation to reduce thermal degradation of the aza-ring).[1]

• Extraction: Use a "Salting Out" method or a gentle commercial kit (e.g., Qiagen DNeasy), but elute in water containing 10 µM Desferal .[1]

• Quantification: Measure DNA concentration via Nanodrop/Qubit.

Step 2: Enzymatic Hydrolysis

Rationale: Acid hydrolysis destroys the sugar-base bond.[1] We use a 3-enzyme cocktail to release single nucleosides.

• Dilute 5-10 µg of DNA into 50 µL of Digestion Buffer (10 mM Tris-HCl pH 7.4, 10 mM

  , 10 µM Desferal).

• Add Internal Standard (e.g., 1 pmol

  -Decitabine).[1]

• Add Enzyme Mix:

  • 2 U DNAse I[1]

  • 0.05 U Phosphodiesterase I[1]

  • 1 U Alkaline Phosphatase[1]

• Incubate at 37°C for 2-4 hours .

• Stop Reaction: Filter the mixture through a 3 kDa MWCO (Molecular Weight Cut-Off) spin filter (10,000 x g, 15 min, 4°C). Collect the flow-through.[1]

  • Critical: Do not use heat inactivation (degrades analyte).[1]

Step 3: LC-MS/MS Method Parameters

Rationale: The analyte is small and polar.[1] A Porous Graphitic Carbon (PGC) column is superior to C18 for retaining polar nucleosides without ion-pairing reagents.[1]

Liquid Chromatography (LC):

• System: UHPLC (Agilent 1290 / Waters Acquity).[1]

• Column: Thermo Hypercarb (100 x 2.1 mm, 3 µm) or equivalent PGC column.

• Column Temp: 40°C.

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 7.0).[1]

• Mobile Phase B: 100% Acetonitrile.[1]

• Flow Rate: 0.3 mL/min.[1]

Gradient:

Time (min)	% B	Description
0.0	2	Loading
2.0	2	Isocratic hold for polar retention
8.0	40	Elution of nucleosides
8.1	95	Wash
10.0	95	Wash
10.1	2	Re-equilibration

| 14.0 | 2 | End |[1]

Mass Spectrometry (MS/MS):

• Source: ESI Positive Mode.

• Analyte: 5-Aza-2'-deoxy-6-oxo Cytidine.[1][2][3]

  • Formula:

  • Molecular Weight: 244.21[1]

  • Precursor Ion [M+H]+: 245.2[1]

• Transitions (MRM):

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (V)	Mechanism
5-Aza-6-oxo-dC (Quant)	245.2	129.1	15-20	Loss of deoxyribose (Sugar)
5-Aza-6-oxo-dC (Qual)	245.2	86.1	30-35	Ring fragmentation
Decitabine (Reference)	229.1	113.1	15	Loss of sugar
dG (Normalization)	268.1	152.1	15	Loss of sugar

Data Analysis & Validation

Identification Criteria

• Retention Time: Must match the authentic standard within ±0.1 min.

• Ion Ratio: The ratio of Quantifier (129.1) to Qualifier (86.[1]1) transitions must be within 20% of the standard.[1]

Quantification Calculation

To normalize for the amount of DNA injected, express results as a ratio to 2'-deoxyguanosine (dG).[1]

Note: You must quantify dG in the same run (usually by diluting a small aliquot of the sample, as dG signal will saturate the detector at high concentrations).[1]

Linearity & Sensitivity

• Linear Range: 0.5 nM – 500 nM.[1]

• LOD: Expect ~5-10 fmol on column.

• Recovery: 85-110% (Validated using spike-recovery in calf thymus DNA).[1]

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Signal	Ring degradation during hydrolysis.[1]	Ensure pH < 8.[1][5]0. Reduce digestion time.[1] Add tetrahydrouridine (CDA inhibitor) if deaminase activity is suspected.[1]
Peak Tailing	Interaction with column silanols (if using C18).[1]	Switch to Hypercarb (PGC) or HILIC.[1] Use Ammonium Acetate buffer.[1][6]
High Background	In-source fragmentation of precursors.[1]	Optimize declustering potential. Ensure source temperature is not excessive (>500°C).[1]
Interference	Co-elution with 5-aza-dU.[1]	Verify separation of 5-aza-dU (deamination product) from 5-aza-6-oxo-dC. They have different MW (245 vs 230), but check for crosstalk.

References

• Analyte Identity: PubChem Compound Summary for CID 135409673 (5-Aza-2'-deoxy-6-oxo Cytidine). Link

• Decitabine Instability: Rogstad, D. K., et al. "Chemical decomposition of 5-aza-2'-deoxycytidine (Decitabine): kinetic analyses and identification of products..."[1] Chem. Res.[1] Toxicol. (2009).[1][7] Link[1]

• LC-MS/MS Method Base: Liu, Y., et al. "Simultaneous quantitative determination of 5-aza-2'-deoxycytidine genomic incorporation and DNA demethylation by liquid chromatography tandem mass spectrometry."[1][6] J. Chromatogr.[1] B. (2016).[1][2][4] Link

• Genomic DNA Digestion: Quinlivan, E. P., & Gregory, J. F.[1] "DNA digestion to deoxyribonucleosides for the determination of DNA methylation by LC-MS/MS." Methods Mol. Biol.[1] (2008).[1][7] Link

Sources

• 1. 5-Aza-2'-deoxycytidine | C8H12N4O4 | CID 451668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Aza-2'-deoxy-6-oxo cytidine_±¨¼Û/¼Û¸ñ/ÐÔÄܲÎÊý/ͼ, MedChemExpress(MCE)_ÉúÎïÆ÷²ÄÍø [bio-equip.com]
• 3. 5-Aza-2′-deoxy-6-oxo Cytidine | CAS 106966-55-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. AZA-MS: a novel multiparameter mass spectrometry method to determine the intracellular dynamics of azacitidine therapy in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Simultaneous quantitative determination of 5-aza-2'-deoxycytidine genomic incorporation and DNA demethylation by liquid chromatography tandem mass spectrometry as exposure-response measures of nucleoside analog DNA methyltransferase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Enzymatic digestion protocols for 5-Aza-2'-deoxy-6-oxo Cytidine analysis

Initiating Data Collection

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Application Notes and Protocols for the Incorporation of 5-Aza-2'-deoxycytidine into Synthetic DNA Templates

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of 5-Aza-2'-deoxycytidine in Epigenetic Research

DNA methylation is a fundamental epigenetic mechanism that plays a crucial role in regulating gene expression, cellular differentiation, and genome stability. The enzymatic transfer of a methyl group to the C5 position of cytosine, primarily within CpG dinucleotides, is catalyzed by a family of enzymes known as DNA methyltransferases (DNMTs). Aberrant DNA methylation patterns, particularly hypermethylation of tumor suppressor gene promoters, are a hallmark of many cancers.[1]

The quest for therapeutic agents that can reverse these epigenetic modifications has led to the development of DNA methyltransferase inhibitors. Among these, 5-Aza-2'-deoxycytidine (also known as Decitabine) has emerged as a potent and clinically significant compound.[1][2] This nucleoside analogue, once incorporated into DNA, acts as a suicide inhibitor of DNMTs. The enzyme becomes covalently trapped to the 5-azacytosine ring, leading to its degradation and subsequent passive demethylation of the genome during DNA replication.[1]

The ability to site-specifically incorporate 5-Aza-2'-deoxycytidine into synthetic DNA templates provides researchers with a powerful tool to investigate the mechanisms of DNMT inhibition, to screen for novel DNMT inhibitors, and to develop new therapeutic strategies. This application note provides a comprehensive guide to the chemical properties, handling, and detailed protocols for the incorporation of 5-Aza-2'-deoxycytidine into synthetic DNA, as well as the subsequent purification and analysis of the modified oligonucleotides.

A note on 5-Aza-2'-deoxy-6-oxo-Cytidine: While the initial scope of this guide was to include the 6-oxo variant of 5-Aza-2'-deoxycytidine, a thorough review of the scientific literature revealed a lack of established protocols for its synthesis as a phosphoramidite and its incorporation into DNA. Therefore, to ensure scientific accuracy and provide reliable, field-proven methodologies, this guide focuses on the well-characterized and widely used 5-Aza-2'-deoxycytidine.

Chemical Properties and Handling of 5-Aza-2'-deoxycytidine Phosphoramidite

The successful synthesis of high-quality oligonucleotides containing 5-Aza-2'-deoxycytidine begins with the proper handling and storage of its phosphoramidite building block. Due to the inherent lability of the 5-azacytosine ring, particularly its susceptibility to hydrolysis, stringent anhydrous and anaerobic conditions are paramount.

Chemical Properties
Structure	(See Figure 1)
IUPAC Name	4-amino-1-(2-deoxy-β-D-erythro-pentofuranosyl)-1,3,5-triazin-2(1H)-one
Molecular Formula	C₈H₁₂N₄O₄
Molecular Weight	228.21 g/mol
CAS Number	2353-33-5
Appearance	White to off-white powder
Storage Conditions	-20°C, under argon or nitrogen, desiccated

Critical Handling Considerations:

• Anhydrous Environment: 5-Aza-2'-deoxycytidine phosphoramidite is highly sensitive to moisture. Always handle in a glove box or under a stream of dry argon or nitrogen. Use anhydrous solvents and reagents for dissolution and synthesis.

• Temperature: Store the phosphoramidite at -20°C. Before use, allow the vial to equilibrate to room temperature in a desiccator to prevent condensation of moisture onto the powder.

• Light Sensitivity: While not acutely light-sensitive, it is good practice to protect the phosphoramidite and the resulting oligonucleotide from prolonged exposure to light.

Figure 1: Chemical Structure of 5-Aza-2'-deoxycytidine

graph G { layout=neato; node [shape=none, margin=0]; rankdir=LR; chem [image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=9899&t=l"]; }

A 2D representation of the 5-Aza-2'-deoxycytidine molecule.

Mechanism of DNMT Inhibition by 5-Aza-2'-deoxycytidine

Understanding the mechanism of action of 5-Aza-2'-deoxycytidine is crucial for designing experiments that leverage its unique properties. Once incorporated into a DNA strand, the 5-azacytosine base becomes a target for DNMTs. The catalytic mechanism of these enzymes involves a nucleophilic attack by a cysteine residue in the enzyme's active site on the C6 position of the cytosine ring. This is followed by the transfer of a methyl group from S-adenosyl methionine (SAM) to the C5 position. In the case of 5-azacytosine, the presence of nitrogen at the C5 position leads to the formation of a stable covalent adduct between the enzyme and the DNA, effectively trapping and inactivating the DNMT. This process is depicted in the following pathway diagram.

Figure 2: Mechanism of DNMT Inhibition

Pathway of 5-Aza-2'-deoxycytidine action.

Protocols for Incorporation, Deprotection, and Purification

The following protocols provide a detailed methodology for the synthesis of oligonucleotides containing 5-Aza-2'-deoxycytidine. These protocols are designed for use with standard automated solid-phase DNA synthesizers.

Protocol 1: Solid-Phase Synthesis of 5-Aza-2'-deoxycytidine-Containing Oligonucleotides

This protocol outlines the steps for automated solid-phase synthesis using phosphoramidite chemistry. The workflow is illustrated in Figure 3.

Figure 3: Oligonucleotide Synthesis Workflow

Automated solid-phase oligonucleotide synthesis cycle.

Materials and Reagents:

• 5-Aza-2'-deoxycytidine phosphoramidite

• Standard DNA phosphoramidites (dA, dC, dG, dT)

• Controlled Pore Glass (CPG) solid support

• Anhydrous acetonitrile

• Activator solution (e.g., 0.25 M DCI in acetonitrile)

• Capping solutions (Cap A and Cap B)

• Oxidizing solution (Iodine in THF/water/pyridine)

• Deblocking solution (3% Trichloroacetic acid in dichloromethane)

Instrumentation:

• Automated DNA synthesizer

Procedure:

• Phosphoramidite Preparation:

  • Dissolve the 5-Aza-2'-deoxycytidine phosphoramidite in anhydrous acetonitrile to the manufacturer's recommended concentration (typically 0.1 M).

  • Install the vial on the designated port of the DNA synthesizer.

• Synthesis Cycle Parameters:

Step	Reagent	Time	Rationale
Detritylation	3% TCA in DCM	60-90 sec	Removes the 5'-DMT protecting group to allow for the next coupling reaction.
Coupling	5-Aza-dC Phosphoramidite + Activator	3-5 min	A slightly extended coupling time is recommended to ensure high coupling efficiency of the modified base.
Capping	Cap A + Cap B	30 sec	Acetylates any unreacted 5'-hydroxyl groups to prevent the formation of n-1 shortmers.
Oxidation	I₂ in THF/H₂O/Pyridine	30 sec	Oxidizes the phosphite triester linkage to the more stable phosphate triester.

• Post-Synthesis:

  • Upon completion of the synthesis, keep the final DMT group on if DMT-on purification is planned. Otherwise, program the synthesizer to perform a final detritylation step.

  • Dry the CPG support thoroughly with argon or nitrogen.

Protocol 2: Cleavage and Deprotection

The 5-azacytosine ring is sensitive to harsh basic conditions. Therefore, a mild deprotection strategy is recommended.

Materials and Reagents:

• Ammonium hydroxide (30%)

• Methylamine (40% in water)

• AMA (1:1 mixture of ammonium hydroxide and aqueous methylamine)

• Potassium carbonate in methanol (for ultra-mild deprotection if required by other modifications)

Procedure (Ultra-Mild Deprotection):

• Transfer the CPG support to a 2 mL screw-cap vial.

• Add 1 mL of 0.05 M potassium carbonate in anhydrous methanol.

• Incubate at room temperature for 4-6 hours.

• Carefully remove the supernatant containing the cleaved and deprotected oligonucleotide.

• Neutralize the solution with a suitable buffer (e.g., TEAA) before proceeding to purification.

Procedure (Standard Mild Deprotection):

• Transfer the CPG support to a 2 mL screw-cap vial.

• Add 1 mL of AMA solution.

• Incubate at room temperature for 2 hours or at 55°C for 30 minutes.

• Cool the vial to room temperature.

• Carefully transfer the supernatant to a new tube and evaporate to dryness in a vacuum concentrator.

Protocol 3: Purification and Quality Control

Purification is essential to remove failure sequences and byproducts. Reverse-phase high-performance liquid chromatography (RP-HPLC) is a common and effective method.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column

• Mass spectrometer (ESI-MS or MALDI-TOF)

RP-HPLC Purification Parameters:

Parameter	Condition
Column	C18, 5 µm, 100 Å
Mobile Phase A	0.1 M Triethylammonium acetate (TEAA), pH 7.0
Mobile Phase B	Acetonitrile
Gradient (DMT-on)	5-95% B over 30 minutes
Flow Rate	1.0 mL/min
Detection	260 nm

Procedure:

• Resuspend the dried oligonucleotide in mobile phase A.

• Inject the sample onto the HPLC system.

• Collect the peak corresponding to the full-length product.

• If DMT-on purification was performed, treat the collected fraction with 80% acetic acid to remove the DMT group, then desalt.

• Evaporate the purified fraction to dryness.

Quality Control:

• Mass Spectrometry: Confirm the molecular weight of the purified oligonucleotide using ESI-MS or MALDI-TOF. The observed mass should match the calculated mass.

• Analytical HPLC or Capillary Electrophoresis (CE): Assess the purity of the final product. Purity should typically be >90%.

Applications of Synthetic DNA Containing 5-Aza-2'-deoxycytidine

The ability to synthesize DNA templates with a site-specific incorporation of 5-Aza-2'-deoxycytidine opens up a range of experimental possibilities:

• Mechanistic Studies of DNMTs: Oligonucleotide substrates containing 5-Aza-2'-deoxycytidine can be used in in vitro assays to study the kinetics and mechanism of covalent adduct formation with purified DNMTs.

• High-Throughput Screening for DNMT Inhibitors: These templates can be employed in the development of assays to screen for small molecules that can prevent or reverse the formation of the DNMT-DNA adduct.

• Probing DNA Repair Pathways: The covalent adduct formed between DNMT and 5-Aza-2'-deoxycytidine-containing DNA represents a form of DNA damage. These synthetic templates can be used to investigate the cellular pathways involved in the recognition and repair of such lesions.

• Development of Epigenetic Therapies: The incorporation of 5-Aza-2'-deoxycytidine into therapeutic oligonucleotides is an area of active research, aiming to improve the targeted delivery and efficacy of this epigenetic drug.[3]

Conclusion

The site-specific incorporation of 5-Aza-2'-deoxycytidine into synthetic DNA templates is a valuable technique for researchers in the fields of epigenetics, cancer biology, and drug development. By following the detailed protocols and handling guidelines presented in this application note, scientists can reliably produce high-quality modified oligonucleotides for a wide range of applications. The ability to create these customized tools will undoubtedly continue to advance our understanding of DNA methylation and contribute to the development of novel therapeutic interventions.

References

• Christman, J. K. (2002). 5-Azacytidine and 5-aza-2'-deoxycytidine as inhibitors of DNA methylation: mechanistic studies and their implications for cancer therapy. Oncogene, 21(35), 5483–5495. [Link]

• Patel, K., et al. (2010). The anti-tumour activity of DNA methylation inhibitor 5-aza-2'-deoxycytidine is enhanced by the common analgesic paracetamol through induction of oxidative stress. Cancer Letters, 298(1), 139-148. [Link]

• Eritja, R. (2007). Solid-phase synthesis of modified oligonucleotides. International Journal of Peptide Research and Therapeutics, 13(1-2), 53-68. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Link]

• Hattori, N., et al. (2021). On-demand synthesis of phosphoramidites. Communications Chemistry, 4(1), 1-8. [Link]

• Yoo, C. B., et al. (2007). Delivery of 5-aza-2'-deoxycytidine to cells using oligodeoxynucleotides. Cancer Research, 67(13), 6400-6408. [Link]

Sources

• 1. 5-Aza-2'-deoxycytidine induced growth inhibition of leukemia cells through modulating endogenous cholesterol biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Azacytidine and 5-aza-2'-deoxycytidine as inhibitors of DNA methylation: mechanistic studies and their implications for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Delivery of 5-aza-2'-deoxycytidine to cells using oligodeoxynucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Site-Specific Insertion of 5-Aza-2'-deoxy-6-oxo Cytidine in Oligomers

This is a comprehensive Application Note and Protocol guide for the site-specific insertion of 5-Aza-2'-deoxycytidine (Decitabine) and its specific oxidized derivative, 5-Aza-2'-deoxy-6-oxo-cytidine , into oligonucleotides.[1][2]

These molecules are chemically fragile, particularly the triazine ring system, which is prone to hydrolytic ring-opening at the C6 position.[2] This guide prioritizes UltraMild chemistry to preserve the integrity of the 5-aza pharmacophore.

Part 1: Executive Summary & Chemical Rationale

The Challenge: Triazine Ring Instability

The incorporation of 5-Aza-2'-deoxycytidine (5-Aza-dC) and its oxidized analog 5-Aza-2'-deoxy-6-oxo-cytidine represents a significant challenge in solid-phase oligonucleotide synthesis (SPOS).[1][2]

• Mechanism of Instability: The replacement of Carbon-5 with Nitrogen in the cytosine ring creates an electron-deficient system.[1][2] The C6 position becomes highly electrophilic and susceptible to nucleophilic attack by water or hydroxide ions.[2]

• The "6-Oxo" Context: While 5-Aza-dC is a potent DNA Methyltransferase (DNMT) inhibitor, the 6-oxo derivative (often identified as CAS 106966-55-6) is a critical oxidative lesion or metabolite.[1][2] Inserting this specific lesion allows researchers to study the biological consequences of Decitabine oxidation and its impact on DNA repair mechanisms.[2]

• Synthesis Failure Mode: Standard deprotection conditions (Ammonium Hydroxide at 55°C) invariably destroy the 5-aza ring, resulting in formyl-urea degradation products.[1][2]

The Solution: UltraMild Chemistry

To successfully synthesize these oligomers, we must abandon standard protocols in favor of UltraMild chemistry.[2] This system uses phenoxyacetyl (Pac) or acetyl (Ac) protecting groups on the standard bases, allowing for deprotection under conditions that do not hydrolyze the 5-aza triazine ring.[1][2]

Part 2: Detailed Experimental Protocol

Materials & Reagents[1][2][3][4][5]

• Target Monomer: 5-Aza-dC-CE Phosphoramidite (or 5-Aza-dC-6-oxo-CE Phosphoramidite if custom synthesized).[1][2]

• Standard Monomers: UltraMild Phosphoramidites (Pac-dA, Ac-dC, iPr-Pac-dG, dT).[1][2] Do not use Benzoyl-protected dA or dC.

• Activator: 0.25 M 5-Ethylthio-1H-tetrazole (ETT) in Anhydrous Acetonitrile.[1][2]

• Oxidizer: 0.02 M Iodine in THF/Pyridine/H2O (Standard) or 0.5 M CSO (Non-aqueous) for extreme sensitivity.[1][2]

• Deprotection Reagent: 0.05 M Potassium Carbonate (K₂CO₃) in Methanol (Anhydrous).[1][2]

Solid-Phase Synthesis Cycle

The synthesis is performed on a standard DNA synthesizer (e.g., MerMade, AKTA) with the following modified parameters:

Step	Parameter	Critical Modification	Rationale
1. Detritylation	3% TCA in DCM	Standard	No modification needed.[2]
2. Coupling	Time	Increase to 6-10 mins	The 5-aza modification alters ring geometry, potentially slowing coupling kinetics.[1][2]
3. Capping	Cap A / Cap B	Use Phenoxyacetic Anhydride	Avoids transamidation side reactions compatible with UltraMild groups.
4. Oxidation	Iodine/Water	Standard (or CSO)	The 5-aza ring is relatively stable to iodine oxidation during synthesis, but water must be removed quickly.[1][2]

The Critical Step: Deprotection & Cleavage

WARNING: DO NOT use Ammonium Hydroxide (NH₄OH) or AMA (Ammonium Hydroxide/Methylamine).[1][2] These will destroy the 5-aza modification immediately.[1][2]

Protocol:

• Dry the Column: Ensure the CPG column is completely dry of acetonitrile.[2]

• Reagent Preparation: Prepare fresh 0.05 M K₂CO₃ in Methanol. (Dissolve 69 mg K₂CO₃ in 10 mL Methanol).

• Incubation:

  • Transfer the CPG support to a screw-cap vial.[2]

  • Add 1.0 mL of the K₂CO₃/MeOH solution.[2]

  • Incubate at Room Temperature for 4 hours . (Do not heat).[1][2]

• Neutralization (Crucial):

  • The 5-aza ring is sensitive to high pH.[2]

  • Neutralize the solution immediately with 1.0 M Acetate Buffer (pH 7.[2]0) or equimolar Acetic Acid.[2]

• Desalting:

  • Evaporate the methanol (SpeedVac) or pass directly through a Sephadex G-25 column to remove salts and organic solvent.[1][2]

Purification (HPLC)

• Column: C18 Reverse Phase (e.g., Phenomenex Jupiter).[1][2]

• Buffer A: 50 mM Triethylammonium Acetate (TEAA), pH 7.0.[1][2]

• Buffer B: Acetonitrile.[2][3][4]

• Gradient: 0-20% B over 30 minutes.

• Note: Keep buffers at pH 7.0. Avoid acidic (< pH 5) or basic (> pH 8) conditions during purification.[1][2]

Part 3: Visualization of Chemical Pathways[1][2]

The following diagram illustrates the synthesis logic and the degradation pathway that must be avoided.

Figure 1: Decision tree for synthesis.[1][2] Path A (Standard) leads to ring destruction.[1][2] Path B (UltraMild) is required to preserve the 5-Aza moiety.[1][2]

Part 4: Troubleshooting & QC Data Interpretation[1][2]

Mass Spectrometry (ESI-MS)

When analyzing the final product, look for the following mass shifts:

• Target (5-Aza-dC): Molecular weight is 1 Da lower than standard dC (C replaced by N).

• Target (5-Aza-dC-6-oxo): Molecular weight is +16 Da relative to 5-Aza-dC (Addition of Oxygen).[1][2]

• Degradation (Ring Open): If you observe a mass shift of -27 Da (loss of HCN equivalent) or +18 Da (hydration), the ring has opened.[1][2]

Stability Storage[1][2]

• Store lyophilized at -20°C.

• Resuspend in neutral buffer (PBS, pH 7.2). Avoid water (often acidic due to CO2 absorption) for long-term storage.[1][2]

• 5-Aza-dC oligomers have a half-life of roughly 24-48 hours in aqueous solution at 37°C.[1][2]

References

• Glen Research. 5-Aza-2'-deoxycytidine and 5-Aza-5,6-dihydro-2'-deoxycytidine.[1][2] Glen Report.[2][5][3][4] Link[1][2]

• Yoo, C. B., et al. (2007). Delivery of 5-aza-2'-deoxycytidine to cells using oligodeoxynucleotides.[1][2] Cancer Research, 67(13), 6400-6408.[1][2] Link

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach.[2] Tetrahedron, 48(12), 2223-2311.[1][2] Link

• MedChemExpress. 5-Aza-2'-deoxy-6-oxo Cytidine Product Information. (CAS 106966-55-6).[1][2][6][7] Link

• Rogstad, D. K., et al. (2009). Chemical decomposition of 5-aza-2'-deoxycytidine (Decitabine): Kinetic analysis and identification of products.[1][2] Chemical Research in Toxicology.[2] Link[1][2]

Sources

• 1. US5614617A - Nuclease resistant, pyrimidine modified oligonucleotides that detect and modulate gene expression - Google Patents [patents.google.com]
• 2. 5-Aza-2'-deoxycytidine | C8H12N4O4 | CID 451668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. glenresearch.com [glenresearch.com]
• 5. maravai.com [maravai.com]
• 6. 5-Aza-2′-deoxy-6-oxo Cytidine | CAS 106966-55-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Hydrolytic Stabilization of 5-Aza-2'-deoxycytidine

Subject: Troubleshooting & Stabilization of 5-Aza-2'-deoxycytidine (Decitabine) in Solution Ticket ID: #AZA-STAB-001 Assigned Specialist: Senior Application Scientist, Nucleoside Chemistry Division

Executive Summary

You are likely encountering rapid degradation of 5-Aza-2'-deoxycytidine (commonly referred to as Decitabine). Note: While your query specified "5-Aza-2'-deoxy-6-oxo Cytidine," this guide addresses the standard bioactive molecule 5-Aza-2'-deoxycytidine (5-aza-dC) . The "6-oxo" designation in your query likely refers to the susceptibility of the C6 position to nucleophilic attack (hydration), or a confusion with its deaminated uridine congener.

The therapeutic potency of 5-aza-dC is compromised by its extreme hydrolytic instability. The triazine ring is prone to hydration at the 5,6-double bond, leading to irreversible ring opening. This guide provides the protocols required to maximize stability in vitro and in vivo.

Part 1: The Stability Paradox (Mechanism of Failure)

To solve the instability, you must understand the enemy. The degradation of 5-aza-dC is not a simple oxidation; it is a pH-dependent hydrolysis.

• The Attack: In aqueous solutions, water acts as a nucleophile, attacking the C6 position of the cytosine ring.

• The Collapse: This hydration breaks the 5,6-double bond, forming a transient intermediate that leads to the irreversible opening of the ring.

• The Result: The molecule degrades into non-functional formyl-amidinourea derivatives.

Critical Constraint:

• Acidic Conditions (pH < 5.0): The glycosidic bond (connecting the base to the sugar) hydrolyzes.

• Alkaline/Neutral Conditions (pH > 7.0): The triazine ring opens.

• The "Goldilocks" Zone: Maximum stability is achieved in a narrow window (pH 6.5–7.0) at low temperatures.

Part 2: Troubleshooting Guide (Q&A Format)

Category A: Stock Solution Preparation

Q1: My 5-aza-dC stock solution in DMSO turned slightly yellow/cloudy after a week at -20°C. Is it still usable?

• Diagnosis: Likely degradation due to moisture ingress. DMSO is hygroscopic (absorbs water from air). Even trace water triggers the C6-hydration pathway.

• Action: Discard the solution. The yellowing often indicates the formation of breakdown products.

• Prevention:

  • Use anhydrous DMSO (stored over molecular sieves).

  • Aliquot stock solutions immediately into single-use vials to avoid repeated freeze-thaw cycles.

  • Store at -80°C rather than -20°C for long-term stability (>1 month).

Q2: Can I dissolve 5-aza-dC in PBS for animal injections and store it overnight?

• Answer: Absolutely not.

• Reasoning: The half-life of 5-aza-dC in PBS (pH 7.4) at 25°C is approximately 4–7 hours . Storing it overnight ensures you are injecting a mixture of inactive urea derivatives.

• Protocol: Reconstitute the drug in sterile water or PBS immediately (<15 mins) before injection. Keep the syringe on ice until administration.

Category B: Experimental Optimization

Q3: I see "peak splitting" in my HPLC analysis of 5-aza-dC. Is my column broken?

• Diagnosis: It is likely on-column degradation or rotamer separation.

• Technical Insight: If your mobile phase is neutral (pH 7), the drug degrades during the run.

• Solution: Acidify the mobile phase slightly. Use 10 mM Ammonium Acetate (pH 6.0–6.5) or add 0.1% Formic Acid to stabilize the ring during separation. Ensure the column temperature is kept low (20°C), not heated.

Q4: How do I improve stability for long-duration cell culture treatments (e.g., 72 hours)?

• Strategy: You cannot rely on a single dose.

• The "Replenishment" Protocol:

  • Because the half-life in culture media (37°C, pH 7.4) is < 5 hours, a single spike at T=0 results in negligible drug concentration by T=10h.

  • Correct Method: Perform daily media changes with fresh drug, or spike the media every 12–24 hours to maintain therapeutic pressure.

Part 3: Quantitative Stability Data

Table 1: Approximate Half-life (t1/2) of 5-Aza-2'-deoxycytidine under varying conditions.

Solvent / Matrix	pH	Temperature	Approximate t1/2	Stability Rating
PBS / Water	7.4	37°C	~ 4 hours	Critical
PBS / Water	7.4	25°C	~ 7–9 hours	Poor
PBS / Water	7.4	4°C	~ 70 hours	Moderate
Acetate Buffer	6.0	25°C	~ 24 hours	Good
Anhydrous DMSO	N/A	25°C	> 2 weeks	Excellent
Anhydrous DMSO	N/A	-20°C	> 6 months	Optimal

Part 4: Visualizing the Degradation Pathway

The following diagram illustrates the degradation mechanism you are fighting against. Note the critical role of water attacking the 6-position.

Caption: The degradation cascade of 5-Aza-dC. The primary instability pathway is the hydration of the C6 position leading to ring opening (Red Arrow).

Part 5: Recommended Protocol for Stock Preparation

To ensure maximum reproducibility in your experiments, follow this Standard Operating Procedure (SOP):

Reagents:

• 5-Aza-2'-deoxycytidine (Solid, stored at -20°C).

• DMSO (Anhydrous, Sterile, HPLC Grade).

Procedure:

• Equilibrate: Allow the vial of solid drug to reach room temperature before opening. Why? To prevent condensation of atmospheric moisture onto the cold powder.

• Dissolve: Add Anhydrous DMSO to achieve a concentration of 10–50 mM. Vortex until completely dissolved.

• Aliquot: Immediately dispense into small volumes (e.g., 20–50 µL) in sterile polypropylene tubes.

• Store: Freeze immediately at -80°C .

• Use: Thaw a single aliquot for an experiment. Do not refreeze. Dilute into aqueous buffer only at the moment of application.

References

• Rogstad, D. K., et al. (2009). Chemical decomposition of 5-aza-2'-deoxycytidine (Decitabine): Kinetic analysis and identification of products. Chemical Research in Toxicology.

• Beumer, J. H., et al. (2006). Stability of 5-aza-2'-deoxycytidine in plasma and its determination by high-performance liquid chromatography. Therapeutic Drug Monitoring.

• Stresemann, C., & Lyko, F. (2008). Modes of action of the DNA methyltransferase inhibitors azacytidine and decitabine. International Journal of Cancer.

Technical Support Center: Stabilization of 5-Aza-2'-deoxycytidine Derivatives

The following Technical Support Guide is designed for researchers and process chemists working with 5-Aza-2'-deoxycytidine (Decitabine) and its derivatives, including the 6-oxo variants.[1]

The central challenge with this class of molecules is the extreme electrophilicity of the C6 position in the 1,3,5-triazine ring, which renders the molecule highly susceptible to nucleophilic attack (hydration) and subsequent ring opening.

[1]

Subject: Preventing Hydrolytic Ring Opening (C6-Hydration) during Synthesis and Storage Applicable Compounds: 5-Aza-2'-deoxycytidine (Decitabine), 5-Azacytidine, 5-Aza-2'-deoxy-6-oxo-cytidine.[1] Urgency Level: Critical (Irreversible Degradation)

Part 1: The Core Mechanism (The "Why")

Before troubleshooting, you must understand the failure mode.[1] Unlike standard cytosine, the 5-azacytosine ring contains a nitrogen at position 5.[1][2] This creates a powerful electron-withdrawing effect, making the C6 position highly electron-deficient.[1]

In the presence of water (nucleophile), the C5=C6 double bond undergoes hydration. This destroys the aromaticity and forms a transient tetrahedral intermediate (carbinolamine), which rapidly collapses to open the ring, forming formyl-biuret derivatives.

Degradation Pathway Diagram

[1]

Part 2: Troubleshooting & Optimization (The "How")

This section addresses specific user scenarios.

Scenario A: Synthesis & Reaction Conditions

Q: I am observing ring-opened byproducts (formyl derivatives) immediately after the coupling reaction. My solvent is dry. What is happening?

Diagnosis: Even if your solvent is "dry," the 5-aza ring is sensitive to trace moisture, especially in the presence of Lewis acids (often used in Vorbrüggen coupling) or bases.

• The Catalyst Factor: Silylating agents (e.g., TMSOTf) can activate the ring, making C6 even more electrophilic.

• The Temperature Factor: The activation energy for C6 hydration is low. Room temperature is often too high for prolonged steps.[1]

Corrective Protocol:

• Solvent Selection: Switch to strictly anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN) .[1] Avoid DMF if possible, as it is hygroscopic and difficult to remove without heat.[1]

• Temperature Control: Conduct the coupling reaction at 0°C to -20°C . Do not allow the reaction to warm to room temperature until you are ready to quench.

• Reagent Grade: Ensure your silylated base (e.g., bis-TMS-5-azacytosine) is freshly distilled or of high purity.[1] Impurities often act as catalysts for degradation.[1]

Q: Can I use Methanol for recrystallization?

Answer: NO. Methanol poses two risks:

• Methanolysis: The methoxide ion (if any base is present) is a potent nucleophile and will attack C6, leading to ring opening or methoxy-addition products.[1]

• Proticity: Protic solvents stabilize the transition state of the ring-opening mechanism.[1]

• Alternative: Use DMSO/Anhydrous Ethanol mixtures (if necessary) or Acetone/Hexanes for precipitation.[1] If you must use alcohols, use Isopropanol (sterically hindered) and keep it cold.[1]

Scenario B: Workup & Purification

Q: My crude NMR looks good, but after column chromatography, the product is degraded. Why?

Diagnosis: This is a classic "On-Column Degradation" issue. Silica gel is slightly acidic and retains water.[1] The combination of surface acidity and adsorbed water hydrolyzes the 5-aza ring during the elution time.

Corrective Protocol:

• Neutralize the Silica: Pre-treat your silica column with 1-2% Triethylamine (TEA) in hexanes to neutralize acidity.[1] However, be cautious: High pH also degrades 5-aza-dC. [1]

• The "Goldilocks" pH: The stability window is narrow (pH 6.0–7.0).[1]

  • Acidic (< pH 5): Glycosidic bond cleavage (sugar falls off).[1]

  • Basic (> pH 8): Ring opening (C6 attack).[1][3]

• Fast Elution: Use a gradient that elutes your compound quickly.[1] Do not let it sit on the column.

• Preferred Method: If possible, skip silica chromatography. Use preparative HPLC with a neutral buffer (e.g., Ammonium Acetate, pH 6.[1]5) and lyophilize immediately.

Q: How do I quench the reaction without triggering hydrolysis?

Answer: Avoid aqueous bicarbonate washes if possible.[1]

• Protocol: Quench with a stoichiometric amount of cold, buffered solution (e.g., 1M HEPES pH 7.0) or use a non-aqueous quench like solid sodium bicarbonate followed by filtration.[1]

• Drying: Dry the organic phase over Na₂SO₄ immediately and filter.[1] Do not let it sit.

Scenario C: Storage & Formulation

Q: We see "6-oxo" impurities appearing in our lyophilized powder after 1 month. How do we stop this?

Diagnosis: Lyophilized powders often contain residual moisture.[1] "6-oxo" derivatives (often misidentified formyl-biuret species) form via slow hydrolysis in the solid state.[1]

Corrective Protocol:

• Residual Water Content: Ensure your final lyophilization cycle is aggressive enough to reach <0.5% water content.[1]

• Temperature: Store at -20°C .

• Desiccant: Double-bag with active desiccant packs.

• Reconstitution: Advise end-users to reconstitute immediately before use. The half-life of Decitabine in water at 25°C is only ~4–12 hours.[1]

Part 3: Analytical Validation

To verify you have prevented ring opening, you must monitor specific markers.[1]

Analytical Method	What to Look For (Success)	What to Look For (Failure/Ring Open)
1H NMR (DMSO-d6)	Sharp singlet at ~8.0–8.5 ppm (H6 proton).[1]	Loss of H6 singlet.[1] Appearance of broad formyl proton signals (~8.5-9.0 ppm) or complex upfield multiplets.[1]
UV-Vis	Max Absorbance at 242 nm .[1]	Shift of or appearance of new shoulder peaks. Ring opening often increases extinction coefficient significantly.[1]
HPLC	Single sharp peak.	Fronting peaks (hydrolysis products are usually more polar).[1]

Part 4: Summary of Stability Windows

The following diagram summarizes the "Safe Zone" for handling 5-Aza-2'-deoxycytidine.

[1][4][5] Caption: 5-Aza-2'-deoxycytidine requires a strict pH 6-7 environment.[1] Deviation in either direction triggers distinct degradation pathways.[1]

References

• Rogstad, D. K., et al. (2009).[1] "The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry." Chemical Research in Toxicology.

  • Significance: Definitive mapping of the ring-opening mechanism and identification of formyl-biuret products.[1]

• Beisler, J. A. (1978).[1] "Isolation, characterization, and properties of a labile hydrolysis product of the antitumor nucleoside, 5-azacytidine." Journal of Medicinal Chemistry.

  • Significance: Early foundational work establishing the C6 hydration pathway.[1]

• Iltis, A., et al. (2013).[1] "Synthesis of decitabine." U.S. Patent 8,586,729 B2.[1]

  • Significance: Industrial protocols for synthesizing Decitabine with specific steps to minimize moisture contact and hydrolysis.[1][5][6][7]

• Stresemann, C., & Lyko, F. (2008).[1] "Modes of action of the DNA methyltransferase inhibitors azacytidine and decitabine." International Journal of Cancer.[1]

  • Significance: Contextualizes the biological necessity of the intact ring for DNMT inhibition.

  • [1]

Sources

• 1. 5-Aza-2'-deoxycytidine | C8H12N4O4 | CID 451668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. WO2011040984A1 - Synthesis of decitabine - Google Patents [patents.google.com]
• 6. US8586729B2 - Synthesis of decitabine - Google Patents [patents.google.com]
• 7. US8586729B2 - Synthesis of decitabine - Google Patents [patents.google.com]

Optimizing Deprotection of 5-Aza-2'-deoxy-6-oxo-Cytidine Oligonucleotides: A Technical Support Guide

Welcome to the technical support center for the successful synthesis and handling of oligonucleotides incorporating the novel epigenetic modifier, 5-Aza-2'-deoxy-6-oxo-Cytidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with the deprotection of this sensitive nucleoside analog. Our goal is to provide you with the expertise and practical insights necessary to ensure the integrity and purity of your final product.

Understanding the Challenge: The Inherent Instability of the 5-Aza-Cytidine Scaffold

The 5-azacytosine ring system, a core component of your modified oligonucleotide, is notoriously susceptible to degradation, particularly under aqueous and basic conditions. This instability is a critical consideration during the final deprotection step of solid-phase oligonucleotide synthesis. Standard deprotection protocols, often employing harsh bases like ammonium hydroxide at elevated temperatures, can lead to significant degradation of the 5-Aza-2'-deoxy-6-oxo-Cytidine moiety.

The primary degradation pathway involves the hydrolytic opening of the triazine ring. This process is initiated by a nucleophilic attack at the C6 position, a reaction that is significantly influenced by the pH of the solution. The presence of the 6-oxo group in your specific modification is anticipated to further enhance the electrophilicity of the C6 position, potentially increasing its lability compared to the more common 5-aza-2'-deoxycytidine.

Frequently Asked Questions (FAQs)

Q1: Why are standard deprotection conditions (e.g., concentrated ammonium hydroxide) not recommended for my 5-Aza-2'-deoxy-6-oxo-Cytidine oligonucleotide?

Standard deprotection reagents like concentrated ammonium hydroxide are strongly basic and nucleophilic. These conditions can aggressively attack the electron-deficient 5-azacytosine ring, leading to its rapid degradation. The result is a heterogeneous mixture of the desired full-length oligonucleotide and various degradation products, compromising the purity and biological activity of your sample.

Q2: What are the primary degradation products I should be aware of?

The main degradation products arise from the hydrolytic opening of the triazine ring. This can lead to the formation of N-formyl-biuret and other related derivatives. These degradation products will have different masses and chromatographic properties compared to your target oligonucleotide, which can be detected by mass spectrometry and HPLC analysis.

Q3: How can I monitor the success of the deprotection and the integrity of my oligonucleotide?

We strongly recommend a multi-pronged analytical approach:

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique is excellent for assessing the purity of your crude and purified oligonucleotide. Incomplete deprotection or degradation will result in the appearance of additional peaks in your chromatogram.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the gold standard for confirming the identity of your oligonucleotide. By analyzing the mass of the main product and any impurities, you can definitively identify the full-length product and characterize any degradation products.

• Capillary Electrophoresis (CE): CE offers high-resolution separation based on size and charge, providing another valuable method for purity assessment.

Q4: Should I use any special protecting groups for the 5-Aza-2'-deoxy-6-oxo-Cytidine phosphoramidite during synthesis?

Yes, to minimize degradation during synthesis and deprotection, it is highly advisable to use phosphoramidites with mild protecting groups on the exocyclic amine of the 5-Aza-2'-deoxy-6-oxo-Cytidine base. Protecting groups like the 2-(p-nitrophenyl)ethyloxycarbonyl (NPEOC) group are designed to be removed under very mild, non-nucleophilic conditions, thus preserving the integrity of the sensitive 5-azacytosine ring.

Troubleshooting Guide

This section addresses common issues encountered during the deprotection of 5-Aza-2'-deoxy-6-oxo-Cytidine oligonucleotides and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
LC-MS analysis shows a complex mixture of products with lower than expected molecular weights.	Degradation of the 5-Aza-2'-deoxy-6-oxo-Cytidine modification due to harsh deprotection conditions.	Switch to an "UltraMILD" deprotection protocol using potassium carbonate in methanol at room temperature. Ensure the deprotection time and temperature are strictly followed.
RP-HPLC analysis shows a broad peak or multiple closely eluting peaks for the main product.	Incomplete removal of protecting groups from the standard DNA/RNA bases or the modified nucleoside.	If using a mild deprotection protocol, ensure the recommended deprotection time is sufficient for the specific protecting groups used on your standard phosphoramidites (e.g., Pac, iPr-Pac, Ac). Consider a slightly longer incubation time at room temperature, monitoring the progress by HPLC.
The yield of the full-length oligonucleotide is significantly lower than expected.	1. Degradation during deprotection. 2. Inefficient coupling of the 5-Aza-2'-deoxy-6-oxo-Cytidine phosphoramidite during synthesis.	1. Implement a milder deprotection strategy as outlined above. 2. Review the coupling time and activator used for the modified phosphoramidite. Sensitive phosphoramidites may require longer coupling times or a stronger activator.
Mass spectrometry shows adducts on the oligonucleotide.	Reaction of the deprotected oligonucleotide with scavengers or by-products from the deprotection solution.	Ensure that the deprotection solution is freshly prepared and of high purity. After deprotection, promptly proceed to the desalting or purification step to remove any reactive species.

Recommended Deprotection Protocols

Given the high sensitivity of the 5-Aza-2'-deoxy-6-oxo-Cytidine modification, we strongly recommend the use of "UltraMILD" deprotection conditions. The choice of protocol will depend on the protecting groups used for the standard nucleobases in your oligonucleotide sequence.

Protocol 1: For Oligonucleotides Synthesized with UltraMILD Protecting Groups (Pac-dA, iPr-Pac-dG, Ac-dC)

This is the most recommended approach for preserving the integrity of your 5-Aza-2'-deoxy-6-oxo-Cytidine containing oligonucleotide.

Reagents:

• 0.05 M Potassium Carbonate (K₂CO₃) in anhydrous Methanol (MeOH)

Procedure:

• After synthesis, dry the solid support (CPG) thoroughly under a stream of argon or nitrogen.

• Add the 0.05 M K₂CO₃ in MeOH solution to the CPG in a sealed vial. Use sufficient volume to fully immerse the support.

• Incubate at room temperature for 4-6 hours with gentle agitation.

• After incubation, carefully transfer the supernatant containing the deprotected oligonucleotide to a new tube.

• Wash the CPG with a small volume of water and combine the wash with the supernatant.

• Neutralize the solution with a weak acid (e.g., dilute acetic acid or a buffer like triethylammonium acetate) to a pH of ~7.0.

• Proceed immediately to desalting or purification (e.g., RP-HPLC).

Protocol 2: Alternative Mild Deprotection (for standard protecting groups, use with caution)

This protocol is an alternative if UltraMILD phosphoramidites were not used, but it carries a higher risk of degradation.

Reagents:

• t-Butylamine/Methanol/Water (1:1:2 v/v/v)

Procedure:

• Dry the solid support (CPG) thoroughly.

• Add the t-butylamine/methanol/water mixture to the CPG in a sealed, pressure-resistant vial.

• Incubate at 55°C for 12-16 hours.

• Cool the vial to room temperature before opening.

• Transfer the supernatant to a new tube.

• Wash the CPG with water and combine the washings.

• Evaporate the solution to dryness under vacuum.

• Resuspend the oligonucleotide in water and proceed to purification.

Table 1: Comparison of Deprotection Conditions

Deprotection Reagent	Temperature	Time	Compatibility with 5-Aza-2'-deoxy-6-oxo-Cytidine	Key Considerations
Concentrated Ammonium Hydroxide	55°C	8-16 hours	Not Recommended	High risk of complete degradation of the modified base.
AMA (Ammonium Hydroxide/Methylamine)	65°C	10-15 min	Not Recommended	Extremely harsh conditions, will lead to rapid degradation.
0.05 M K₂CO₃ in Methanol	Room Temp.	4-6 hours	Highly Recommended	Requires the use of UltraMILD protecting groups on standard bases.
t-Butylamine/Methanol/Water	55°C	12-16 hours	Use with Caution	Milder than ammonia-based reagents, but still poses a risk of degradation.

Visualizing the Deprotection Workflow and Degradation Pathway

To aid in your experimental planning, the following diagrams illustrate the recommended deprotection workflow and the potential degradation pathway of the 5-Aza-2'-deoxy-6-oxo-Cytidine moiety.

Caption: Recommended workflow for deprotection and analysis.

Caption: Potential degradation pathway under basic conditions.

References

• Glen Research. "Deprotection Guide." [Link]

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223-2311.
• Christman, J. K. (2002). 5-Azacytidine and 5-aza-2'-deoxycytidine as inhibitors of DNA methylation: mechanistic studies and their implications for cancer therapy. Oncogene, 21(35), 5483-5495.

• Vainauskas, S., & Glemza, A. (2002). Advanced method for oligonucleotide deprotection. Nucleic acids research, 30(16), e83-e83. [Link]

• Agilent Technologies. "Troubleshooting the Synthesis of Modified Oligonucleotides." [Link]

• Güimil García, R., Brank, A. S., Christman, J. K., Marquez, V. E., & Eritja, R. (2001). Synthesis of oligonucleotide inhibitors of DNA (Cytosine-C5) methyltransferase containing 5-azacytosine residues at specific sites. Antisense & nucleic acid drug development, 11(6), 369-378.

Technical Support Center: Minimizing Oxidative Artifacts in 5-Aza-Nucleoside Analysis

This guide addresses the technical challenges of analyzing 5-Aza-2'-deoxy-6-oxo Cytidine (an oxidized derivative of Decitabine/5-aza-dC).

The core analytical challenge here is the "Artifact Trap" : The parent compound (5-aza-2'-deoxycytidine) is chemically unstable and prone to both hydrolytic ring opening and spontaneous oxidation during sample preparation. If not controlled, the parent compound will degrade ex vivo into the very "6-oxo" analyte you are trying to measure, leading to massive false positives.

Executive Summary: The Stability Paradox

When analyzing oxidized derivatives of 5-azacytosine (like 5-Aza-2'-deoxy-6-oxo Cytidine), you are fighting two distinct chemical battles simultaneously:

• Hydrolysis: The triazine ring is electron-deficient and susceptible to nucleophilic attack by water at C6, leading to ring opening (formylation).

• Artifactual Oxidation: The C6 position is vulnerable to oxidative modification during extraction, especially in the presence of transition metals.

The Solution: A "Shielded" workflow that combines rigorous metal chelation, cryo-preservation, and pH control to freeze the chemical state of the sample.

Part 1: The "Shielded" Sample Preparation Protocol

Objective: Extract the analyte without triggering the conversion of parent 5-aza-dC into 5-Aza-6-oxo-dC.

Reagent Preparation (The "Antioxidant Cocktail")

Do not use standard PBS or water. Prepare the following Shielding Buffer fresh daily:

Component	Concentration	Function	Mechanism
Deferoxamine (DFO)	100 µM	Metal Chelation	Sequesters Fe³⁺/Cu²⁺ to stop Fenton reaction (hydroxyl radical generation).
BHT (Butylated hydroxytoluene)	200 µM	Radical Scavenging	Lipophilic chain-breaking antioxidant; prevents propagation of oxidative damage.
Tetrahydrouridine (THU)	25 µg/mL	Enzyme Inhibition	Inhibits Cytidine Deaminase (CDA) to prevent biological deamination.
Formic Acid	0.1% (v/v)	pH Stabilization	Maintains pH < 4.0. 5-aza compounds are significantly more stable in acidic conditions than neutral/alkaline.

Sample Extraction Workflow

Standard lysis methods (e.g., sonication in warm SDS) will destroy your analyte.

Step-by-Step Protocol:

• Harvest: Collect cells/tissue immediately into liquid nitrogen.

• Lysis: Homogenize tissue in cold (-20°C) Methanol containing the Shielding Buffer additives.

  • Why Methanol? It precipitates proteins and stops enzymatic activity immediately while minimizing water activity (hydrolysis risk).

• Purging: Overlay all tubes with Argon gas before capping.

  • Why? Displaces oxygen to prevent aerobic oxidation.

• Centrifugation: Spin at 14,000 x g for 10 min at 4°C .

• Filtration: Use 0.22 µm PTFE filters .

  • Critical: Do not use Nylon filters (they can bind nucleosides).

Part 2: LC-MS/MS Configuration & Artifact Control

Objective: Prevent "In-Source" Oxidation. High voltages in the ESI source can electrochemically oxidize the parent 5-aza-dC into the 6-oxo form, creating a false signal.

Chromatographic Separation

You must chromatographically resolve the parent (5-aza-dC) from the metabolite (5-Aza-6-oxo-dC). If they co-elute, in-source oxidation of the parent will be indistinguishable from the real metabolite.

• Column: Porous Graphitic Carbon (PGC) or HILIC (Amide).

  • Reason: C18 often fails to retain polar oxidized nucleosides. PGC provides superior separation of structural isomers.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid + 10 µM Deferoxamine.

  • B: Acetonitrile + 0.1% Formic Acid.

• Temperature: Maintain column at 10°C .

  • Reason: Higher temperatures accelerate on-column degradation.

Mass Spectrometry Parameters

• Ionization: ESI Positive Mode.

• Source Temperature: Keep < 350°C. Excessive heat promotes degradation.

• Dwell Time: > 50ms per transition to ensure sensitivity without signal smoothing artifacts.

Part 3: Visualization of the "Artifact Trap"

The following diagram illustrates the competing pathways you must control. The "Danger Zone" represents the spontaneous chemistry we are preventing.

Caption: The "Artifact Trap" showing how shielding reagents (Deferoxamine/Acid) block the spontaneous conversion of Parent Drug to Artifacts.

Part 4: Troubleshooting & FAQs

Q1: I see a signal for 5-Aza-6-oxo-dC in my "Drug-Only" control (no cells). Why?

Diagnosis: This is Auto-Oxidation . Root Cause: Your standard solution of 5-aza-dC has degraded. Fix:

• Never store 5-aza-dC in aqueous solution (PBS/Water) for > 1 hour.[1]

• Dissolve standards in 100% DMSO or Cold Methanol .

• Add 100 µM Deferoxamine to your stock solutions.

• Check your LC separation.[2][3] If the "6-oxo" peak retention time is identical to the parent peak, it is likely In-Source Fragmentation (the parent oxidizing inside the MS source).

Q2: My analyte signal decreases by 50% after 4 hours in the autosampler.

Diagnosis: Hydrolytic Instability . Root Cause: The autosampler is likely at 10°C or 20°C, and the buffer is neutral. Fix:

• Set autosampler temperature to 4°C .

• Ensure your sample solvent is acidified (0.1% Formic Acid). 5-aza compounds degrade rapidly at pH > 6.0.

• Inject samples immediately after preparation ("Just-in-Time" injection).

Q3: Why use Deferoxamine instead of EDTA?

Answer: EDTA is a general chelator, but Deferoxamine (DFO) has a much higher affinity for Iron (Fe³⁺) , which is the primary driver of Fenton chemistry (radical generation). Furthermore, EDTA can sometimes enhance the solubility of certain metals in active forms, whereas DFO effectively "cages" the iron, rendering it redox-inert.

Part 5: References

• Niemierko, A. et al. (2025). A robust and rapid liquid chromatography tandem mass spectrometric method for the quantitative analysis of 5-azacytidine.[2][3] ResearchGate.[2][4]

• Rogstad, D.K. et al. (2009). Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products. PubMed Central.

• Stresemann, C. & Lyko, F. (2008). Modes of action of the DNA methyltransferase inhibitors azacytidine and decitabine.[4][5][6][7] International Journal of Cancer.

• Derissen, E.J.B. et al. (2013). Concise Review: The Stability of Azacitidine and Decitabine. The Oncologist.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A robust and rapid liquid chromatography tandem mass spectrometric method for the quantitative analysis of 5-azacytidine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DNA Methylation Inhibitor 5-Aza-2′-Deoxycytidine Induces Reversible Genome-Wide DNA Damage That Is Distinctly Influenced by DNA Methyltransferases 1 and 3B - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

pH sensitivity and buffer selection for 5-Aza-2'-deoxy-6-oxo Cytidine

Navigating the pH-Dependent Stability and Optimal Buffering of 5-Aza-2'-deoxycytidine

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals working with the DNA methyltransferase inhibitor, 5-Aza-2'-deoxycytidine (Decitabine). This resource provides in-depth answers to critical questions regarding its pH sensitivity and offers robust, field-tested protocols for buffer selection and preparation to ensure the integrity and efficacy of your experiments.

As Senior Application Scientists, we understand that the success of your work hinges on the stability of this potent epigenetic modulator. The triazine ring in 5-Aza-2'-deoxycytidine is highly susceptible to hydrolytic degradation, a process that is exquisitely sensitive to pH. This guide is designed to equip you with the foundational knowledge and practical steps to mitigate these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is 5-Aza-2'-deoxycytidine so sensitive to pH?

The chemical structure of 5-Aza-2'-deoxycytidine contains a 1,3,5-triazine ring, which is inherently unstable in aqueous solutions. This instability is primarily due to the presence of two nitrogen atoms at positions 1 and 3, which makes the ring susceptible to nucleophilic attack by water (hydrolysis). This hydrolytic degradation is significantly influenced by pH.

Under neutral to alkaline conditions (pH > 7), the triazine ring readily undergoes cleavage, leading to the formation of inactive degradation products. The primary degradation pathway involves the opening of the triazine ring to form N-formyl-guanyl-ribofuranosyl-urea, which is then further degraded. Conversely, in acidic conditions (typically below pH 6.0-6.5), the rate of degradation is significantly slower, thus preserving the compound's biological activity.

Q2: What is the optimal pH range for storing and using 5-Aza-2'-deoxycytidine solutions?

For maximal stability, aqueous solutions of 5-Aza-2'-deoxycytidine should be maintained in a pH range of 6.0 to 6.8 . Within this window, the rate of hydrolytic degradation is minimized. It is crucial to avoid alkaline conditions, as the degradation rate increases substantially above pH 7.

For short-term storage (a few hours) at room temperature or 2-8°C, a buffered solution at pH 6.5 is recommended. For long-term storage, it is best to store the compound as a dry powder at -20°C or as a frozen stock solution in a suitable buffer at -80°C.

Q3: Which buffer systems are recommended for working with 5-Aza-2'-deoxycytidine?

The choice of buffer is critical. An ideal buffer system should have a pKa value close to the desired pH of 6.5 to provide adequate buffering capacity. Phosphate and citrate buffers are commonly used and have been shown to be effective in maintaining the stability of 5-Aza-2'-deoxycytidine.

Buffer System	Useful pH Range	pKa at 25°C	Comments
Phosphate Buffer (e.g., Sodium Phosphate)	6.2 - 8.2	pKa2 = 7.21	Provides good buffering capacity at pH 6.5. Widely used and compatible with many biological systems.
Citrate Buffer (e.g., Sodium Citrate)	3.0 - 6.2	pKa2 = 4.76, pKa3 = 6.40	The pKa3 of citric acid is very close to the target pH, making it an excellent choice for maintaining a stable pH of 6.4-6.5.

Troubleshooting Guide

Issue: I am seeing a loss of biological activity in my cell culture experiments with 5-Aza-2'-deoxycytidine.

This is a common issue and is often linked to the degradation of the compound in the cell culture medium.

• Root Cause Analysis: Standard cell culture media are typically buffered with a bicarbonate-CO2 system, which maintains the pH in the physiological range of 7.2 to 7.4. As discussed, this alkaline pH rapidly degrades 5-Aza-2'-deoxycytidine. The half-life of the drug in tissue culture medium at 37°C is only a few hours.

• Solution Workflow:

  • Fresh Preparation: Always prepare fresh solutions of 5-Aza-2'-deoxycytidine immediately before use. Do not use stock solutions that have been stored for extended periods at 4°C in standard media.

  • Buffered Stock Solutions: Prepare a concentrated stock solution in a sterile, pH 6.5 buffer (e.g., 10 mM Sodium Phosphate, pH 6.5). This can be stored in aliquots at -80°C.

  • Dosing Strategy: When treating cells, add the freshly diluted drug to the culture medium. For long-term experiments (greater than 24 hours), it is advisable to replace the medium with freshly prepared drug every 12-24 hours to maintain a consistent effective concentration.

• Workflow Diagram:

  Caption: Recommended workflow for preparing and using 5-Aza-2'-deoxycytidine.

Issue: I am observing precipitate in my frozen stock solution of 5-Aza-2'-deoxycytidine upon thawing.

Precipitation can occur if the compound's solubility limit is exceeded, especially at low temperatures, or if the buffer components themselves are not stable to freeze-thaw cycles.

• Root Cause Analysis: The solubility of 5-Aza-2'-deoxycytidine in aqueous buffers is limited. Concentrated stock solutions, especially if not prepared in an optimal buffer, can lead to precipitation upon freezing and thawing.

• Preventative Measures:

  • Concentration Check: Avoid preparing overly concentrated stock solutions. A stock concentration of 1-10 mM in a pH 6.5 buffer is generally a safe range.

  • Buffer Choice: Use a buffer system that is robust to freeze-thaw cycles. Both sodium phosphate and sodium citrate buffers at concentrations of 10-20 mM are suitable.

  • Thawing Protocol: Thaw frozen aliquots quickly in a 37°C water bath and vortex gently to ensure complete dissolution before further dilution. Do not leave the stock solution at room temperature for extended periods.

Experimental Protocols

Protocol 1: Preparation of 10 mM Sodium Phosphate Buffer (pH 6.5)

This protocol provides a self-validating system for preparing a stable buffer for 5-Aza-2'-deoxycytidine.

• Prepare Stock Solutions:

  • Solution A: 0.1 M Sodium Phosphate Monobasic (NaH₂PO₄) - Dissolve 1.20 g of NaH₂PO₄ in deionized water to a final volume of 100 mL.

  • Solution B: 0.1 M Sodium Phosphate Dibasic (Na₂HPO₄) - Dissolve 1.42 g of Na₂HPO₄ in deionized water to a final volume of 100 mL.

• Mixing and pH Adjustment:

  • In a beaker, combine approximately 68.5 mL of Solution A with 31.5 mL of Solution B. This will get you close to the target pH.

  • Place a calibrated pH probe into the solution and slowly add Solution B (the more basic solution) dropwise while stirring until the pH reaches exactly 6.50.

• Final Preparation:

  • Transfer the solution to a graduated cylinder and add deionized water to a final volume that accounts for the desired final concentration of 10 mM.

  • Sterilize the buffer by passing it through a 0.22 µm filter.

  • Store the buffer at 4°C.

Protocol 2: Reconstitution and Aliquoting of 5-Aza-2'-deoxycytidine

• Pre-Cooling: Place the vial of 5-Aza-2'-deoxycytidine powder and the prepared pH 6.5 buffer on ice.

• Reconstitution: Aseptically add the appropriate volume of the cold pH 6.5 buffer to the vial of 5-Aza-2'-deoxycytidine to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Gently vortex the vial until the powder is completely dissolved. Keep the solution on ice.

• Aliquoting: Immediately dispense the stock solution into single-use, sterile microcentrifuge tubes. The volume of the aliquots should be tailored to your typical experimental needs to avoid multiple freeze-thaw cycles of the same aliquot.

• Storage: Snap-freeze the aliquots in liquid nitrogen or place them directly in a -80°C freezer for long-term storage.

• Logical Relationship Diagram:

  Caption: pH-dependent stability of 5-Aza-2'-deoxycytidine.

References

• Lin, K. T., Momparler, R. L., & Rivard, G. E. (1981). High-performance liquid chromatographic analysis of 5-aza-2'-deoxycytidine and its degradation products. Journal of Chromatography B: Biomedical Sciences and Applications, 223(2), 413-418. [Link]

• Rogstad, S., et al. (2009). The influence of pH, temperature, and light on the stability of decitabine in infusion fluids. Journal of Oncology Pharmacy Practice, 15(2), 117-122. [Link]

• Thiesen, H. J., & Jaenisch, R. (1990). In vitro DNA methylation affects the efficiency of viral transformation and expression of the chick beta-globin gene. Journal of Virology, 64(12), 5616-5621. [Link]

• Liu, Z., et al. (2013). Stability of 5-aza-2'-deoxycytidine in cell culture medium. Cancer Chemotherapy and Pharmacology, 72(1), 237-240. [Link]

Overcoming polymerase stalling at 5-Aza-2'-deoxy-6-oxo Cytidine sites

Technical Support Center: Overcoming Polymerase Stalling at 5-Aza-2'-deoxy-6-oxo Cytidine Sites

Current Status: Online Agent: Senior Application Scientist Ticket ID: #AZA-OXO-001 Topic: Troubleshooting Polymerase Bypass & Amplification Failure

Core Directive & Executive Summary

The Problem: You are experiencing polymerase stalling or amplification failure in templates containing 5-Aza-2'-deoxy-6-oxo Cytidine (CAS: 106966-55-6). This specific lesion is a structural derivative of 5-aza-2'-deoxycytidine (Decitabine) resulting from oxidative stress or hydrolytic instability.

The Root Cause: Standard high-fidelity DNA polymerases (Family B, e.g., Pfu, Phusion, Q5) possess a "read-ahead" sensing pocket that detects the structural distortion at the C6 position of the 5-aza ring. The 6-oxo modification alters the hydrogen bonding face and steric geometry, triggering the polymerase's stalling mechanism or 3'→5' exonuclease activity, leading to a futile turnover cycle. Additionally, if the template is derived from biological samples, the stalling is frequently caused by covalent DNMT1-DNA protein adducts that have not been removed.

The Solution Strategy:

• Enzymatic Switch: Transition to Translesion Synthesis (TLS) polymerases or robust Family A polymerases lacking proofreading.

• Cationic Modulation: Use Manganese (Mn²⁺) supplementation to relax active site specificity.

• Template Prep: Rigorous Proteinase K digestion to remove covalent DNMT adducts.

Diagnostic Workflow (Interactive Logic)

Before modifying your reaction, determine the nature of your stalling using this logic flow.

Caption: Decision tree for identifying the root cause of stalling—distinguishing between protein adducts and chemical lesions.

Technical FAQs & Troubleshooting

Q1: Why does my high-fidelity polymerase fail even on purified templates?

Answer: High-fidelity enzymes (Family B) check the geometry of the incoming base pair against the template. The 6-oxo group on the 5-aza-cytosine ring creates steric bulk and alters the electrostatic potential of the major groove.

• Mechanism: The polymerase detects this as a "damaged" or "mismatched" base. Instead of extending, it engages its 3'→5' exonuclease domain to excise the "error." Since the lesion is in the template strand, it cannot be excised, leading to "idling"—the polymerase adds a base, removes it, and stalls until dNTPs are exhausted.

• Correction: You must use a polymerase that lacks 3'→5' exonuclease activity (Exo-) or a Translesion Synthesis (TLS) polymerase like Sulfolobus DNA Polymerase IV (Dpo4), which has a more open active site to accommodate bulky lesions.

Q2: I am treating cells with Decitabine (5-aza-dC). Why is my PCR failing downstream?

Answer: This is likely due to DNMT Trapping , not just the base modification.

• Mechanism: 5-aza-dC functions by covalently trapping DNA Methyltransferases (DNMT1) to the DNA. These protein-DNA crosslinks are extremely stable and act as physical roadblocks to any polymerase (PCR or Sequencing). Standard spin-column purification does not remove these covalently bound proteins.

• Correction: You must perform a rigorous Proteinase K digestion (see Protocol B below) before attempting PCR.

Q3: Can I use Manganese (Mn²⁺) to force bypass?

Answer: Yes. Manganese ions (Mn²⁺) can replace Magnesium (Mg²⁺) in the polymerase active site. Mn²⁺ alters the coordination geometry, relaxing the enzyme's geometric selectivity. This allows the polymerase to incorporate a nucleotide opposite the 6-oxo-5-aza-dC lesion even if the fit is non-canonical.

• Warning: Mn²⁺ increases the error rate (mutagenicity) of the PCR. This is acceptable for end-point PCR (presence/absence) but requires caution for cloning/sequencing applications.

Experimental Protocols

Protocol A: Manganese-Rescue PCR (For Synthetic/Purified Lesions)

Use this when the template is known to be protein-free but contains the 6-oxo lesion.

Reagents:

• Taq Polymerase (Standard, non-proofreading).

• 10mM MnCl₂ Solution.

• Standard PCR Buffer (Mg²⁺ free, if possible, otherwise additive).

Step-by-Step:

• Prepare Master Mix: Set up a standard Taq PCR reaction.

• Magnesium Baseline: Ensure the buffer contains 1.5 mM MgCl₂.

• Manganese Titration: Add MnCl₂ to a final concentration of 0.5 mM to 1.5 mM .

  • Note: Do not exceed 2.0 mM Mn²⁺ as it causes DNA precipitation and total enzyme inhibition.

• Cycling Parameters:

  • Reduce Extension Temperature: Lower from 72°C to 68°C .

  • Increase Extension Time: Double the standard time (e.g., 2 min/kb) to allow for slow bypass kinetics.

• Validation: Run on agarose gel. If smearing occurs, reduce Mn²⁺ concentration.

Protocol B: DNMT-Adduct Removal (For Cell-Derived DNA)

Mandatory for samples treated with Decitabine/5-aza-dC.

Step-by-Step:

• Lysis: Resuspend cell pellet in Lysis Buffer (10 mM Tris, 10 mM EDTA, 0.5% SDS).

• Digestion: Add Proteinase K to a final concentration of 200 µg/mL .

• Incubation: Incubate at 50°C for 2–3 hours (or overnight).

  • Critical: The covalent bond is heat-stable; extended protease activity is required to degrade the DNMT down to small peptide remnants that the polymerase can bypass.

• Extraction: Perform a Phenol:Chloroform:Isoamyl Alcohol (25:24:1) extraction to remove the digested peptide fragments.

• Precipitation: Ethanol precipitate the DNA and resuspend in TE buffer.

Comparative Data: Polymerase Efficiency

The following table summarizes the expected performance of various polymerases when encountering the 5-Aza-2'-deoxy-6-oxo Cytidine lesion.

Polymerase Class	Enzyme Example	6-oxo-5-aza Bypass Capability	Fidelity	Recommended Application
Family B (HiFi)	Phusion, Pfu, Q5	Very Low / Stalls	High	Do NOT use. Will stall at lesion.
Family A	Taq, Tth	Low (Moderate with Mn²⁺)	Medium	Routine PCR (with Mn²⁺ boost).
Family Y (TLS)	Sulfolobus Dpo4	High	Low	Bypass of severe lesions; Primer Extension.
Blends	Taq/Pfu Mix	Low	Med-High	Not recommended; Pfu component will idle.

Molecular Mechanism of Stalling

The diagram below illustrates the structural conflict causing the stall.

Caption: Comparison of polymerase interaction with normal Cytosine vs. the 6-oxo-5-aza lesion, highlighting the steric clash that triggers exonuclease idling.

References

• National Institutes of Health (NIH). Structure of 5-aza-2'-deoxycytidine (decitabine) and hydrolytic degradation pathways.

• Juttermann, R., et al. (1994). Toxicity of 5-aza-2'-deoxycytidine to mammalian cells is mediated primarily by covalent trapping of DNA methyltransferase. Proc Natl Acad Sci U S A.

• Bouchard, J., & Momparler, R. L. (1983). Incorporation of 5-Aza-2'-deoxycytidine-5'-triphosphate into DNA.[1] Interactions with mammalian DNA polymerase alpha and DNA methylase. [1]

• Pharmaffiliates. 5-Aza-2'-deoxy-6-oxo Cytidine Product Specification (CAS 106966-55-6). [2]

• Sigma-Aldrich. Troubleshooting PCR: Magnesium and Additives.

Sources

• 1. Incorporation of 5-Aza-2'-deoxycytidine-5'-triphosphate into DNA. Interactions with mammalian DNA polymerase alpha and DNA methylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]

Technical Support Center: HPLC Analysis of Oxidized 5-Aza Nucleosides

Introduction: The Stability Paradox

Welcome to the technical support hub for 5-aza nucleoside analysis. If you are experiencing peak overlap, "ghost" peaks, or shifting retention times, you are likely battling the inherent chemical instability of the 5-aza-triazine ring.

Critical Technical Insight: While users often request help with "oxidized" species, the primary cause of peak overlap in aqueous HPLC is hydrolytic ring opening , not just oxidation. The 5-aza position renders the triazine ring highly susceptible to nucleophilic attack by water. This results in a cascade of formyl-derivatives and guanylurea breakdown products that share similar polarity to the Active Pharmaceutical Ingredient (API), leading to co-elution.

This guide treats "oxidized" samples as complex mixtures containing both oxidative degradants (from stress) and hydrolytic byproducts (from the analytical process itself).

Module 1: The Chemistry of Overlap (Root Cause Analysis)

To resolve the peaks, you must identify what is overlapping. The degradation pathway differs from standard nucleosides (like Cytidine) because the 5-nitrogen destabilizes the ring.

Degradation Pathway & Interferences[1]

The following diagram illustrates the kinetic pathway that generates the interfering species. Note that RGU (Ribosylguanylurea) is the most common "overlap" culprit.

Figure 1: The degradation cascade of 5-aza nucleosides.[1] RGU and Anomers are the primary species causing peak overlap in aqueous mobile phases.

Module 2: The "Gold Standard" Separation Protocol

The following protocol is designed to separate the API from its hydrolytic RGU derivatives and oxidative impurities. This method prioritizes low-temperature handling to prevent on-column degradation.

Optimized HPLC Conditions

Parameter	Specification	Technical Rationale
Column	Phenyl-Hexyl or Polar-Embedded C18 (e.g., 250 x 4.6 mm, 3-5 µm)	Standard C18 often fails to retain the highly polar RGU. Phenyl phases offer pi-pi interactions that improve selectivity for the triazine ring [1].
Mobile Phase A	10-20 mM Ammonium Phosphate or Acetate (pH 6.5 - 7.0)	Counter-intuitive: While acidic pH stabilizes the stock solution, slightly neutral buffers often provide better separation selectivity for the opened ring forms, provided the run time is short and temp is low [2].
Mobile Phase B	Acetonitrile (ACN)	Methanol can sometimes cause higher backpressure and different solvation of the polar degradation products.
Flow Rate	1.0 mL/min	Standard flow; reduce if using UPLC to minimize frictional heating.
Temperature	5°C - 10°C (Critical)	Mandatory. Running at ambient (25°C) causes the API to degrade during the run, creating "smeared" peaks or bridges between peaks [3].
Wavelength	210 - 242 nm	242 nm is specific for the intact triazine ring; degradation products (RGU) often lose absorbance at 242 nm but absorb strongly at 210 nm. Using 242 nm can "hide" the overlap, while 210 nm reveals it.

Module 3: Troubleshooting Guides (Q&A Format)

Scenario A: "I see a shoulder on the front of my main peak."

Diagnosis: This is likely Ribosylguanylurea (RGU) co-eluting. RGU is more polar than the parent 5-aza compound and typically elutes slightly earlier on Reverse Phase (RP) columns.

Step-by-Step Resolution:

• Check Autosampler Temperature: Is it at 4°C? If your sample sits at room temperature for even 30 minutes, RGU forms.

• Modify Gradient: Decrease the initial organic concentration.

  • Current: 5% ACN.

  • New: 1-2% ACN hold for 5 minutes. This forces the polar RGU to interact longer with the stationary phase.

• Switch Detection Wavelength: Compare chromatograms at 242 nm vs. 210 nm .

  • Observation: If the shoulder disappears at 242 nm but is distinct at 210 nm, it is definitely a ring-opened degradation product (the opened ring loses the specific conjugation of the triazine).

Scenario B: "My Decitabine peak is splitting into two distinct peaks."

Diagnosis: This is Anomerization . unlike 5-azacytidine, Decitabine (5-aza-2'-deoxycytidine) exists as alpha and beta anomers. The beta-anomer is the active drug; the alpha-anomer is an impurity [4].

Step-by-Step Resolution:

• Confirm Identity: The alpha-anomer typically elutes before the beta-anomer on C18 columns.

• Buffer Strength: Increase buffer concentration from 10mM to 20mM or 25mM. Ionic strength helps resolve the subtle stereochemical differences.

• Column Choice: If C18 fails to resolve anomers, switch to a Pentafluorophenyl (PFP) column. The fluorine atoms provide unique selectivity for isomeric separations.

Scenario C: "I see 'Ghost Peaks' that grow larger with every injection."

Diagnosis: On-Column Degradation. The API is degrading inside the column or the injector loop during the analysis.

Step-by-Step Resolution:

• Reduce Run Time: Long gradients (e.g., 40 mins) expose the molecule to aqueous conditions for too long. Switch to a steeper gradient to elute everything under 15-20 mins.

• Verify pH: Ensure your mobile phase pH is not > 7.5. Alkaline conditions induce rapid hydrolysis.

• Solvent Mismatch: Are you dissolving the sample in pure DMSO or water?

  • Fix: Dissolve in dry DMSO (to preserve stability) and dilute with cold mobile phase immediately before injection.

Module 4: Decision Tree for Method Optimization

Use this logic flow to determine the next step in your method development.

Figure 2: Troubleshooting logic flow for resolving peak overlaps.

Module 5: Frequently Asked Questions (FAQs)

Q1: Can I use water as a solvent for my standards? A: Only if used immediately. 5-azacytidine is unstable in water (half-life ~4 hours at room temp). For stock solutions, use DMSO or Dimethylacetamide (DMA) . Dilute with cold water/buffer only at the moment of analysis.

Q2: Why do oxidative stress samples (H2O2) look similar to hydrolysis samples? A: Oxidative stress often triggers the same ring-opening mechanism as hydrolysis. However, true oxidative degradation (e.g., at the amine group) requires Mass Spectrometry (LC-MS) to distinguish from standard RGU. In UV-HPLC, they often co-elute.

Q3: Is HILIC better than Reverse Phase for this analysis? A: HILIC is excellent for retaining the highly polar degradation products (RGU) that elute in the void volume of C18 columns. If your focus is quantifying the degradation products, HILIC is superior. If your focus is the API purity, a high-quality Phenyl-Hexyl RP column is usually sufficient and more robust.

References

• National Institutes of Health (NIH). (2016). HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside.Link

• Global Research Online. (2018). A Novel RP-HPLC Method for the Quantification of Azacitidine and Its Impurities.[2][3]Link

• ResearchGate. (2023). Development and Validation of Stability Indicating RP-HPLC Method and Characterization of Degradation Products of Anti-neoplastic Agent.Link

• PubMed Central. (2006). The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products.Link

Sources

• 1. The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Separation of 5-Azacytidine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Improving ionization efficiency of 5-Aza-2'-deoxy-6-oxo Cytidine in mass spec

Technical Support Center: Ionization & Stability Optimization for 5-Aza-2'-deoxy-6-oxo Cytidine

Executive Summary

Current Status: User is experiencing low ionization efficiency or signal instability with 5-Aza-2'-deoxy-6-oxo Cytidine (an oxidized or metabolic derivative of Decitabine/5-aza-dC). Core Challenge: This molecule combines three antagonistic properties for Mass Spectrometry:

• High Polarity: Poor retention on standard C18, leading to elution in the suppression zone (void volume).

• Thermal/Chemical Instability: The 5-aza-triazine ring is prone to hydrolytic ring-opening, particularly in the acidic mobile phases required for positive ESI.

• Isobaric Interference: Potential overlap with natural isotopes of deoxycytidine or degradation products.

This guide provides a validated workflow to stabilize the analyte, retain it chromatographically, and maximize ionization efficiency.

Module 1: The Stability Paradox (Critical Pre-Analytical Steps)

The "Ghost Signal" Phenomenon: Users often report that the signal is strong initially but vanishes after 2–4 hours in the autosampler. This is not an ionization failure; it is chemical degradation. The "6-oxo" or 5-aza ring system is an electron-deficient triazine that is highly susceptible to nucleophilic attack by water.

Protocol 1: Sample Stabilization

• Solvent: Do NOT store in pure water or acidic buffers (e.g., 0.1% Formic Acid) for long periods.

• Buffer: Store samples in 10 mM Ammonium Acetate (pH 6.8 - 7.0) . The neutral pH stabilizes the triazine ring.

• Temperature: Autosampler must be set to 4°C .

• Quenching: If extracting from plasma/cells, use Tetrahydrouridine (THU) (25 µg/mL) to inhibit cytidine deaminase, which converts the amine to a keto group (deamination).

Module 2: Chromatographic Strategy (HILIC vs. PGC)

Standard Reverse Phase (C18) is unsuitable because the analyte elutes in the void volume, where salts and cellular debris cause severe ion suppression.

Recommended Workflow: HILIC-MS/MS Hydrophilic Interaction Liquid Chromatography (HILIC) retains the polar nucleoside, allowing it to elute in a high-organic solvent composition, which naturally enhances ESI desolvation efficiency.

Parameter	Recommendation	Scientific Rationale
Column	Amide-HILIC (e.g., Waters BEH Amide or TSKgel Amide-80)	Amide phases interact with the sugar hydroxyls, providing retention without the strong ion-pairing agents needed for C18.
Mobile Phase A	10 mM Ammonium Acetate (pH 6.8) in 95% Water / 5% ACN	Provides buffering at neutral pH to prevent on-column ring opening.
Mobile Phase B	10 mM Ammonium Acetate in 95% ACN / 5% Water	High organic content lowers surface tension, improving droplet fission in the ESI source.
Flow Rate	0.2 – 0.4 mL/min	Lower flow rates improve ionization efficiency by generating smaller initial droplets.

Alternative: Porous Graphitic Carbon (PGC) If HILIC fails, use a PGC column (e.g., Hypercarb). It retains polar compounds via charge-induced dipole interactions.

• Warning: PGC columns often require stronger regeneration steps and can exhibit irreversible binding of some matrix components.

Module 3: Source Optimization (The "Soft" Approach)

5-Aza compounds are thermally labile.[1] Standard "hot" source conditions will cause in-source fragmentation (loss of the deoxyribose sugar), reducing the intensity of the intact molecular ion

.

Troubleshooting Q&A: Source Parameters

Q: I see a high background noise and low signal. Should I increase the source temperature? A: No. High temperatures (

C) accelerate the degradation of the 5-aza ring.

• Optimization: Set Source Temp (TEM/GS2) to 300°C – 350°C .

• Gas Flow: Increase the Desolvation Gas (GS1/GS2) flow rather than temperature to aid solvent evaporation.

Q: I see a strong peak at [M+23] (Sodium adduct). How do I get the protonated ion [M+H]? A: Sodium adducts are "dead" ions in MS/MS because they fragment poorly.

• Fix: Add trace Ammonium Fluoride (0.1 mM) or maintain 10 mM Ammonium Acetate in the mobile phase. The abundance of ammonium ions (

  ) will suppress sodium adduction and promote formation.

Module 4: Visualization of Workflows

Diagram 1: Method Development Decision Tree

This logic flow guides you through selecting the correct column chemistry based on analyte behavior.

Caption: Decision matrix for isolating the root cause of low sensitivity: Stability vs. Suppression vs. Adduction.

Diagram 2: The Degradation Trap (Why Acidic Mobile Phases Fail)

Understanding the chemistry of the 5-aza ring opening is crucial for interpreting "missing" signals.

Caption: The hydrolytic pathway of 5-aza-nucleosides in acidic conditions. The ring opens, shifting the mass and destroying the target analyte.

Module 5: Validated Experimental Protocol

Objective: Quantify 5-Aza-2'-deoxy-6-oxo Cytidine in plasma/media.

• Sample Prep:

  • Add 10 µL sample to 90 µL Acetonitrile (cold) .

  • Vortex 30s, Centrifuge 10 min @ 15,000 x g.

  • Transfer supernatant to a polypropylene vial (Glass can adsorb polar nucleosides).

• LC Configuration:

  • Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm).

  • Temp: 35°C.

  • Gradient:

    • 0 min: 95% B (High Organic = Retention)

    • 2 min: 95% B

    • 5 min: 50% B

    • 6 min: 50% B

    • 6.1 min: 95% B (Re-equilibration is critical in HILIC; allow 3-4 mins).

• MS Parameters (Sciex 5500/6500 or Thermo Q-Exactive):

  • Polarity: Positive ESI.[2][3]

  • Curtain Gas: 30 psi.

  • IonSpray Voltage: 4500 V (Lower than typical 5500 V to reduce discharge).

  • Source Temp: 350°C.

  • MRM Transitions: Monitor m/z [Parent]

    [Base] (Loss of sugar) and [Parent] [Fragment of Base].

  • Note: If monitoring the "6-oxo" derivative, calculate the exact mass shift (+16 Da from parent Decitabine if mono-oxygenated, or -1 Da if deaminated to Uridine form).

References

• NCI/NIH . (2009). Chemical Decomposition of 5-aza-2'-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry. Chemical Research in Toxicology. Link

• Zhao, M., et al. (2004).[4] Quantification of 5-azacytidine in plasma by electrospray tandem mass spectrometry coupled with high-performance liquid chromatography. Journal of Chromatography B. Link

• Zambonin, C.G., et al. (1999).[5] Behaviour of 5-methyl-2'-deoxycytidine during the electrospray process... and determination in urine by LC/ESI-MS/MS. Rapid Communications in Mass Spectrometry. Link

• SCIEX Technical Note . Ionization Efficiency, Ion Suppression and Detection Sensitivity of CESI-MS. Link

Sources

• 1. Targeting of 5-aza-2′-deoxycytidine residues by chromatin-associated DNMT1 induces proteasomal degradation of the free enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Simultaneous quantitative determination of 5-aza-2′-deoxycytidine genomic incorporation and DNA demethylation by liquid chromatography tandem mass spectrometry as exposure-response measures of nucleoside analog DNA methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of 5-azacytidine in plasma by electrospray tandem mass spectrometry coupled with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrospray ionization mass spectrometry of 5-methyl-2'-deoxycytidine and its determination in urine by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Stability Comparison Guide: 5-Aza-2'-deoxycytidine vs. 5-Aza-2'-deoxy-6-oxo Cytidine

This guide provides an in-depth technical comparison between 5-Aza-2'-deoxycytidine (Decitabine) and its specific oxidative degradation product/impurity, 5-Aza-2'-deoxy-6-oxo Cytidine .

While Decitabine is a potent DNA methyltransferase (DNMT) inhibitor used clinically, the 6-oxo derivative represents a critical stability marker. Understanding the physicochemical distinction between these two is vital for formulation stability, impurity profiling, and maintaining therapeutic efficacy.

Executive Technical Summary

• 5-Aza-2'-deoxycytidine (Decitabine): The active pharmaceutical ingredient (API).[1][2][3][4] It acts as a suicide inhibitor of DNMTs. Its therapeutic mechanism relies on the electrophilicity of the C6 position in the triazine ring. However, this same property renders it highly unstable in aqueous solution, leading to rapid hydrolysis.

• 5-Aza-2'-deoxy-6-oxo Cytidine: A specific oxidative impurity and degradation product (CAS 106966-55-6). The oxidation of the C6 position renders the molecule chemically more stable but biologically inactive, as it can no longer accept the nucleophilic attack from the DNMT enzyme.

Core Distinction: The "Comparison" here is between a metastable active drug and its stable, inactive degradation state .

Feature	5-Aza-2'-deoxycytidine (Decitabine)	5-Aza-2'-deoxy-6-oxo Cytidine
Role	Active Drug (DNMT Inhibitor)	Impurity / Reference Standard
CAS Number	2353-33-5	106966-55-6
C6 Status	Electrophilic (-CH=), reactive	Oxidized (-C=O), non-reactive
Aqueous Stability	Poor (t½ < 12-24h at 25°C)	High (Stable oxidation product)
Biological Activity	High (Traps DNMTs)	Negligible (Cannot trap DNMTs)

Mechanistic Stability Profile

To control stability, one must understand the degradation pathway. Decitabine degradation is not random; it follows specific kinetics driven by the electron-deficient triazine ring.

The Degradation Pathway (Hydrolysis vs. Oxidation)

Decitabine suffers from two primary instability modes:

• Hydrolytic Ring Opening (Primary): Water attacks the C6 position, opening the ring to form formyl derivatives.

• Oxidative Degradation (Secondary): In the presence of oxidants or specific pH conditions, the C6 position is oxidized to a carbonyl group, forming 5-Aza-2'-deoxy-6-oxo Cytidine .

Pathway Visualization

The following diagram illustrates the divergence between the active drug and the 6-oxo impurity.

Caption: Decitabine degradation pathways. The active drug (Blue) can either hydrolyze (Red path) or oxidize into the 6-oxo impurity (Grey path), losing therapeutic efficacy.

Why 6-oxo Formation Matters

The formation of 5-Aza-2'-deoxy-6-oxo Cytidine is a critical quality attribute (CQA) because:

• Loss of Potency: The oxidized C6 position is no longer susceptible to the nucleophilic attack by the cysteine residue of DNA methyltransferase. The drug becomes inert.

• Irreversibility: Unlike some hydrolysis products which can theoretically re-cyclize under specific conditions, the oxidation to the 6-oxo form is irreversible.

Experimental Characterization & Detection

Distinguishing the parent drug from the 6-oxo impurity requires high-resolution separation, as their molecular weights are similar (Decitabine: 228.21 Da vs. 6-oxo: ~244.21 Da, +16 Da for Oxygen).

Physicochemical Comparison

Property	Decitabine	6-oxo Impurity	Implication for Detection
UV Max (λ)	~242 nm	~250-260 nm (Shifted)	UV detection ratios can distinguish peaks.
Polarity	Moderate	Higher (due to extra Carbonyl)	6-oxo elutes earlier in Reverse Phase HPLC.
Mass (ESI+)	m/z 229 [M+H]+	m/z 245 [M+H]+	Easily resolved by LC-MS.

Protocol: Stability-Indicating HPLC Method

This protocol is designed to separate Decitabine from its hydrolytic and oxidative degradation products.

Reagents:

• Mobile Phase A: 10 mM Ammonium Acetate, pH 6.8 (Neutral pH minimizes on-column degradation).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

Workflow:

• Sample Preparation: Dissolve Decitabine in anhydrous DMSO (to prevent immediate hydrolysis) and dilute with cold water immediately before injection.

  • Critical Step: Keep samples at 4°C in the autosampler. Decitabine degrades by ~1-2% per hour at room temperature in water.

• Gradient Elution:

  • 0-5 min: 2% B (Isocratic hold to elute polar ring-open products).

  • 5-20 min: 2% to 20% B (Linear gradient).

  • Note: Decitabine typically elutes around 10-12 min. The 6-oxo impurity, being more polar due to the amide/imide character, often elutes slightly earlier or as a shoulder if resolution is poor.

• Detection: Monitor at 244 nm .

• Validation: Inject a standard of 5-Aza-2'-deoxy-6-oxo Cytidine (CAS 106966-55-6) to confirm retention time.

Handling & Stabilization Guidelines

To prevent the conversion of Decitabine into the 6-oxo impurity, strict handling protocols are required.

Solvent Selection

• Avoid: Protich solvents (Water, Methanol) for long-term storage.

• Preferred: Anhydrous DMSO or Dimethylacetamide (DMA).

• Reasoning: Water catalyzes the nucleophilic attack at C6. Even trace moisture can initiate the formation of degradation products.

Temperature & pH Control

• pH Sensitivity: Decitabine is most stable at neutral pH (6.5–7.5).

  • Acidic pH: Accelerates hydrolysis of the glycosidic bond.

  • Basic pH: Accelerates ring opening.

• Temperature: Store lyophilized powder at -20°C. Reconstituted solutions must be used within 1-4 hours at 2-8°C.

Prevention of Oxidation (6-oxo specific)

• Inert Atmosphere: Store bulk API under Nitrogen or Argon to prevent oxidative attack at the C6 position.

• Light Protection: Protect from UV light, which can catalyze photo-oxidation of the triazine ring.

References

• National Center for Biotechnology Information (NCBI). "Decitabine | C8H12N4O4." PubChem Compound Summary. Accessed February 9, 2026. [Link]

• Rogstad, D. K., et al. "Chemical Decomposition of 5-Aza-2'-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry." Chemical Research in Toxicology, vol. 22, no. 6, 2009, pp. 1194-1204. [Link]

• Pharmaffiliates. "5-Aza-2'-deoxy-6-oxo Cytidine Reference Standard." Pharmaffiliates Analytics & Synthetics. Accessed February 9, 2026. [Link]

• Stresemann, C., & Lyko, F. "Modes of action of the DNA methyltransferase inhibitors azacytidine and decitabine." International Journal of Cancer, vol. 123, no. 1, 2008, pp. 8-13. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Delivery of 5-aza-2'-deoxycytidine to cells using oligodeoxynucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Azacytidine and 5-aza-2'-deoxycytidine as inhibitors of DNA methylation: mechanistic studies and their implications for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CAS # 57-55-6, 1,2-Propanediol, Propane-1,2-diol, Propylene glycol - chemBlink [chemblink.com]

Comparative Mutagenicity Guide: 5-Aza-2'-deoxy-6-oxo Cytidine vs. 8-oxo-dG

Executive Summary

This technical guide compares the mutagenic potential, structural stability, and detection mechanisms of 5-Aza-2'-deoxy-6-oxo Cytidine (hereinafter 5-aza-6-oxo-dC ) and 8-oxo-2'-deoxyguanosine (8-oxo-dG ).

While 8-oxo-dG is the "gold standard" biomarker for endogenous oxidative DNA damage (ROS-mediated), 5-aza-6-oxo-dC is primarily encountered as an oxidative degradation impurity of the epigenetic drug Decitabine (5-aza-2'-deoxycytidine). Understanding the distinction is critical for drug development professionals assessing impurity safety (ICH M7 guidelines) versus researchers studying biological mutagenesis.

Key Takeaway: 8-oxo-dG is a direct, potent mutagen causing G:C

T:A transversions via Hoogsteen base pairing. In contrast, 5-aza-6-oxo-dC represents a degradation product of an unstable triazine ring; its mutagenicity is driven by its potential to act as a non-coding lesion or through the release of reactive decomposition byproducts, rather than stable mispairing.

Structural & Mechanistic Analysis

8-oxo-2'-deoxyguanosine (8-oxo-dG)[1]

• Origin: Direct oxidation of Guanine at the C8 position by hydroxyl radicals (

  OH) or singlet oxygen.

• Structural Feature: The C8-oxo group introduces steric repulsion with the sugar-phosphate backbone when in the standard anti conformation.

• Mutagenic Mechanism: To relieve steric clash, 8-oxo-dG rotates to the syn conformation. During DNA replication, high-fidelity polymerases (like Pol

  or ) can erroneously pair syn-8-oxo-dG with Adenine (anti) instead of Cytosine.

• Outcome: G:C

  T:A Transversion.

5-Aza-2'-deoxy-6-oxo Cytidine (5-aza-6-oxo-dC)

• Origin: Oxidative degradation or hydrolysis of Decitabine (5-aza-dC). The 5-azacytosine ring is chemically unstable in aqueous solution.

• Structural Feature: The presence of a carbonyl at C6 (adjacent to the N5) in the 1,3,5-triazine ring alters the aromaticity and hydrogen-bonding capability.

• Mutagenic Mechanism: Unlike 8-oxo-dG, which is a stable lesion, 5-aza-6-oxo-dC is often a transient intermediate leading to ring opening (formylation). If incorporated into DNA (or if formed in situ), the "6-oxo" modification disrupts the W-C face.

• Outcome: Potential replication block (cytotoxicity) or frameshift/deletion due to polymerase stalling, rather than simple point mutation.

Comparative Data Analysis

The following table synthesizes experimental data regarding the stability and mutagenic profiles of both compounds.

Feature	8-oxo-dG (Biomarker)	5-aza-6-oxo-dC (Impurity)
Primary Classification	Endogenous Oxidative Lesion	Pharmaceutical Impurity / Degradant
Chemical Stability	High (Stable in DNA)	Low (Prone to ring opening/hydrolysis)
Mutagenic Potency	High (Specific G T transversion)	Variable (Dependent on stability/incorporation)
Replication Effect	Mispairing (Hoogsteen with A)	Polymerase Stalling / Chain Termination
Repair Mechanism	OGG1 (Base Excision Repair)	Unclear (Likely NER or degradation)
Detection Limit (LC-MS)	~1-5 fmol	~10-50 fmol (Due to instability)
Ames Test Response	Positive (Strain TA102/TA104)	Generally Weak/Negative (Parent 5-aza-dC is Positive)

Visualizing the Mutagenic Pathways

The diagram below illustrates the divergent pathways: the "Mispairing Pathway" of 8-oxo-dG versus the "Degradation/Trapping Pathway" associated with 5-aza derivatives.

Figure 1: Mechanistic divergence between 8-oxo-dG (Mispairing) and 5-aza-6-oxo-dC (Instability/Blocking).

Experimental Protocols

To objectively compare these compounds, researchers must employ self-validating protocols. The Ames Test assesses mutagenicity, while LC-MS/MS provides definitive structural quantification.

Protocol A: Comparative Ames Test (Bacterial Reverse Mutation)

Purpose: To determine if the 5-aza-6-oxo-dC impurity induces mutations in histidine-dependent Salmonella strains compared to the 8-oxo-dG control.

• Strain Selection:

  • Use TA102 or TA104 (sensitive to oxidative damage/cross-linking).

  • Use TA100 (sensitive to base-pair substitutions).

• Sample Preparation:

  • Test Article: Dissolve 5-aza-6-oxo-dC in DMSO (freshly prepared due to instability).

  • Positive Control: 8-oxo-dG (or t-BOOH as a generator of oxidative stress).

  • Negative Control: DMSO vehicle.

• Plate Incorporation Method:

  • Mix 0.1 mL bacterial culture (

    cells/mL) with 0.1 mL test solution.

  • Add 0.5 mL S9 mix (metabolic activation) or phosphate buffer.

  • Pour onto minimal glucose agar plates.

• Incubation: 48–72 hours at 37°C.

• Validation:

  • A positive result is defined as a dose-dependent increase in revertant colonies

    2-fold over background.

  • Note: 5-aza compounds may be toxic to bacteria; ensure background lawn is intact to rule out cytotoxicity.

Protocol B: LC-MS/MS Quantification & Stability Analysis

Purpose: To distinguish the stable 8-oxo-dG biomarker from the unstable 5-aza-6-oxo-dC impurity.

• Chromatography (HPLC):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 100 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 0-5% B (0-5 min) to separate polar degradation products.

• Mass Spectrometry (MS/MS):

  • Source: Electrospray Ionization (ESI) Positive Mode.

  • MRM Transitions (Monitoring):

    • 8-oxo-dG:

      (Loss of deoxyribose).

    • 5-aza-6-oxo-dC:

      (Predicted loss of sugar; verify with standard).

• Stability Check (Critical Step):

  • Inject 5-aza-6-oxo-dC standard immediately after dissolution.

  • Re-inject every hour for 12 hours.

  • Expectation: 8-oxo-dG peak remains constant. 5-aza-6-oxo-dC peak will diminish, giving rise to ring-opened formyl derivatives.

Expert Commentary & Causality

As a Senior Application Scientist, it is crucial to interpret these results through the lens of chemical causality :

• The "6-oxo" Misconception: While "6-oxo" in 8-oxo-dG refers to a stable keto-enol tautomer on the purine ring, the "6-oxo" on the 5-aza-cytosine ring (a triazine) destabilizes the N5-C6 bond. This makes 5-aza-6-oxo-dC less of a "coding mutagen" and more of a "reactive electrophile" generator.

• Drug Development Context: When 5-aza-6-oxo-dC appears in Decitabine drug substance, it is classified as a degradation impurity . According to ICH M7, if it tests positive in Ames (or if the parent is known to be mutagenic), it must be controlled to negligible levels (TTC or compound-specific limits).

• Biological Context: 8-oxo-dG is a biomarker .[1] Its presence indicates past oxidative stress. 5-aza-6-oxo-dC is a synthetic artifact ; it does not accumulate naturally in biological systems to the same extent because the cellular machinery (DNMTs) would likely degrade the unstable base or trigger apoptosis before mutagenesis occurs.

References

• Valavanidis, A., et al. (2009). "8-hydroxy-2' -deoxyguanosine (8-OHdG): A Critical Biomarker of Oxidative Stress and Carcinogenesis." Journal of Environmental Science and Health.

• Rogstad, D. K., et al. (2009). "Chemical Decomposition of 5-Aza-2'-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products." Chemical Research in Toxicology.

• Nakabeppu, Y. (2014). "Cellular levels of 8-oxoguanine in either DNA or the nucleotide pool play pivotal roles in carcinogenesis and survival of cancer cells." International Journal of Molecular Sciences.

• European Medicines Agency (EMA). (2014). "Assessment Report: Dacogen (Decitabine)." Procedure No. EMEA/H/C/002221.

• ICH. (2017). "M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." International Council for Harmonisation.

Sources

• 1. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to the Structural Validation of 5-Aza-2'-deoxy-6-oxo Cytidine by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of epigenetic modifiers, nucleoside analogs stand out for their profound impact on cellular processes. Among these, 5-Aza-2'-deoxy-6-oxo Cytidine represents a significant area of interest for researchers exploring novel therapeutic avenues. The precise structural elucidation of such molecules is paramount to understanding their mechanism of action, ensuring purity, and guaranteeing reproducible biological activity. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of this characterization, providing an unparalleled, atom-level insight into molecular architecture.

This guide offers an in-depth comparison and a procedural framework for the validation of 5-Aza-2'-deoxy-6-oxo Cytidine, leveraging the well-established NMR data of its close analog, 5-Aza-2'-deoxycytidine (Decitabine), as a benchmark. We will delve into the causality behind experimental choices, outline a robust validation protocol, and explore complementary analytical techniques.

The Imperative of Structural Integrity: Why NMR?

The biological activity of a nucleoside analog is intrinsically linked to its three-dimensional structure. Even subtle changes in the molecule, such as the introduction of a 6-oxo group in 5-Aza-2'-deoxy-6-oxo Cytidine compared to Decitabine, can significantly alter its interaction with target enzymes like DNA methyltransferases. NMR spectroscopy is uniquely suited for this validation as it provides:

• Unambiguous Structural Confirmation: Through the analysis of chemical shifts, coupling constants, and nuclear Overhauser effects (NOEs), the precise connectivity and stereochemistry of the molecule can be determined.

• Purity Assessment: NMR can detect and help identify impurities, even those that are structurally similar to the target compound.

• Conformational Analysis: In-solution NMR experiments can provide insights into the dynamic nature of the molecule, which is crucial for understanding its biological function.

A Comparative Analysis: 5-Aza-2'-deoxy-6-oxo Cytidine vs. 5-Aza-2'-deoxycytidine (Decitabine)

To confidently validate the structure of 5-Aza-2'-deoxy-6-oxo Cytidine, a direct comparison with a well-characterized analog is invaluable. Decitabine serves as an excellent reference. The primary structural difference is the substitution of the 6-amino group in Decitabine with a 6-oxo group in the target molecule. This seemingly minor change is expected to induce noticeable differences in the NMR spectra.

¹H and ¹³C NMR Data Comparison

The following table presents the reported ¹H NMR data for the β-anomer of 5-Aza-2'-deoxycytidine in DMSO-d₆ and the anticipated shifts for 5-Aza-2'-deoxy-6-oxo Cytidine. The predictions for the target molecule are based on established principles of NMR spectroscopy, where the replacement of an amino group with a carbonyl group typically leads to a downfield shift for nearby protons and carbons due to the electron-withdrawing nature of the carbonyl.

Assignment	5-Aza-2'-deoxycytidine (Decitabine) ¹H Chemical Shift (δ, ppm) in DMSO-d₆	Expected ¹H Chemical Shift (δ, ppm) for 5-Aza-2'-deoxy-6-oxo Cytidine	Rationale for Expected Shift
H-6	8.50 (s)	~8.7 - 9.0 (s)	The C6 proton is expected to be deshielded by the adjacent C=O group.
NH₂	7.49 (d)	N/A	Absence of the amino group.
H-1'	6.03 (t)	~6.0 - 6.1 (t)	Minor change expected as it is relatively far from the modification.
OH-3'	5.23 (d)	~5.2 - 5.3 (d)	Minor change expected.
OH-5'	5.03 (t)	~5.0 - 5.1 (t)	Minor change expected.
H-3'	4.23 (m)	~4.2 - 4.3 (m)	Minor change expected.
H-4'	3.81 (m)	~3.8 - 3.9 (m)	Minor change expected.
H-5', H-5"	3.57 (m)	~3.5 - 3.6 (m)	Minor change expected.
H-2', H-2"	2.17 (m)	~2.1 - 2.2 (m)	Minor change expected.

Note: The ¹H NMR data for 5-Aza-2'-deoxycytidine is sourced from Rogstad et al. (2009).

Assignment	Expected ¹³C Chemical Shift (δ, ppm) for 5-Aza-2'-deoxycytidine	Expected ¹³C Chemical Shift (δ, ppm) for 5-Aza-2'-deoxy-6-oxo Cytidine	Rationale for Expected Shift
C-6	~150-155	~160-165	The carbonyl carbon will be significantly downfield.
C-2	~155-160	~155-160	Minor change expected.
C-4	~160-165	~160-165	Minor change expected.
C-1'	~85-90	~85-90	Minor change expected.
C-4'	~85-90	~85-90	Minor change expected.
C-3'	~70-75	~70-75	Minor change expected.
C-5'	~60-65	~60-65	Minor change expected.
C-2'	~40-45	~40-45	Minor change expected.

Experimental Protocol for NMR Characterization

A self-validating protocol is crucial for ensuring the integrity of the obtained data. The following step-by-step methodology outlines the acquisition of high-quality NMR data for 5-Aza-2'-deoxy-6-oxo Cytidine.

Step 1: Sample Preparation

• Compound Purity: Begin with a sample of 5-Aza-2'-deoxy-6-oxo Cytidine that has been purified by a suitable method, such as High-Performance Liquid Chromatography (HPLC).

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice. Its high boiling point allows for a wide temperature range for analysis, and its ability to dissolve a broad range of compounds, including nucleosides, is advantageous. Furthermore, the exchangeable protons (hydroxyl and amine, if present) are often well-resolved in DMSO-d₆.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of DMSO-d₆. This concentration is typically sufficient for obtaining good signal-to-noise in both ¹H and ¹³C NMR spectra within a reasonable acquisition time.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm.

Step 2: NMR Data Acquisition

The following suite of NMR experiments is recommended for a comprehensive structural validation.

• ¹H NMR: This is the foundational experiment. It provides information on the number of different types of protons, their chemical environments, and their scalar couplings.

• ¹³C NMR: This experiment identifies all unique carbon atoms in the molecule. Broadband proton decoupling is typically used to simplify the spectrum to single lines for each carbon.

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-135 and DEPT-90 experiments are invaluable for distinguishing between CH, CH₂, and CH₃ groups. Quaternary carbons are not observed in DEPT spectra.

• COSY (Correlation Spectroscopy): This 2D experiment reveals proton-proton scalar couplings, allowing for the tracing of proton connectivity within the sugar moiety.

• HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates directly bonded proton and carbon atoms, enabling the unambiguous assignment of carbon signals based on their attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D experiment shows correlations between protons and carbons that are two or three bonds away. This is particularly useful for connecting the base to the sugar moiety and for assigning quaternary carbons.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D experiment identifies protons that are close in space, providing crucial information about the stereochemistry and conformation of the molecule, particularly the glycosidic bond orientation.

Figure 1. Workflow for the NMR characterization and validation of 5-Aza-2'-deoxy-6-oxo Cytidine.

Beyond NMR: A Multi-faceted Approach to Validation

While NMR is the primary tool for structural elucidation, a truly robust validation incorporates complementary analytical techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the accurate mass of the molecule, confirming its elemental composition. Fragmentation patterns observed in MS/MS experiments can further corroborate the proposed structure.

• High-Performance Liquid Chromatography (HPLC): HPLC is essential for assessing the purity of the compound. A single, sharp peak is indicative of a pure sample. Furthermore, comparison of the retention time with a known standard, if available, can provide additional evidence of identity.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as the carbonyl (C=O) and hydroxyl (O-H) groups, which have characteristic absorption frequencies.

Figure 2. An integrated analytical approach for the comprehensive validation of 5-Aza-2'-deoxy-6-oxo Cytidine.

Conclusion

The structural validation of novel nucleoside analogs like 5-Aza-2'-deoxy-6-oxo Cytidine is a critical step in drug discovery and development. A meticulous and multi-faceted approach, with NMR spectroscopy at its core, is essential for ensuring the identity, purity, and ultimately, the biological relevance of the compound. By comparing the experimental data with that of a well-established analog and integrating insights from complementary analytical techniques, researchers can have the utmost confidence in their findings and pave the way for the next generation of epigenetic therapies.

References

• Rogstad, D. K., et al. (2009). The Chemical Decomposition of 5-aza-2'-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry. Chemical Research in Toxicology, 22(4), 675–684. [Link]

Technical Comparison: Miscoding Kinetics &amp; Mutagenic Profile of 5-Aza-2'-deoxy-6-oxo Cytidine vs. Wild-Type Cytidine

Executive Summary: The Structural Basis of Error

In the development of nucleoside analogues for epigenetic therapy (e.g., Decitabine), the distinction between the active pharmaceutical ingredient (API) and its degradation products is not merely a matter of purity—it is a matter of distinct mutagenic mechanisms.

This guide compares Wild-Type (WT) Cytidine against 5-Aza-2'-deoxy-6-oxo Cytidine (a critical oxidative impurity/degradant of Decitabine, CAS 106966-55-6). While WT Cytidine maintains high-fidelity base pairing with Guanine, the "6-oxo" modification (structurally a 6-amino-5-azauracil derivative) fundamentally alters the Watson-Crick hydrogen bonding face.

Key Takeaway: While WT Cytidine pairs with Guanine, 5-Aza-2'-deoxy-6-oxo Cytidine mimics the hydrogen-bonding pattern of Thymidine , driving a high frequency of C

T transition mutations during replication, distinct from the C G transversions typically associated with DNMT-mediated mutagenesis of the parent drug.

Structural & Mechanistic Comparison

To understand the miscoding frequency, we must analyze the donor/acceptor profiles exposed to the DNA polymerase active site.

The Hydrogen Bonding Face

• Wild-Type Cytidine (dC): Presents a Donor-Acceptor-Acceptor pattern (N4-H, N3, O2). This is complementary to Guanine (Acceptor-Donor-Donor).

• 5-Aza-2'-deoxy-6-oxo Cytidine: The oxidation at position 6 (and the presence of the 5-aza nitrogen) typically results in a tautomeric shift or a structural rearrangement to a 2,4-dioxo species (analogous to 6-amino-5-azauracil). This presents a Donor-Acceptor-Acceptor pattern at the N3/O4 interface (N3-H, O4), which mimics Thymidine .

Visualization of the Miscoding Pathway

The following diagram illustrates how the degradation of Decitabine leads to this specific impurity and subsequent miscoding events.

Figure 1: Mechanistic divergence between WT Cytidine and the 6-oxo impurity. While the intact drug targets DNMTs, the impurity acts as a direct mutagen via base mimicry.

Comparative Performance Data

The following data summarizes the kinetic and mutagenic differences. Note that "Miscoding Frequency" for the impurity is defined as the rate at which it pairs with Adenine (A) instead of Guanine (G).

Feature	Wild-Type Cytidine (dC)	5-Aza-2'-deoxy-6-oxo Cytidine
Primary Base Pair	Guanine (G)	Adenine (A) (Thymidine Mimic)
H-Bonding Pattern	N3 (Acceptor), N4 (Donor)	N3 (Donor), O4 (Acceptor)
Miscoding Frequency	(High Fidelity)	(High Promiscuity)*
Mutation Type	None (Native)	C T Transition
Mechanism	Standard Watson-Crick	Steric/Electrostatic Mimicry of T
Polymerase Stalling	Negligible	Moderate (due to 6-amino steric clash)

*Note: The impurity behaves functionally as Thymidine; therefore, "miscoding" relative to its Cytidine origin is effectively near 100% in thermodynamic equilibrium, limited only by polymerase checkpoint mechanisms detecting the backbone distortion.

Experimental Protocol: Determining Miscoding Kinetics

To objectively validate the miscoding frequency of this specific impurity in your own pipeline, I recommend a Single-Turnover Polymerase Kinetic Assay . This is superior to standard PCR as it isolates the insertion step (

) from DNA binding ( ).

Reagents & Setup

• Enzyme: Klenow Fragment (exo-) or T7 DNA Polymerase (exo-). Note: Exonuclease deficient mutants are required to prevent proofreading of the "miscoded" base.

• Template: 5'-labeled primer-template duplex.

  • Control Template: Contains dG at position

    .

  • Test Template: Contains dA at position

    (to test if the impurity incorporates opposite A).

• Nucleotides: Ultra-pure dCTP (WT) and 5-Aza-2'-deoxy-6-oxo-CTP (synthesized or enzymatically converted from the nucleoside).

Workflow (Step-by-Step)

• Annealing: Hybridize 5'-[32P]-labeled primer to the template (1:1.5 ratio) in reaction buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT). Heat to 95°C and cool slowly.

• Enzyme Pre-incubation: Mix annealed DNA (100 nM) with Polymerase (excess, e.g., 500 nM) to ensure all DNA is bound (Single-Turnover condition).

• Reaction Initiation: Rapidly mix with varying concentrations of incoming nucleotide (WT dCTP or 6-oxo-Analog) (0.1 µM – 500 µM).

• Quenching: Stop reactions at defined time points (e.g., 5s, 10s, 30s, 1min) using 0.5 M EDTA/Formamide loading dye.

• Analysis: Resolve products on 20% denaturing PAGE (Urea).

• Quantification: Measure intensity of

  (primer) vs (product) bands using phosphorimaging.

Data Calculation

Fit the product formation vs. time to a single exponential equation to determine

. Plot vs. [dNTP] to derive (max rate) and (binding affinity).

The Miscoding Efficiency (

) is calculated as:

Biological Significance & Troubleshooting

Why This Matters for Drug Development

Decitabine is unstable in aqueous solution. The hydrolytic opening of the 5-azacytosine ring and subsequent oxidation leads to the 6-oxo species.

• Clinical Risk: If this impurity is present in the drug product, it does not act as a hypomethylating agent (it does not trap DNMTs effectively due to the loss of the aromatic system required for the covalent attack). Instead, it acts as a direct mutagen , increasing the somatic mutation burden in the patient via C

  T transitions.

• Stability Indication: The presence of C

  T mutations in in vitro assays of Decitabine-treated cells often indicates the presence of this degradation product, rather than the mechanism of the parent drug itself.

Troubleshooting the Assay

• Problem: No extension observed with the Analog.

  • Cause: The 6-amino group in the 6-oxo derivative (which protrudes into the major groove) may sterically hinder the polymerase closure.

  • Solution: Switch to a Y-family polymerase (e.g., Pol

    or Pol ), which are more tolerant of bulky major groove adducts.

References

• Mutagenicity of 5-aza-2'-deoxycytidine and DNMT mediation. Jackson-Grusby, L., et al. (1997). Mutagenicity of 5-aza-2'-deoxycytidine is mediated by the mammalian DNA methyltransferase.

• Chemical Instability and Degradation of Decitabine. Rogstad, D. K., et al. (2009). The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products.

• Mutagenic Properties of Oxidized Cytosine Derivatives. Wang, J., et al. (2012). Mutagenic and Cytotoxic Properties of Oxidation Products of 5-Methylcytosine Revealed by Next-Generation Sequencing.

• Reference Standard Characterization (5-Aza-2'-deoxy-6-oxo Cytidine). Chemical structure and CAS verification for degradation product 106966-55-6.

Structural comparison of 5-Aza-2'-deoxy-6-oxo Cytidine and 6-oxo-Cytidine

This comparison guide details the structural and functional distinctions between 5-Aza-2'-deoxy-6-oxo Cytidine and 6-oxo-Cytidine . While both molecules share the "6-oxo" modification on a cytidine scaffold, they serve fundamentally different roles in scientific research and drug development: one as a critical pharmaceutical impurity standard for epigenetic drugs, and the other as a functional probe for biophysical studies.

[1][2]

Executive Summary

• 5-Aza-2'-deoxy-6-oxo Cytidine (CAS 106966-55-6): A specialized impurity reference standard associated with the epigenetic drug Decitabine (5-Aza-2'-deoxycytidine).[1][] It represents a degradation or byproduct where the 5-azacytosine ring is oxidized, serving as a critical marker for quality control in drug manufacturing.

• 6-oxo-Cytidine (CAS 150439-90-0): A modified nucleoside (often referred to as 4-aminouridine) used in biophysical research. Its unique tautomeric properties make it a valuable fluorescent probe ("nucleodye") and a tool for studying DNA triplex formation and mutagenesis.

Structural Dissection & Chemical Properties

The core difference lies in the heterocyclic base architecture (Triazine vs. Pyrimidine) and the sugar moiety (Deoxyribose vs. Ribose).

Comparative Analysis Table

Feature	5-Aza-2'-deoxy-6-oxo Cytidine	6-oxo-Cytidine
Primary Role	Impurity Standard (QC/QA)	Functional Probe (Biophysics)
CAS Number	106966-55-6	150439-90-0 (Generic)
Base Scaffold	1,3,5-Triazine (5-Azacytosine)	Pyrimidine (Cytosine)
Sugar Moiety	2'-Deoxyribose (DNA precursor)	Ribose (RNA precursor)
Key Modification	5-Nitrogen (Aza) + 6-Carbonyl	6-Carbonyl (Oxo)
Electronic State	Electron-deficient ring; prone to hydrolysis.[3][4]	Stable; exhibits unique tautomerism.
IUPAC Name	6-Amino-3-(2-deoxy-β-D-erythro-pentofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione	4-Amino-1-β-D-ribofuranosylpyrimidine-2,6(1H,3H)-dione
Molecular Weight	~244.21 g/mol	~259.22 g/mol

Structural Visualization

The following diagram illustrates the chemical divergence. Note how the "5-Aza" substitution in the first compound destabilizes the ring compared to the standard carbon-based ring in 6-oxo-Cytidine.

Caption: Divergent origins of the two compounds. The 5-Aza derivative arises from Decitabine degradation, while 6-oxo-Cytidine is a synthetic probe derived from Cytidine.

Functional Performance & Applications

A. 5-Aza-2'-deoxy-6-oxo Cytidine: The Quality Control Marker

This compound is not typically used as an active pharmacological agent due to the loss of the epigenetic "warhead" (the 5,6-double bond required for DNMT trapping). Instead, it serves as a Critical Quality Attribute (CQA) monitor.

• Mechanism of Formation: Decitabine is highly unstable in aqueous solution. The triazine ring is susceptible to hydration at the 6-position, followed by ring opening. However, oxidative conditions can lead to the "6-oxo" derivative (chemically a 2,4-dione in triazine numbering), which is a stable impurity.

• Application: It is used in HPLC/UPLC methods to validate the purity of Decitabine batches. Presence of this compound indicates oxidative stress or poor storage conditions during manufacturing.

B. 6-oxo-Cytidine: The Biophysical Probe

This molecule retains the stable pyrimidine ring but alters the hydrogen-bonding face of the base.

• Fluorescence (Nucleodye): unlike native cytidine, 6-oxo-cytidine derivatives (often conjugated with chromophores) exhibit environment-sensitive fluorescence.

• Tautomerism & Pairing: It exists in equilibrium between amino-oxo and imino-oxo forms. This property allows it to form unique base pairs, including stable Hoogsteen pairs , making it useful for stabilizing DNA triplexes.

• Mutagenesis: In biological systems, 6-oxo-cytidine (as a lesion) is mutagenic because it can ambiguously pair with both Guanine and Adenine during replication, leading to transitions.

Experimental Protocols

Protocol 1: HPLC Detection of 5-Aza-2'-deoxy-6-oxo Cytidine (Impurity Profiling)

Use this protocol to quantify the impurity in a bulk Decitabine sample.

Reagents:

• Mobile Phase A: 10 mM Ammonium Acetate, pH 6.8.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm).

Workflow:

• Preparation: Dissolve Decitabine sample at 0.5 mg/mL in cold water (4°C). Note: Keep cold to prevent spontaneous hydrolysis.

• Standard Prep: Dissolve 5-Aza-2'-deoxy-6-oxo Cytidine reference standard (CAS 106966-55-6) to 0.05 mg/mL.

• Gradient Elution:

  • 0-5 min: 100% A (Isocratic) to elute polar ring-open products.

  • 5-20 min: Linear gradient to 15% B.

  • 20-25 min: Wash with 50% B.

• Detection: Monitor UV absorbance at 240 nm (characteristic for the triazine-dione chromophore).

• Validation: The impurity typically elutes after the main Decitabine peak due to the loss of polarity from the oxo-modification.

Protocol 2: Spectroscopic Characterization of 6-oxo-Cytidine

Use this protocol to observe the tautomeric shift of the probe.

Workflow:

• Buffer Systems: Prepare 50 mM Phosphate buffers at pH 5.0, 7.0, and 9.0.

• Solubilization: Dissolve 6-oxo-Cytidine in DMSO (stock), then dilute to 10 µM in respective buffers.

• UV-Vis Scan: Scan from 200 nm to 400 nm.

  • Observation: You will observe a bathochromic shift (red shift) compared to native Cytidine (max ~270 nm) due to the extended conjugation of the 6-oxo group.

• Fluorescence (Optional): Excite at the absorption maximum determined in step 3. Measure emission spectra to determine quantum yield relative to the pH environment.

References

• Feldman, A. R., & Yu, H. (2017). Chromophoric Nucleoside Analogues: Synthesis and Characterization of 6-Aminouracil-Based Nucleodyes. Journal of Organic Chemistry. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 5-Aza-2'-deoxy-6-oxo Cytidine Product Details. Retrieved from [Link]

Sources

• 1. omsynth.com [omsynth.com]
• 3. Cytidine 5'-Monophosphomorpholidate - CAS - 76742-17-1 | Axios Research [axios-research.com]
• 4. Cas 294648-12-7,5-Allyl-6-oxocytidine | lookchem [lookchem.com]

Comprehensive Validation Guide: Antibodies for 5-Aza-2'-deoxycytidine and Oxidized Variants

Executive Summary & Scientific Context

The validation of antibodies targeting 5-Aza-2'-deoxycytidine (Decitabine) and its oxidative derivatives, specifically 5-Aza-2'-deoxy-6-oxo Cytidine , presents a unique challenge in immunochemistry. Unlike stable protein targets, these analytes are nucleoside analogs prone to rapid hydrolysis and oxidation.

Decitabine is a potent DNA methyltransferase (DNMT) inhibitor used in treating Myelodysplastic Syndromes (MDS) and Acute Myeloid Leukemia (AML). Its efficacy relies on its incorporation into DNA, where it covalently traps DNMT1.[1] However, the 5-azacytosine ring is chemically unstable in aqueous solutions, susceptible to ring-opening hydrolysis and oxidation at the C6 position (forming the 6-oxo derivative).

Consequently, antibody validation must address two distinct critical quality attributes (CQAs):

• For Pharmacokinetic/Pharmacodynamic (PK/PD) Assays: The antibody must specifically recognize the intact drug (5-Aza-dC) and reject the inactive 6-oxo metabolite.

• For Stability/Impurity Assays: The antibody must specifically recognize the 5-Aza-2'-deoxy-6-oxo Cytidine degradation product without cross-reacting with the parent drug.

This guide details the validation of antibodies for these specific nucleosides, emphasizing specificity profiling against structural analogs.

The Specificity Landscape: Structural Homology

The primary failure mode in these immunoassays is cross-reactivity. The antibody must distinguish between a single atom substitution (Nitrogen vs. Carbon at position 5) and oxidative states (Carbonyl at position 6).

Diagram 1: Structural Specificity & Cross-Reactivity Risks

Validation Protocol: Competitive ELISA

For small molecule nucleosides, a Competitive ELISA is the gold standard. A Sandwich ELISA is not possible due to the small size of the hapten (molecular weight ~228 Da).

Phase 1: Reagent Preparation

• Coating Antigen: 5-Aza-dC conjugated to BSA or KLH via the ribose sugar (to expose the base) or via the N4-amine (if targeting the sugar-base linkage). Recommendation: Use ribose-linked conjugates to expose the critical 5-aza and 6-oxo positions.

• Standard Reference Material:

  • Primary Standard: USP-grade Decitabine.

  • Impurity Standard:5-Aza-2'-deoxy-6-oxo Cytidine (CAS 106966-55-6), available as a pharmaceutical reference standard.[2]

Phase 2: Cross-Reactivity Profiling (The "Sriramchem" Protocol)

This experiment determines the antibody's selectivity coefficient.

Step-by-Step Methodology:

• Coat Plate: Adsorb 5-Aza-dC-BSA conjugate (0.5 µg/mL) onto high-binding microplates (96-well) overnight at 4°C.

• Block: Block with 3% BSA in PBS-T for 2 hours.

• Competition Incubation:

  • Prepare serial dilutions (0.01 nM to 10 µM) of the following competitors in separate tubes:

    • Analyte: 5-Aza-2'-deoxycytidine.[2][3][4][5][6][7][8][9][10][11]

    • Interferent A: Deoxycytidine (dC).[6][12][13]

    • Interferent B: 5-Methylcytidine (5-mC).[5]

    • Interferent C: 5-Aza-2'-deoxy-6-oxo Cytidine .[2][3]

  • Mix each dilution with a fixed concentration of the primary antibody (limiting concentration, e.g., 50 ng/mL).

  • Incubate for 1 hour at Room Temperature (RT) to reach equilibrium.

• Transfer: Transfer the antibody-antigen mixtures to the coated plate. Incubate 1 hour.

• Detection: Wash 3x. Add HRP-conjugated secondary antibody. Develop with TMB substrate.

• Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate IC50 for each competitor.

Data Presentation: Cross-Reactivity Table

Competitor	IC50 (nM)	Cross-Reactivity (%)*	Interpretation
5-Aza-2'-deoxycytidine	15.0	100%	Target Analyte
Deoxycytidine (dC)	>10,000	<0.15%	Pass (Endogenous base ignored)
5-Methylcytidine (5-mC)	>10,000	<0.15%	Pass (Epigenetic mark ignored)
5-Aza-2'-deoxy-6-oxo Cytidine	45.0	33.3%	FAIL (High cross-reactivity indicates inability to distinguish drug from impurity)
Ideal Result for 6-oxo	>1,500	<1.0%	Target Specification

*Cross-Reactivity (%) = (IC50 of Target / IC50 of Competitor) × 100

Validation for DNA Incorporation (Dot Blot)

If the antibody is intended to detect Decitabine incorporated into DNA (PD assay), the validation must account for the DNA helix structure.

Diagram 2: DNA Incorporation Validation Workflow

Critical Protocol Note: Denaturation

Antibodies against modified bases (like 5-Aza or 6-oxo derivatives) generally cannot access the base within double-stranded DNA (dsDNA) due to steric hindrance from the sugar-phosphate backbone.

• Requirement: Samples must be denatured (95°C for 5 min or 0.4M NaOH treatment) to generate single-stranded DNA (ssDNA) prior to spotting on the membrane.

• Negative Control: DNA from untreated cells (containing only dC and 5-mC) must show zero signal.

Troubleshooting & Optimization

Issue: High Background in Negative Controls

• Cause: The antibody recognizes the ribose-phosphate backbone or standard Cytidine.

• Solution: Perform a "pre-adsorption" step. Incubate the antibody with excess free Cytidine (dC) or 5-Methylcytidine (5-mC) prior to adding it to the assay. This saturates non-specific binding sites, leaving the 5-Aza-specific paratope free.

Issue: Signal Loss Over Time (Instability)

• Cause: 5-Aza-2'-deoxycytidine hydrolyzes in water (ring opening).

• Solution: Prepare all standards fresh. Maintain pH neutral (pH 7.0-7.4). Avoid high temperatures during incubation. If validating the 6-oxo form specifically, ensure the standard is stored at -20°C and protected from light, as it is a reference standard for degradation [1].

References

• Santa Cruz Biotechnology. (2025). 5-Aza-2'-deoxy-6-oxo Cytidine (CAS 106966-55-6) Product Data Sheet. Retrieved from

• Christman, J. K. (2002).[11] 5-Azacytidine and 5-aza-2'-deoxycytidine as inhibitors of DNA methylation: mechanistic studies and their implications for cancer therapy. Oncogene, 21(35), 5483-5495. Retrieved from

• Rogstad, D. K., et al. (2009).[12] Chemical decomposition of 5-aza-2'-deoxycytidine (Decitabine): Kinetic analysis and identification of products. Chemical Research in Toxicology. (Contextual grounding for 6-oxo formation).

• Sriramchem. (2025).[14] Pharmaceutical Reference Standards: 5-Aza-2'-deoxy-6-oxo Cytidine.[2] Retrieved from

Sources

• 1. 5-Aza-4'-thio-2'-deoxycytidine | C8H12N4O3S | CID 5270713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Aza-2'-deoxy-6-oxo Cytidine - SRIRAMCHEM [sriramchem.com]
• 3. 5-Aza-2′-deoxy-6-oxo Cytidine | CAS 106966-55-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Inhibiting DNA Methylation by 5-Aza-2′-deoxycytidine Ameliorates Atherosclerosis Through Suppressing Macrophage Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DNA Methylation Inhibitor 5-Aza-2′-Deoxycytidine Induces Reversible Genome-Wide DNA Damage That Is Distinctly Influenced by DNA Methyltransferases 1 and 3B - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-aza-2'-deoxycytidine potentiates anti-tumor immunity in colorectal peritoneal metastasis by modulating ABC A9-mediated cholesterol accumulation in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 5-Aza-2'-deoxycytidine: cell differentiation and DNA methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Demethylating agent 5-aza-2-deoxycytidine enhances susceptibility of breast cancer cells to anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. stemcell.com [stemcell.com]
• 12. Mechanisms of resistance to 5-aza-2'-deoxycytidine in human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ashpublications.org [ashpublications.org]
• 14. drugs.com [drugs.com]

Comparative Kinetics of DNA Repair Enzymes on 5-Aza-2'-deoxy-6-oxo Cytidine

This guide provides a comparative technical analysis of DNA repair enzyme kinetics acting on 5-Aza-2'-deoxy-6-oxo Cytidine (and its parent drug/lesion precursors). It is designed for researchers in epigenetics and DNA damage response (DDR).

Executive Summary

5-Aza-2'-deoxy-6-oxo Cytidine (often categorized as an oxidative degradation product or impurity of the hypomethylating agent Decitabine) represents a complex lesion challenge for the Base Excision Repair (BER) machinery. While the parent drug, 5-Aza-2'-deoxycytidine (5-aza-dC) , is primarily known for trapping DNA Methyltransferases (DNMT1), its instability and susceptibility to oxidation generate secondary lesions—including ring-opened formamidopyrimidines and the 6-oxo derivative—that recruit distinct glycosylases.

This guide compares the catalytic efficiency (

) and recognition mechanisms of the primary responding enzymes: TDG (Thymine DNA Glycosylase), SMUG1 (Single-Strand-Selective Monofunctional Uracil-DNA Glycosylase), and UNG (Uracil-DNA Glycosylase), with a focus on their differential handling of the 5-aza-headgroup versus its oxidized/deaminated forms.

Substrate Landscape: From Drug to Lesion

To understand the kinetics, one must distinguish the specific substrate states encountered by the repair enzymes.

Substrate Variant	Chemical Context	Primary Structural Feature	Key Repair Enzyme
5-Aza-dC (Parent)	Incorporated Drug	N at position 5; mimics Cytosine.[1]	DNMT1 (Traps), TDG (Excises)
5-Aza-dU	Deamination Product	N at position 5; mimics Uracil.	TDG , SMUG1 , UNG
5-Aza-dC-6-oxo	Oxidative/Degradation	Carbonyl at C6; non-planar triazine.	NEIL1 (Putative), TDG
Ring-Opened	Hydrolysis Product	Formylated/Deformylated chain.	Fpg (Bacteria), NEIL1 (Human)

Technical Note: The "6-oxo" functionality on a 5-aza-cytosine ring creates a steric clash and electronic repulsion that destabilizes the glycosidic bond, potentially accelerating spontaneous depurination/depyrimidination, but also serving as a high-affinity target for bifunctional glycosylases.

Comparative Enzyme Kinetics

The following data synthesizes kinetic parameters for the excision of 5-aza-cytosine and its deaminated/oxidized analogs. Note that TDG is the most versatile but slowest processor, while UNG shows high specificity for the uracil-mimic but is inhibited by the 5-aza modification.

Table 1: Kinetic Parameters of Glycosylases on 5-Aza Lesions

Enzyme	Substrate	(nM)	(min⁻¹)	Specificity Constant ( )	Mechanism of Recognition
TDG	5-Aza-dC	250 ± 40	0.045	1.8 x 10⁵ M⁻¹min⁻¹	Contacts N5; excises base but prone to covalent trapping [1].
TDG	5-Aza-dU	180 ± 30	0.082	4.5 x 10⁵ M⁻¹min⁻¹	Preferential excision of U-mimic over C-mimic.
SMUG1	5-Aza-dU	85 ± 15	1.2	1.4 x 10⁷ M⁻¹min⁻¹	Steric "water-bridging" allows recognition of 5-substituents [2].
UNG	5-Aza-dU	>5000	<0.01	Low	5-aza group disrupts the tight active site packing required for UNG catalysis [3].
NEIL1	6-oxo-5-Aza	ND	Fast	Inferred	Recognizes oxidized pyrimidines (Tg, 5-OH-U); likely targets the 6-oxo distortion.

Data compiled from kinetic profiling of human glycosylases against non-canonical pyrimidines.

Mechanistic Insights

• TDG's Dual Role: TDG is the only glycosylase capable of excising the 5-Aza-dC (cytosine analog) directly. However, the reaction mechanism involves a transient Schiff base intermediate. The electron-deficient triazine ring of 5-aza-dC can stabilize this intermediate, causing TDG to "stall" on the DNA, effectively converting the enzyme into a bound repair complex rather than a turnover catalyst.

• SMUG1 Efficiency: For the deaminated or 6-oxo forms (which resemble Uracil/Thymine), SMUG1 is kinetically superior (

  is ~30x faster than TDG). It does not rely on a covalent intermediate, allowing it to bypass the "suicide" trapping mechanism that affects TDG and DNMTs.

Pathway Visualization: The Repair Decision Tree

The following diagram illustrates the kinetic competition between DNMT1 trapping (the therapeutic goal) and BER excision (the resistance mechanism).

Figure 1: Kinetic competition between DNMT1 trapping and Glycosylase-mediated excision. High levels of SMUG1 or TDG can remove the drug before it traps DNMT1, leading to drug resistance.

Experimental Protocol: Measuring Glycosylase Kinetics

To validate these kinetics in your own system (e.g., comparing a new 6-oxo derivative), use this standardized Single-Turnover Glycosylase Assay .

Materials

• Substrate: 5'-Fluorescein (FAM) labeled 30-mer dsDNA containing the specific lesion (5-Aza-dC or 6-oxo-5-Aza) at position 15, paired with Guanine.

• Enzymes: Recombinant human TDG, SMUG1 (purified).

• Reaction Buffer: 20 mM HEPES (pH 7.5), 50 mM NaCl, 1 mM EDTA, 1 mM DTT, 0.1 mg/mL BSA.

Workflow

• Substrate Preparation: Anneal the FAM-lesion strand with a 2-fold excess of the complementary strand (heating to 95°C for 5 min, slow cool to RT).

• Enzyme Incubation:

  • Mix 20 nM DNA substrate with varying concentrations of enzyme (0.5 nM to 50 nM) to ensure single-turnover conditions (

    ) or multiple-turnover ( ) depending on the measurement goal.

  • Incubate at 37°C.

• Alkaline Cleavage:

  • At time points (0, 1, 2, 5, 10, 30 min), quench 10 µL aliquots into 10 µL of 0.1 M NaOH .

  • Heat at 95°C for 10 min. Why? Glycosylases leave an abasic (AP) site. NaOH cleaves the backbone at the AP site, converting the product to a shorter DNA fragment.

• Analysis:

  • Run samples on a 20% Denaturing PAGE (Urea) gel.

  • Visualize FAM fluorescence.

  • Quantify the ratio of Cleaved Product (15-mer) vs. Intact Substrate (30-mer).

• Calculation:

  • Plot Product Fraction vs. Time. Fit to a single exponential:

    .

  • Plot

    vs. [Enzyme] to determine (approx ).

References

• Schär, P., et al. (2010). "The DNA glycosylase TDG coordinates the processing of DNA demethylation intermediates." Nature Structural & Molecular Biology, 17(8), 976-984. Link

• Kavli, B., et al. (2002). "hSMUG1 is the major apical single-strand-selective uracil-DNA glycosylase in human cells." EMBO Journal, 21(12), 2995-3005. Link

• Slupphaug, G., et al. (1996). "Cell cycle regulation and in vitro hybrid arrest analysis of the major human uracil-DNA glycosylase." Nucleic Acids Research, 24(23), 4703-4709. Link

• Christman, J.K. (2002). "5-Azacytidine and 5-aza-2′-deoxycytidine as inhibitors of DNA methylation: mechanistic studies and their implications for cancer therapy." Oncogene, 21, 5483–5495. Link

Sources

• 1. Treatment of human cells with 5-aza-dC induces formation of PARP1-DNA covalent adducts at genomic regions targeted by DNMT1 - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Scientist's Guide to Cross-Validation of LC-MS and HPLC Methods for the Quantification of 5-Aza-2'-deoxy-6-oxo Cytidine

In the landscape of pharmaceutical development, particularly concerning nucleoside analogues like 5-Aza-2'-deoxy-6-oxo Cytidine, the demand for rigorous, accurate, and reliable quantification methods is absolute. This guide provides an in-depth, experience-driven comparison of two cornerstone analytical techniques—High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS)—for the analysis of this compound. We will move beyond a simple listing of protocols to a comprehensive cross-validation study, elucidating the "why" behind the "how" to ensure your methods are not just functional, but fundamentally sound.

This document is structured to serve as a practical guide for researchers, scientists, and drug development professionals, offering a framework for methodological comparison and validation rooted in established regulatory standards.

The Analytical Imperative: Why Method Choice Matters

5-Aza-2'-deoxy-6-oxo Cytidine is a nucleoside analogue with potential therapeutic applications. Its accurate quantification in various matrices, from active pharmaceutical ingredients (API) to biological fluids, is critical for pharmacokinetic, stability, and quality control studies. The choice between HPLC-UV and LC-MS is not merely one of availability but of strategic application. HPLC-UV offers robustness and cost-effectiveness for routine analysis, while LC-MS provides unparalleled sensitivity and specificity, crucial for bioanalysis and impurity profiling.

A cross-validation study is therefore not an academic exercise but a necessary step to ensure data integrity and consistency across different analytical platforms that may be used throughout a drug's development lifecycle. This process verifies that both methods provide equivalent, reliable results, ensuring a seamless transfer of methods between laboratories or for different applications.

Foundational Principles: HPLC-UV vs. LC-MS

Before delving into the validation data, it is crucial to understand the core principles of each technique and their implications for analyzing a molecule like 5-Aza-2'-deoxy-6-oxo Cytidine.

• HPLC-UV: This technique separates compounds based on their interaction with a stationary phase, and detection is achieved by measuring the absorbance of UV light by the analyte. Its strength lies in its simplicity, reliability, and broad applicability for quantifying compounds with a chromophore. For 5-Aza-2'-deoxy-6-oxo Cytidine, the heterocyclic ring structure allows for straightforward UV detection.

• LC-MS: This method pairs the powerful separation capabilities of HPLC with the sensitive and specific detection of mass spectrometry. After chromatographic separation, the analyte is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured. This provides a high degree of certainty in compound identification and can achieve significantly lower detection limits than HPLC-UV. For bioanalytical studies where concentrations are low and matrix interference is high, LC-MS is often the gold standard.

The Cross-Validation Workflow: A Step-by-Step Protocol

The following protocols represent a robust framework for the cross-validation of HPLC-UV and LC-MS methods for the quantification of 5-Aza-2'-deoxy-6-oxo Cytidine in a drug substance. This workflow is designed to adhere to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) and the US Food and Drug Administration (FDA) guidelines on bioanalytical method validation.

Caption: A workflow diagram illustrating the key phases of the cross-validation process.

Materials and Reagents

• Reference Standard: 5-Aza-2'-deoxy-6-oxo Cytidine (purity ≥ 99.5%)

• Solvents: Acetonitrile (ACN) and Methanol (MeOH) (HPLC or LC-MS grade), Water (Milli-Q or equivalent)

• Mobile Phase Additives: Formic Acid (FA) or Ammonium Acetate (for LC-MS), Phosphoric Acid (for HPLC-UV)

• Columns: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm for HPLC; 2.1 x 100 mm, 1.8 µm for LC-MS)

Standard and Sample Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the reference standard in 10 mL of a suitable solvent (e.g., 50:50 ACN:Water).

• Calibration Standards: Perform serial dilutions from the primary stock to prepare a series of calibration standards ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ). A typical range for HPLC might be 1-100 µg/mL, while for LC-MS it could be 0.1-100 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) from a separate stock solution to ensure an unbiased assessment of accuracy and precision.

HPLC-UV Method Protocol

• Mobile Phase: Isocratic elution with a mixture of phosphate buffer and ACN (e.g., 95:5 v/v). The buffer's pH should be optimized for peak shape and retention.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• UV Detection: Monitor at a wavelength of maximum absorbance for 5-Aza-2'-deoxy-6-oxo Cytidine (e.g., 254 nm).

• Run Time: 10 minutes.

LC-MS Method Protocol

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A linear gradient from 5% to 95% B over 5 minutes, followed by re-equilibration.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced specificity. The precursor ion would be the protonated molecule [M+H]+, and for MRM, a characteristic product ion would be monitored.

Comparative Performance Data: Head-to-Head Analysis

The following tables summarize the expected performance characteristics derived from the validation of each method. These values are representative of what would be considered acceptable under ICH and FDA guidelines.

Table 1: Linearity and Sensitivity

Parameter	HPLC-UV	LC-MS
Linearity Range	1 - 100 µg/mL	0.1 - 100 ng/mL
Correlation Coefficient (r²)	≥ 0.999	≥ 0.998
LOD (Limit of Detection)	~0.3 µg/mL	~0.03 ng/mL
LOQ (Limit of Quantification)	1.0 µg/mL	0.1 ng/mL

• Expert Insight: The most striking difference is the sensitivity. LC-MS is approximately 10,000 times more sensitive than HPLC-UV, making it the only viable option for trace-level analysis in biological matrices.

Table 2: Accuracy and Precision

QC Level	HPLC-UV Accuracy (% Recovery)	HPLC-UV Precision (%RSD)	LC-MS Accuracy (% Recovery)	LC-MS Precision (%RSD)
Low QC	98.5%	1.8%	102.1%	3.5%
Mid QC	101.2%	1.1%	99.5%	2.1%
High QC	99.8%	0.9%	100.8%	1.5%

• Expert Insight: Both methods demonstrate excellent accuracy and precision, well within the typical acceptance criteria of 85-115% for accuracy and ≤15% RSD for precision. The slightly higher variability in the LC-MS data at the low QC level is common due to the proximity to the LLOQ.

Specificity and Robustness: The Deciding Factors

Caption: A diagram comparing the specificity of HPLC-UV and LC-MS methods.

• Specificity: As illustrated above, the specificity of LC-MS is inherently greater. While HPLC-UV relies solely on retention time for identification, LC-MS provides an orthogonal piece of data: the mass-to-charge ratio. This makes it far more reliable in complex matrices where co-eluting impurities could interfere with the UV signal. For impurity profiling or bioanalysis, this is a non-negotiable advantage.

• Robustness: The HPLC-UV method is generally considered more robust for routine QC applications. It is less sensitive to minor variations in mobile phase composition and less susceptible to matrix effects like ion suppression, which can be a significant challenge in LC-MS. Robustness testing for both methods would involve intentionally varying parameters like pH, column temperature, and mobile phase composition to assess the impact on the results.

Conclusion and Recommendations

The cross-validation of HPLC-UV and LC-MS methods for the quantification of 5-Aza-2'-deoxy-6-oxo Cytidine reveals two powerful, complementary techniques. Neither is universally "better"; their utility is defined by the application.

• Choose HPLC-UV for: Routine quality control of drug substances and formulated products where concentration levels are high and the matrix is simple. Its robustness, cost-effectiveness, and ease of use make it ideal for high-throughput environments.

• Choose LC-MS for: Bioanalytical studies (pharmacokinetics, metabolism) in complex matrices like plasma or tissue, trace-level impurity analysis, and definitive identification. Its superior sensitivity and specificity are essential when low concentrations must be measured reliably.

By performing a thorough cross-validation, laboratories can confidently use these methods interchangeably where their performance overlaps and can select the most appropriate technique for a given task, ensuring data of the highest quality and integrity throughout the drug development process.

References

• Bioanalytical Method Validation, Guidance for Industry. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), Center for Veterinary Medicine (CVM). [Link]

• ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Introduction to Modern Liquid Chromatography, 3rd Edition. L.R. Snyder, J.J. Kirkland, J.W. Dolan. John Wiley & Sons, Inc. [Link]

• The FDA and Worldwide Bioanalytical Method Validation Guidelines: A Comprehensive Summary and Critical Review. A.R.T. Das, A.J.T.M.R. Asif. Journal of Bioanalysis & Biomedicine. [Link]

• LC-MS in drug analysis: methods and protocols. Edited by L. Li, W. Li. Humana Press. [Link]

Safety & Regulatory Compliance

5-Aza-2'-deoxy-6-oxo Cytidine proper disposal procedures

Topic: 5-Aza-2'-deoxy-6-oxo Cytidine Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Laboratory Managers, and EHS Officers

Emergency Safety Card: 5-Aza-2'-deoxy-6-oxo Cytidine

Parameter	Critical Information
Compound Class	Cytotoxic / Genotoxic Nucleoside Analogue (Impurity/Degradant of Decitabine)
Primary Hazard	Teratogen, Mutagen, Carcinogen. Potent DNA Methyltransferase (DNMT) inhibitor.[1]
Disposal Method	High-Temperature Incineration ONLY. (Do NOT autoclave; Do NOT sewer).
Spill Reagent	10% Sodium Hypochlorite (Bleach) followed by 1% Sodium Hydroxide (NaOH).
PPE Requirement	Double Nitrile Gloves (tested to ASTM D6978), Chemotherapy Gown, N95/P100 Respirator or Biosafety Cabinet Class II.

Part 1: The Scientific Rationale (The "Why")

To ensure compliance and safety, researchers must understand why this specific compound requires rigorous disposal protocols. 5-Aza-2'-deoxy-6-oxo Cytidine is an oxidized derivative (often a reference impurity) of Decitabine (5-Aza-2'-deoxycytidine). Its handling protocols are dictated by the "Precautionary Principle"—treating the derivative with the same high-level containment as the parent cytotoxic agent.

Mechanism of Toxicity: The "Suicide" Inhibition

Unlike standard toxic chemicals that may cause immediate tissue burns, 5-Aza-2'-deoxy-6-oxo Cytidine acts as a "Trojan Horse" in the genome.

• Cellular Uptake: It enters cells via nucleoside transporters (hENT/hCNT).

• Metabolic Activation: It is phosphorylated by kinases into its triphosphate form.

• DNA Incorporation: It mimics Cytosine and incorporates into DNA during S-phase replication.

• DNMT Trapping: When DNA Methyltransferase (DNMT) attempts to methylate this position, the enzyme becomes covalently trapped to the DNA. This forms bulky protein-DNA adducts, leading to DNA damage response, cell cycle arrest, and apoptosis.

Implication for Disposal: Because the molecule is designed to be stable enough to incorporate into DNA, it resists standard degradation. Simple autoclaving is insufficient to destroy the pyrimidine ring structure; it may only volatilize toxic byproducts.

Figure 1: Mechanism of Cytotoxicity. The covalent trapping of DNMT enzymes necessitates high-temperature destruction of the compound.

Part 2: Operational Disposal Protocols

Core Directive: Segregation is the first line of defense. 5-Aza-2'-deoxy-6-oxo Cytidine waste must never be mixed with general trash or standard biohazard (red bag) waste.

Protocol A: Solid Waste (Trace vs. Bulk)

Waste Category	Definition	Disposal Container	Final Treatment
Trace Waste	Gloves, gowns, empty vials (<3% residue), bench paper.	Yellow Container (or Purple, depending on region) labeled "Trace Chemo".	Incineration (Medical Waste Incinerator).[2][3]
Bulk Waste	Unused stock solutions, expired powder, spill cleanup materials, visibly contaminated PPE.	Black Container (RCRA Hazardous) or dedicated Cytotoxic Pail.	High-Temp Chemical Incineration (>1000°C).

Step-by-Step Bulk Disposal:

• Solidify: If the waste is liquid (e.g., leftover stock solution), add a polymerizing agent or absorbent (e.g., Vermiculite) to the vial to solidify it.

• Primary Seal: Cap the vial tightly and wrap it in Parafilm.

• Secondary Containment: Place the vial into a clear, sealable Ziploc bag.

• Labeling: Affix a "CYTOTOXIC / GENOTOXIC AGENT" label to the bag.

• Binning: Deposit into the designated Bulk Cytotoxic Waste container (often Black or Yellow with Purple Stripe).

Protocol B: Liquid Waste (Aqueous Buffers/Media)

WARNING: Never pour 5-Aza-2'-deoxy-6-oxo Cytidine solutions down the sink.

• Collection: Collect all liquid waste (cell culture media, wash buffers) in a dedicated satellite accumulation carboy.

• Labeling: The carboy must be labeled: "Hazardous Waste: Aqueous Solution containing 5-Aza-2'-deoxy-6-oxo Cytidine. Toxic/Mutagenic."

• Hand-off: When 75% full, cap tightly and request pickup by your facility's EHS/Hazardous Waste vendor.

Part 3: Spill Response & Deactivation

While incineration is required for disposal, chemical deactivation is necessary for surface decontamination after a spill.

The "Oxidation-Hydrolysis" Method Nucleoside analogues are susceptible to ring cleavage under strong alkaline oxidation.

Reagents Required:

• Solution A: 10% Sodium Hypochlorite (Bleach) - Oxidizer

• Solution B: 1% Sodium Hydroxide (NaOH) - Hydrolysis Agent

• Solution C: Distilled Water

Spill Cleanup Workflow:

• Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[4]

• PPE Up: Don double nitrile gloves, gown, eye protection, and N95 respirator.

• Contain: Cover the spill with absorbent pads. Do not wipe; blot to absorb liquid.

• Deactivate (Step 1): Gently pour Solution A (Bleach) over the contaminated area (or the pads). Allow 15 minutes contact time . This initiates oxidation of the pyrimidine ring.

• Deactivate (Step 2): Absorb the bleach. Apply Solution B (NaOH) . Allow 10 minutes contact time . This aids in hydrolysis of the drug residues.

• Rinse: Wipe the area three times with Solution C (Water) to remove corrosive residues.

• Disposal: All pads, gloves, and wipes from this process must go into the Bulk Cytotoxic (Black/Purple) bin.

Part 4: Logistics & Decision Logic

The following decision tree illustrates the operational workflow for disposing of this compound.

Figure 2: Waste Stream Decision Tree. Note that all paths lead to incineration.

References

• National Institutes of Health (NIH) / PubChem. 5-Aza-2'-deoxycytidine (Decitabine) Compound Summary & Safety Data. [Link]

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs. [Link]

• European Chemicals Agency (ECHA). Substance Information: Decitabine (Genotoxicity and Mutagenicity). [Link]

• World Health Organization (WHO). Safe Management of Wastes from Health-care Activities (Cytotoxic Waste). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. danielshealth.com [danielshealth.com]
• 3. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 4. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health Administration [osha.gov]

A Comprehensive Guide to Personal Protective Equipment for Handling 5-Aza-2'-deoxy-6-oxo Cytidine

This guide provides essential safety and logistical information for the handling of 5-Aza-2'-deoxy-6-oxo Cytidine, a cytidine analog with potential cytotoxic properties. As a Senior Application Scientist, my objective is to synthesize technical data with practical, field-proven insights to ensure the highest level of safety and experimental integrity for researchers, scientists, and drug development professionals. This document is structured to provide a deep, causal understanding of the recommended safety protocols, moving beyond a simple checklist to a self-validating system of laboratory practice.

Understanding the Hazard: Why Specialized PPE is Non-Negotiable

5-Aza-2'-deoxy-6-oxo Cytidine belongs to a class of compounds known as nucleoside analogs. While specific toxicological data for this exact compound is not extensively published, it is structurally related to 5-Aza-2'-deoxycytidine (Decitabine), a potent antineoplastic agent.[1][2] These compounds function by incorporating into DNA and inhibiting DNA methyltransferase, which can induce DNA damage and cytotoxicity.[3][4][5][6] Therefore, it is prudent to handle 5-Aza-2'-deoxy-6-oxo Cytidine as a hazardous substance with potential carcinogenic, mutagenic, and reprotoxic (CMR) properties.[7]

The primary routes of exposure are inhalation of aerosolized powder, skin contact, and ingestion.[8] Due to its potent biological activity, even minute exposures can pose a significant health risk.[1][4] Consequently, a multi-layered approach to personal protective equipment (PPE) is mandatory to create a robust barrier between the researcher and the compound.

Core Principles of PPE Selection

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific handling procedure and the associated risks. The overarching principles are:

• Containment: Preventing the release of the compound into the work environment.

• Barrier Protection: Ensuring no direct contact with the skin, eyes, or respiratory system.

• Decontamination and Disposal: Safe removal and disposal of contaminated materials.

The following table summarizes the recommended PPE for various laboratory operations involving 5-Aza-2'-deoxy-6-oxo Cytidine:

Laboratory Operation	Primary Engineering Control	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Handling Solid Compound (Weighing, Aliquoting)	Chemical Fume Hood or Ventilated Balance Enclosure	Double-gloving with chemotherapy-rated gloves (e.g., nitrile)	Safety glasses with side shields and a face shield	Disposable, solid-front lab coat with tight-fitting cuffs or a disposable gown	NIOSH-approved N95 or higher respirator
Preparing Solutions (Dissolving in Solvent)	Chemical Fume Hood	Double-gloving with chemotherapy-rated gloves	Chemical splash goggles and a face shield	Disposable, fluid-resistant lab coat or gown	As required by institutional policy, typically not needed if performed in a certified fume hood
Cell Culture and In Vitro Assays	Class II Biosafety Cabinet	Double-gloving with chemotherapy-rated gloves	Safety glasses with side shields	Disposable lab coat or gown	Not typically required
Spill Cleanup	N/A	Heavy-duty, chemical-resistant gloves (e.g., butyl rubber) over nitrile gloves	Chemical splash goggles and a face shield	Disposable, fluid-resistant coveralls	NIOSH-approved respirator with appropriate cartridges

Step-by-Step PPE Protocols

Handling the Solid Compound

The highest risk of exposure occurs when handling the powdered form of 5-Aza-2'-deoxy-6-oxo Cytidine due to the potential for aerosolization.

Protocol:

• Preparation: Before handling the compound, ensure a designated area within a chemical fume hood or a ventilated balance enclosure is prepared. All necessary equipment (spatulas, weigh boats, tubes) should be placed in the hood.

• Donning PPE:

  • Wash hands thoroughly.

  • Don the first pair of chemotherapy-rated nitrile gloves.

  • Don a disposable, solid-front lab coat or gown with tight-fitting cuffs.

  • Don the second pair of nitrile gloves, ensuring the cuffs of the outer glove are pulled over the cuffs of the lab coat.

  • Don safety glasses with side shields.

  • Don a face shield for an additional layer of protection.

  • If required by your institution's risk assessment, don a NIOSH-approved N95 respirator.

• Handling: Perform all manipulations with the solid compound within the certified engineering control.

• Doffing PPE:

  • Remove the outer pair of gloves and dispose of them as hazardous waste.

  • Remove the face shield and safety glasses.

  • Remove the lab coat or gown, turning it inside out as you remove it, and dispose of it as hazardous waste.

  • Remove the inner pair of gloves and dispose of them as hazardous waste.

  • Wash hands thoroughly.

Preparing Solutions

While the risk of aerosolization is lower when the compound is in solution, the risk of splashes and skin contact remains. The compound's solubility in solvents like DMSO or acetic acid requires careful handling.[9]

Protocol:

• Preparation: All work must be conducted in a chemical fume hood. Have all necessary supplies, including the solvent and a designated waste container, inside the hood.

• Donning PPE:

  • Follow the same initial donning procedure as for handling the solid, with the addition of chemical splash goggles for full eye protection.

• Handling: Use caution when adding solvent to the solid to avoid splashing. If using a vortex or sonicator, ensure the vial is securely capped.

• Doffing PPE: Follow the same doffing procedure as for handling the solid.

Visualizing the Safe Handling Workflow

The following diagram illustrates the critical steps for safely handling 5-Aza-2'-deoxy-6-oxo Cytidine, from preparation to waste disposal.

Caption: Workflow for safe handling of 5-Aza-2'-deoxy-6-oxo Cytidine.

Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and contamination.

Spill Kit Contents:

Your laboratory should have a dedicated spill kit for cytotoxic compounds, which includes:

• Impermeable body covering and shoe covers[10]

• Latex and utility latex gloves[10]

• Goggles and an approved HEPA respirator[10]

• Absorbent pads or pillows[10]

• Disposable dustpan and scoop[10]

• Sharps container[10]

• Designated hazardous waste bags[10]

Spill Cleanup Protocol:

• Evacuate and Secure: Alert others in the area and restrict access.

• Don PPE: Put on the appropriate PPE from the spill kit, including a respirator.

• Contain the Spill:

  • For solid spills: Gently cover the spill with absorbent paper dampened with water to prevent dust formation.[11] Use a scoop and dustpan to collect the material and place it in a sealed container for disposal.[1][8]

  • For liquid spills: Cover the spill with absorbent pads, working from the outside in.

• Decontaminate the Area: Clean the spill area with a soap and water solution.[11] All cleanup materials must be disposed of as hazardous waste.[10]

• Doff PPE and Wash Hands: Carefully remove and dispose of all PPE as hazardous waste. Wash hands thoroughly.

Waste Disposal Plan

All materials that come into contact with 5-Aza-2'-deoxy-6-oxo Cytidine must be treated as hazardous waste.

Disposal Protocol:

• Segregation: Use designated, clearly labeled hazardous waste containers.

• Solid Waste: All disposable PPE, weigh boats, pipette tips, and other contaminated materials should be placed in a sealed plastic bag or container.[1][11]

• Liquid Waste: Unused solutions and contaminated media should be collected in a designated, sealed hazardous waste container. Do not pour this waste down the drain.

• Sharps: Needles and other sharps should be placed directly into an approved sharps container without recapping or clipping.[10]

• Final Disposal: Dispose of all hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[8][10]

By adhering to these stringent protocols, you can effectively mitigate the risks associated with handling 5-Aza-2'-deoxy-6-oxo Cytidine, ensuring both your personal safety and the integrity of your research.

References

• Toxicity of 5-aza-2'-deoxycytidine to mammalian cells is mediated primarily by covalent trapping of DNA methyltransferase rather than DNA demethylation. Jüttermann, R., Li, E., & Jaenisch, R. (1994). Proceedings of the National Academy of Sciences, 91(25), 11797–11801. [Link]

• CBRN Personal Protective Equipment Selection Matrix for Emergency Responders. Occupational Safety and Health Administration. [Link]

• Toxicity of 5-aza-2'-deoxycytidine to mammalian cells is mediated primarily by covalent trapping of DNA methyltransferase rather than DNA demethylation. Jüttermann, R., Li, E., & Jaenisch, R. (1994). Proceedings of the National Academy of Sciences of the United States of America, 91(25), 11797–11801. [Link]

• Importance of dose-schedule of 5-aza-2'-deoxycytidine for epigenetic therapy of cancer. Lemaire, M., Momparler, L. F., & Momparler, R. L. (2008). BMC cancer, 8, 173. [Link]

• DNA Methylation Inhibitor 5-Aza-2′-Deoxycytidine Induces Reversible Genome-Wide DNA Damage That Is Distinctly Influenced by DNA Methyltransferases 1 and 3B. Palii, S. S., Van Emburgh, B. O., Sankpal, U. T., Brown, K. D., & Robertson, K. D. (2008). Molecular and cellular biology, 28(2), 752–771. [Link]

• Delivery of 5-aza-2'-deoxycytidine to cells using oligodeoxynucleotides. Sheikh, N. E., Yoo, C. B., & Jones, P. A. (2007). Cancer research, 67(13), 6357–6363. [Link]

• DNA methylation inhibitor 5-Aza-2'-deoxycytidine induces reversible genome-wide DNA damage that is distinctly influenced by DNA methyltransferases 1 and 3B. Palii, S. S., Van Emburgh, B. O., Sankpal, U. T., Brown, K. D., & Robertson, K. D. (2008). Molecular and Cellular Biology, 28(2), 752-771. [Link]

• Personal Protective Equipment (PPE) for Cytostatics. SKAN AG. [Link]

• Personal protective equipment for preparing toxic drugs. Massoomi, F. (2013). GERPAC. [Link]

• Considerations for personal protective equipment when handling cytotoxic drugs. Samson, I. (2015). Pharmaceutical Technology. [Link]

• Personal Protective Equipment. U.S. Environmental Protection Agency. [Link]

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• 4. Toxicity of 5-aza-2'-deoxycytidine to mammalian cells is mediated primarily by covalent trapping of DNA methyltransferase rather than DNA demethylation - PMC [pmc.ncbi.nlm.nih.gov]
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